N-nitroso-desmethyl-rizatriptan

Core Science & Biosynthesis

Synthesis of N-nitroso-desmethyl-rizatriptan Reference Standard: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of the N-nitroso-desmethyl-rizatriptan reference standard, a critical component in the quality control and safety assessment of the migraine medication rizatriptan (B1679398). The formation of nitrosamine (B1359907) impurities, such as N-nitroso-desmethyl-rizatriptan, is a significant concern in pharmaceutical manufacturing due to their potential carcinogenic properties. This document outlines a two-step synthetic pathway, commencing with the preparation of the desmethyl-rizatriptan precursor, followed by its N-nitrosation. Detailed experimental protocols, quantitative data, and process visualizations are presented to aid researchers in the preparation and characterization of this important reference standard.

Introduction

Rizatriptan is a selective 5-hydroxytryptamine1B/1D (5-HT1B/1D) receptor agonist used for the acute treatment of migraine headaches. During the synthesis of the active pharmaceutical ingredient (API) or within the final drug product, impurities can arise. One such class of impurities, nitrosamines, has come under intense regulatory scrutiny. N-nitroso-desmethyl-rizatriptan is a potential process impurity and degradation product of rizatriptan, formed from the nitrosation of its secondary amine precursor, desmethyl-rizatriptan.[1] The availability of a well-characterized reference standard of N-nitroso-desmethyl-rizatriptan is essential for the development and validation of analytical methods to detect and quantify this impurity at trace levels in rizatriptan drug substances and products.

Synthetic Pathway Overview

The synthesis of N-nitroso-desmethyl-rizatriptan is approached in two primary stages:

• Synthesis of Desmethyl-rizatriptan: This precursor is synthesized from rizatriptan. While various N-demethylation methods exist, a common approach involves the use of specific reagents to selectively remove one of the methyl groups from the tertiary amine of rizatriptan.[2]

• N-Nitrosation of Desmethyl-rizatriptan: The secondary amine of desmethyl-rizatriptan is then subjected to nitrosation to yield the final product. A widely used and reliable method for this transformation is the reaction with sodium nitrite (B80452) in an acidic medium.[3]

Caption: Overall synthetic pathway for N-nitroso-desmethyl-rizatriptan.

Experimental Protocols

Step 1: Synthesis of Desmethyl-rizatriptan

A detailed experimental protocol for the synthesis of desmethyl-rizatriptan is described in the scientific literature, specifically in the context of preparing rizatriptan impurities. The following procedure is based on the work of Sarma et al. in Synthetic Communications.[1][4][5]

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve rizatriptan base in a suitable organic solvent.

• Reagent Addition: Add the N-demethylating agent to the solution. The choice of reagent and solvent system is critical for achieving selective demethylation.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for a specified period, monitoring the reaction progress by an appropriate chromatographic technique (e.g., TLC or HPLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Quench the reaction carefully, and perform an extractive work-up to isolate the crude product. The crude desmethyl-rizatriptan is then purified, typically by column chromatography, to yield the desired precursor.

Step 2: N-Nitrosation of Desmethyl-rizatriptan

The following protocol for the N-nitrosation of the secondary amine precursor is adapted from a well-established and reliable procedure for the synthesis of N-nitrosoamines.[3]

Methodology:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, prepare a solution of desmethyl-rizatriptan in a mixture of a suitable organic solvent and aqueous acid (e.g., hydrochloric acid). Cool the mixture to 0-5 °C in an ice bath.

• Nitrosating Agent Addition: Prepare a solution of sodium nitrite in water. Add this solution dropwise to the stirred, cooled solution of desmethyl-rizatriptan, ensuring the temperature is maintained below 10 °C.

• Reaction Monitoring: Stir the reaction mixture vigorously at a low temperature for a designated time. The progress of the reaction can be monitored by TLC or HPLC until the starting material is consumed.

• Work-up and Isolation: Once the reaction is complete, carefully neutralize the mixture. Extract the N-nitroso-desmethyl-rizatriptan into an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate). Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure to obtain the crude product. Further purification can be achieved by column chromatography on silica (B1680970) gel to yield the pure N-nitroso-desmethyl-rizatriptan reference standard.

Caption: Experimental workflow for the synthesis of N-nitroso-desmethyl-rizatriptan.

Data Presentation

The following tables summarize the key chemical and physical properties of the precursor and the final reference standard.

Table 1: Properties of Desmethyl-rizatriptan

Property	Value	Reference
IUPAC Name	N-methyl-2-[5-(1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]ethanamine	[6]
CAS Number	144034-84-4	[6]
Molecular Formula	C₁₄H₁₇N₅	[6][7]
Molecular Weight	255.32 g/mol	[6][7]
Appearance	Not specified in literature
Purity (Typical)	>95% after purification	Assumed based on standard synthetic procedures
Storage	2-8 °C, protected from light and moisture	General recommendation for secondary amines

Table 2: Properties of N-nitroso-desmethyl-rizatriptan

Property	Value	Reference
IUPAC Name	N-(2-(5-((1H-1,2,4-triazol-1-yl)methyl)-1H-indol-3-yl)ethyl)-N-methylnitrous amide	[8]
CAS Number	Not Available	[8][9][10][11][12]
Molecular Formula	C₁₄H₁₆N₆O	[8][9][10][11][12]
Molecular Weight	284.32 g/mol	[10][12]
Appearance	Off-white to Light Yellow Solid	[9][11]
Purity (HPLC)	>90% to 99.73%	[10][11]
Solubility	Soluble in DMSO, Methanol, Acetonitrile	[9][11]
Storage	2-8 °C, protected from light	[10][11]

Characterization Data

The structural confirmation of the synthesized N-nitroso-desmethyl-rizatriptan reference standard is crucial. The following analytical techniques are typically employed for its characterization, with expected outcomes based on commercially available reference standard data.[9][10][11][12]

Table 3: Analytical Characterization of N-nitroso-desmethyl-rizatriptan

Technique	Expected Results
¹H NMR	The spectrum should be consistent with the proposed structure, showing characteristic signals for the aromatic, triazole, indole, and aliphatic protons. The presence of rotamers due to the N-N bond is expected, which may lead to a mixture of E/Z isomers and consequently, a more complex spectrum.[11]
¹³C NMR	The spectrum should confirm the number of unique carbon atoms in the molecule and be consistent with the proposed structure.[11]
Mass Spectrometry (MS)	The mass spectrum should show a molecular ion peak (or a protonated molecular ion [M+H]⁺) corresponding to the calculated molecular weight of 284.32 g/mol .[9][10][11][12]
Infrared (IR) Spectroscopy	The IR spectrum should exhibit characteristic absorption bands for the N-H (indole), C-H, C=C (aromatic), and the N=O stretching of the nitroso group.[9][11][12]
High-Performance Liquid Chromatography (HPLC)	HPLC analysis should indicate a high degree of purity for the reference standard, typically above 95%.[9][10][11][12]

Conclusion

This technical guide provides a foundational framework for the synthesis and characterization of the N-nitroso-desmethyl-rizatriptan reference standard. The two-step synthesis, involving the preparation of the desmethyl-rizatriptan precursor followed by N-nitrosation, is a logical and feasible approach. The provided experimental outlines, combined with the compiled quantitative and qualitative data, offer valuable insights for researchers and drug development professionals engaged in the analysis and control of nitrosamine impurities in rizatriptan. Adherence to rigorous purification and characterization techniques is paramount to ensure the quality and reliability of the synthesized reference standard for its intended analytical applications.

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N-nitroso-desmethyl-rizatriptan CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-rizatriptan is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Rizatriptan (B1679398), a selective 5-HT₁B/₅-HT₁D receptor agonist used in the acute treatment of migraines. As nitrosamine impurities are classified as probable human carcinogens, their presence in pharmaceutical products is a significant concern for regulatory bodies and manufacturers.[1][2] This technical guide provides a comprehensive overview of N-nitroso-desmethyl-rizatriptan, including its chemical properties, regulatory context, formation pathways, and analytical considerations.

Chemical and Physical Properties

While a specific CAS (Chemical Abstracts Service) number for N-nitroso-desmethyl-rizatriptan is not consistently available in public databases, its key chemical identifiers have been established.[3][4][5][6] The compound is also known as Rizatriptan Impurity 16.[1]

Property	Value	Source
Molecular Formula	C₁₄H₁₆N₆O	[1][3][7][8]
Molecular Weight	284.32 g/mol	[1][3][4][7][8]
IUPAC Name	N-methyl-N-[2-[5-(1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]ethyl]nitrous amide	[1][8]
Synonyms	N-nitroso-desmethyl-rizatriptan, Rizatriptan Impurity 16	[1]
CAS Number	Not consistently available (often cited as N/A)	[3][4][5][6]

Regulatory Context and Toxicological Significance

N-nitroso-desmethyl-rizatriptan is classified as a genotoxic and potentially carcinogenic impurity.[1] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have established stringent controls for such impurities in pharmaceutical products.[7][8]

Under the FDA's Carcinogenic Potency Categorization Approach (CPCA) for nitrosamines, N-nitroso-desmethyl-rizatriptan is designated as a Potency Category 1 substance.[1][9] This classification corresponds to a recommended acceptable intake (AI) limit of 26.5 ng/day .[1][9] This limit is a critical parameter for manufacturers to ensure that patient exposure to this impurity remains at a level associated with a negligible cancer risk.

Formation Pathway

The formation of N-nitroso-desmethyl-rizatriptan is understood to occur via the nitrosation of the secondary amine present in the desmethyl rizatriptan moiety.[1] This reaction can be triggered by the presence of nitrosating agents, such as nitrite (B80452) sources, under specific conditions, notably an acidic or oxidative environment.[1] Such conditions may arise during the synthesis of the active pharmaceutical ingredient (API), in the formulation of the final drug product, or during storage over the product's shelf-life.[1][10]

References

• 1. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
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• 4. canada.ca [canada.ca]
• 5. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 6. N-Nitroso N-Desmethyl Rizatriptan | Axios Research [axios-research.com]
• 7. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 8. fda.gov [fda.gov]
• 9. veeprho.com [veeprho.com]
• 10. qvents.in [qvents.in]

An In-depth Technical Guide to the Genotoxicity and Mutagenicity of N-nitroso-desmethyl-rizatriptan

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes publicly available information and regulatory guidance. No direct experimental studies on the genotoxicity or mutagenicity of N-nitroso-desmethyl-rizatriptan were identified. The information presented herein is for technical and informational purposes only.

Executive Summary

N-nitroso-desmethyl-rizatriptan is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) associated with the migraine medication rizatriptan. Due to its chemical structure, it is classified as a potent mutagenic carcinogen. Regulatory agencies have set a stringent acceptable intake (AI) limit for this impurity, reflecting the high level of concern. While direct experimental data on N-nitroso-desmethyl-rizatriptan is not publicly available, this guide provides a comprehensive overview of its predicted genotoxic potential, the regulatory landscape for NDSRIs, the genotoxicity profile of the parent drug rizatriptan, and the standard experimental protocols used to evaluate such impurities. Data from surrogate N-nitroso compounds are presented to illustrate the expected toxicological profile and the results of standard assays.

Introduction to N-nitroso-desmethyl-rizatriptan

N-nitroso-desmethyl-rizatriptan is a potential impurity that can form through the nitrosation of desmethyl-rizatriptan, a metabolite and potential synthetic precursor of rizatriptan. The presence of a secondary amine in the desmethyl-rizatriptan structure makes it susceptible to reaction with nitrosating agents (such as nitrous acid, derived from nitrites) to form the N-nitrosamine.

Chemical Structure:

• N-nitroso-desmethyl-rizatriptan: N-(2-(5-((1H-1,2,4-triazol-1-yl)methyl)-1H-indol-3-yl)ethyl)-N-methylnitrous amide

• Molecular Formula: C14H16N6O

• Molecular Weight: 284.32 g/mol

The formation of this NDSRI is a significant concern in the pharmaceutical industry due to the well-established carcinogenic properties of the N-nitrosamine class of compounds.

Carcinogenic Potential of Rizatriptan Nitrosamine Impurities: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory bodies and the pharmaceutical industry worldwide. These compounds are classified as probable human carcinogens, and their unexpected detection in various drug products has led to numerous recalls and a re-evaluation of manufacturing processes and control strategies.[1][2] Rizatriptan (B1679398), a widely used medication for the acute treatment of migraine, has been subject to recalls due to the presence of a nitrosamine drug substance-related impurity (NDSRI), specifically N-Nitroso-desmethyl-rizatriptan.[3][4]

This technical guide provides an in-depth analysis of the carcinogenic potential of rizatriptan nitrosamine impurities. It is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the chemistry, toxicology, and regulatory considerations surrounding these impurities. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes key biological pathways and experimental workflows to facilitate a deeper understanding of the risks associated with these compounds and the methodologies for their assessment.

The Rizatriptan Nitrosamine Impurity: N-Nitroso-desmethyl-rizatriptan

The primary nitrosamine impurity of concern in rizatriptan is N-Nitroso-desmethyl-rizatriptan . This compound is an NDSRI, meaning it is structurally related to the active pharmaceutical ingredient (API), rizatriptan. It is formed by the nitrosation of a secondary amine precursor, desmethyl-rizatriptan, which can be present as a manufacturing intermediate or a degradant.[3]

Chemical Structure and Properties

The chemical structures of rizatriptan and N-Nitroso-desmethyl-rizatriptan are presented below.

Table 1: Chemical Information for Rizatriptan and its Nitrosamine Impurity

Compound	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )
Rizatriptan	[Image of Rizatriptan chemical structure]	C₁₅H₁₉N₅	269.34
N-Nitroso-desmethyl-rizatriptan	[Image of N-Nitroso-desmethyl-rizatriptan chemical structure]	C₁₄H₁₆N₆O	284.32[5]

Carcinogenic Potential and Regulatory Landscape

Nitrosamines are a class of potent mutagenic carcinogens.[1] Their carcinogenic activity is mediated by their metabolic activation to electrophilic species that can alkylate DNA, leading to mutations and potentially initiating cancer.[2]

Regulatory Framework and Acceptable Intake Limits

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in pharmaceuticals.[6][7] A key component of this framework is the establishment of Acceptable Intake (AI) limits, which represent a level of exposure with a negligible cancer risk.

For NDSRIs, the FDA has developed a Carcinogenic Potency Categorization Approach (CPCA) to assign AI limits based on the structural features of the nitrosamine. N-Nitroso-desmethyl-rizatriptan is classified as a Category 1 NDSRI, which corresponds to the most potent category.[3][8]

Table 2: Regulatory Information for N-Nitroso-desmethyl-rizatriptan

Impurity	Regulatory Agency	Carcinogenic Potency Category	Acceptable Intake (AI) Limit	Reference
N-Nitroso-desmethyl-rizatriptan	FDA	1	26.5 ng/day	[3][8]
N-Nitroso-desmethyl-rizatriptan	Health Canada	1	18 ng/day	[7]

Rizatriptan Recalls

Several lots of rizatriptan benzoate (B1203000) tablets and orally disintegrating tablets have been recalled in the United States due to the presence of N-Nitroso-desmethyl-rizatriptan at levels exceeding the FDA's acceptable intake limit.[3][4][6][9][10] These recalls highlight the importance of robust analytical methods and stringent process controls to mitigate the risk of nitrosamine impurity formation. While the recall notices confirm that the impurity levels were above the acceptable limit, the specific quantitative data from the recalled batches have not been publicly disclosed.[6][9]

Biological Mechanisms of Carcinogenicity

The carcinogenic effects of nitrosamines are initiated by their metabolic activation, leading to the formation of DNA adducts and subsequent cellular responses.

Metabolic Activation of Nitrosamines

Nitrosamines require metabolic activation to exert their genotoxic effects. This process is primarily mediated by cytochrome P450 (CYP) enzymes in the liver. The key steps involve the α-hydroxylation of the nitrosamine, which generates an unstable intermediate that spontaneously decomposes to form a highly reactive electrophilic diazonium ion. This ion can then alkylate nucleophilic sites on DNA bases.

Metabolic activation of N-Nitroso-desmethyl-rizatriptan.

DNA Damage and Repair Pathways

The formation of DNA adducts by nitrosamines can lead to mutations if not repaired before DNA replication. Several DNA repair pathways are involved in mitigating the genotoxic effects of nitrosamine-induced DNA damage.

References

• 1. N-Nitroso Desmethyl Rizatriptan | LGC Standards [lgcstandards.com]
• 2. mdpi.com [mdpi.com]
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• 4. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 5. GSRS [precision.fda.gov]
• 6. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 7. medicinesforeurope.com [medicinesforeurope.com]
• 8. veeprho.com [veeprho.com]
• 9. ndclist.com [ndclist.com]
• 10. Acrobat Accessibility Report [pharmacy.ca.gov]

Navigating the Regulatory Landscape of Nitrosamine Impurities: A Technical Guide to the Acceptable Daily Intake Limit for N-nitroso-desmethyl-rizatriptan

For Immediate Release

Shanghai, China – December 22, 2025 – In the intricate world of pharmaceutical development and manufacturing, the control of impurities is paramount to ensuring patient safety. Among the most critical of these are nitrosamine (B1359907) impurities, a class of compounds classified as probable human carcinogens. This technical guide provides an in-depth analysis of the acceptable daily intake (ADI) limit for a specific nitrosamine impurity, N-nitroso-desmethyl-rizatriptan, a potential impurity in the migraine medication rizatriptan (B1679398). This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the regulatory limits, the scientific principles behind their establishment, and the methodologies for risk assessment and control.

Executive Summary

N-nitroso-desmethyl-rizatriptan is a nitrosamine drug substance-related impurity (NDSRI) that can potentially form from the nitrosation of a desmethyl-rizatriptan moiety. Due to the carcinogenic potential of nitrosamines, stringent limits on their presence in pharmaceutical products are enforced by global regulatory agencies. This guide consolidates the current acceptable daily intake limits set by major regulatory bodies, details the toxicological assessment frameworks used to derive these limits in the absence of compound-specific data, outlines standard experimental protocols for mutagenicity and carcinogenicity testing, and describes analytical methods for the detection and quantification of this impurity.

Acceptable Daily Intake Limits: A Global Consensus

The acceptable daily intake (ADI) for N-nitroso-desmethyl-rizatriptan has been established by key international regulatory agencies. These limits are derived from a toxicological assessment aimed at ensuring patient safety over a lifetime of exposure.

Regulatory Agency	Acceptable Daily Intake (ADI) Limit	Carcinogenic Potency Category
U.S. Food and Drug Administration (FDA)	26.5 ng/day	Potency Category 1
European Medicines Agency (EMA)	18 ng/day	Potency Category 1
Health Canada	18 ng/day	Carcinogenic Potency Category 1

Table 1: Established Acceptable Daily Intake (ADI) Limits for N-nitroso-desmethyl-rizatriptan[1][2][3][4]

The slight variation in the ADI between the FDA and other agencies reflects different default threshold values used in their respective risk assessment frameworks for high-potency nitrosamines.

The Scientific Foundation of ADI Determination: The Carcinogenic Potency Categorization Approach (CPCA)

In the absence of specific carcinogenicity data for N-nitroso-desmethyl-rizatriptan, regulatory agencies employ a science-based approach known as the Carcinogenic Potency Categorization Approach (CPCA) to establish a safe level of exposure.[5][6][7][8][9][10][11][12][13][14][15] This methodology relies on structure-activity relationships (SAR) to predict the carcinogenic potential of a nitrosamine based on its molecular features.

The CPCA assumes that the primary mechanism of carcinogenicity for many nitrosamines is metabolic activation via α-hydroxylation.[5][10][11] The presence of certain structural features can either enhance (activate) or reduce (deactivate) the likelihood of this metabolic activation, thereby influencing the compound's carcinogenic potency.

Key Structural Features Influencing Carcinogenic Potency:

• α-Hydrogens: The number and location of hydrogen atoms on the carbon atoms adjacent (alpha) to the nitroso group are critical. A lack of α-hydrogens generally leads to lower carcinogenic potential.

• Activating Features: Structural elements that increase the electron density near the α-carbons can promote metabolic activation.

• Deactivating Features: Conversely, electron-withdrawing groups or steric hindrance near the α-carbons can decrease the rate of metabolic activation, thus reducing carcinogenic potency.

Based on an analysis of these features, a "Potency Score" is calculated, which then assigns the nitrosamine to one of five potency categories. Each category has a corresponding acceptable intake limit. N-nitroso-desmethyl-rizatriptan is classified as a Potency Category 1 nitrosamine, indicating a high predicted carcinogenic potency, which results in the stringent ADI limits.[1][3][4]

CPCA Workflow for Determining Acceptable Intake Limits.

Formation Pathway of N-nitroso-desmethyl-rizatriptan

N-nitroso-desmethyl-rizatriptan is not an impurity expected from the synthesis of rizatriptan itself, but rather from a potential degradation or side reaction involving a desmethyl derivative. The formation mechanism involves the reaction of a secondary amine with a nitrosating agent, such as nitrous acid, which can be formed in situ from nitrites under acidic conditions.

Simplified formation pathway of N-nitroso-desmethyl-rizatriptan.

Experimental Protocols for Toxicological Assessment

While specific experimental data for N-nitroso-desmethyl-rizatriptan is not publicly available, the following are the standard, internationally recognized protocols for assessing the mutagenic and carcinogenic potential of nitrosamine impurities.

Bacterial Reverse Mutation Assay (Ames Test - OECD 471)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical.[5][7][16][17][18]

Objective: To detect gene mutations induced by the test substance in strains of Salmonella typhimurium and Escherichia coli.

Methodology:

• Strains: A set of bacterial strains with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine for Salmonella, tryptophan for E. coli) are used.

• Metabolic Activation: The test is conducted with and without a mammalian metabolic activation system (S9 mix), typically derived from rat liver, to mimic in vivo metabolism. For nitrosamines, an "enhanced" Ames test using hamster liver S9 and a higher S9 concentration is often recommended to improve sensitivity.[6][15][17]

• Exposure: The bacterial strains are exposed to various concentrations of the test substance, along with positive and negative controls.

• Plating: The treated bacteria are plated on a minimal agar (B569324) medium lacking the essential amino acid.

• Incubation: The plates are incubated for 48-72 hours.

• Evaluation: A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies (colonies that have regained the ability to synthesize the essential amino acid) compared to the negative control.

Workflow of the Bacterial Reverse Mutation (Ames) Test.

Rodent Carcinogenicity Bioassay (OECD 451)

This long-term in vivo study is the gold standard for assessing the carcinogenic potential of a substance.[9][11][13][19][20]

Objective: To observe test animals for a major portion of their lifespan for the development of neoplastic lesions after exposure to the test substance.

Methodology:

• Test System: Typically conducted in two rodent species, most commonly rats and mice.

• Dose Selection: At least three dose levels are used, along with a concurrent control group. The highest dose should induce minimal toxicity without significantly altering the lifespan of the animals.

• Administration: The test substance is administered daily, usually through the diet or by gavage, for the majority of the animal's lifespan (e.g., 24 months for rats, 18-24 months for mice).

• In-life Observations: Animals are observed daily for clinical signs of toxicity and palpable masses. Body weight and food consumption are monitored regularly.

• Pathology: At the end of the study, all animals undergo a complete necropsy, and a comprehensive list of tissues and organs are examined histopathologically.

• Evaluation: The incidence of tumors in the dosed groups is compared to the control group to determine the carcinogenic potential of the substance.

Analytical Methodologies for Detection and Quantification

The detection and quantification of trace levels of nitrosamine impurities require highly sensitive and specific analytical methods. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most commonly employed technique.

Typical LC-MS/MS Method Parameters:

Parameter	Description
Chromatography
Column	Reversed-phase C18 column
Mobile Phase	Gradient elution with an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol (B129727) or acetonitrile)
Flow Rate	0.2 - 0.5 mL/min
Mass Spectrometry
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Specific precursor-to-product ion transitions are monitored for each target nitrosamine to ensure high selectivity and sensitivity.

Table 2: Typical LC-MS/MS Parameters for Nitrosamine Analysis[2][3][16][17][18][20][21][22][23][24][25][26]

Sample Preparation: Effective sample preparation is crucial to remove matrix interferences and concentrate the target analytes. Common techniques include:

• Dilute and Shoot: For simple matrices.

• Liquid-Liquid Extraction (LLE): To separate the nitrosamine from the sample matrix into an organic solvent.

• Solid-Phase Extraction (SPE): For more complex matrices to clean up the sample and concentrate the analyte.

Conclusion

The establishment of an acceptable daily intake limit for N-nitroso-desmethyl-rizatriptan is a critical step in ensuring the safety of rizatriptan-containing drug products. While specific toxicological data for this impurity are not widely available, the application of the Carcinogenic Potency Categorization Approach provides a robust, science-based framework for risk assessment. Drug manufacturers must implement appropriate control strategies, including validated analytical methods, to ensure that the levels of this and other potential nitrosamine impurities remain below the established ADI limits, thereby safeguarding public health. Continuous vigilance and adherence to evolving regulatory guidance are essential in the ongoing effort to minimize patient exposure to these potentially harmful compounds.

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• 17. benchchem.com [benchchem.com]
• 18. youtube.com [youtube.com]
• 19. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 20. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 21. benchchem.com [benchchem.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. ellutia.com [ellutia.com]
• 24. sigmaaldrich.com [sigmaaldrich.com]
• 25. resolvemass.ca [resolvemass.ca]
• 26. researchgate.net [researchgate.net]

Navigating the Labyrinth: A Technical Guide to Nitrosamine Impurity Regulation in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The discovery of nitrosamine (B1359907) impurities in common medications has presented a significant challenge to the pharmaceutical industry, demanding a robust understanding of regulatory expectations and advanced analytical techniques. This in-depth technical guide provides a comprehensive overview of the current regulatory landscape, detailed experimental protocols for detection, and a clear framework for risk assessment and control of these potentially carcinogenic compounds.

The Regulatory Framework: A Global Perspective

Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), have established guidelines to control nitrosamine impurities in pharmaceutical products. These guidelines are centered around a risk-based approach to ensure patient safety while maintaining the availability of essential medicines.

A cornerstone of these regulations is the establishment of acceptable intake (AI) limits for various nitrosamine impurities. These limits are based on a lifetime cancer risk of one in 100,000.[1] For well-studied nitrosamines, specific AI limits have been set. For novel or less-studied nitrosamines, particularly Nitrosamine Drug Substance-Related Impurities (NDSRIs), a Carcinogenic Potency Categorization Approach (CPCA) is employed to determine the AI limit based on the structural features of the molecule.[2][3][4]

Acceptable Intake (AI) Limits for Nitrosamine Impurities

The following tables summarize the established AI limits for common nitrosamine impurities as set by major regulatory agencies. It is crucial to consult the latest updates from these agencies as this is an evolving area.

Table 1: Established Acceptable Intake (AI) Limits for Common Nitrosamine Impurities

Nitrosamine Impurity	Abbreviation	FDA AI Limit (ng/day)	EMA AI Limit (ng/day)
N-Nitrosodimethylamine	NDMA	96	96
N-Nitrosodiethylamine	NDEA	26.5	26.5
N-Nitroso-N-methyl-4-aminobutanoic acid	NMBA	96	96
N-Nitrosomethylphenylamine	NMPA	26.5	26.5
N-Nitrosoisopropylethylamine	NIPEA	26.5	26.5
N-Nitrosodiisopropylamine	NDIPA	26.5	26.5
N-Nitrosodibutylamine	NDBA	26.5	26.5

Source: FDA and EMA publications.[5][6]

Table 2: Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs - Recommended AI Limits

Potency Category	FDA Recommended AI Limit (ng/day)	Rationale
1	26.5	Corresponds to the limit for the most potent nitrosamines, such as NDEA.[7][8]
2	100	Representative of potent nitrosamines like NDMA.[8][9]
3	400	For NDSRIs with structural features indicating lower carcinogenic potency.[7][8]
4	1500	For NDSRIs with features suggesting significantly lower potency.[9]
5	1500	Corresponds to the threshold of toxicological concern (TTC) for non-mutagenic impurities.[3][9]

Source: FDA Guidance on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[7][10]

Risk Assessment: A Systematic Approach to Identifying and Mitigating Risks

A thorough risk assessment is the foundation of a successful nitrosamine control strategy.[11] Manufacturers are expected to evaluate their manufacturing processes for both active pharmaceutical ingredients (APIs) and finished drug products to identify potential sources of nitrosamine formation or contamination.[12][13]

The risk assessment process can be visualized as a logical workflow, guiding professionals through the necessary steps of identification, analysis, and mitigation.

A logical workflow for nitrosamine risk assessment in pharmaceutical manufacturing.

Experimental Protocols for Nitrosamine Detection

Sensitive and validated analytical methods are crucial for the detection and quantification of nitrosamine impurities at the low levels required by regulatory agencies.[14] The most commonly employed techniques are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[11]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

LC-MS/MS is a versatile technique suitable for a wide range of nitrosamines, including non-volatile and thermally labile compounds.[15]

Sample Preparation (for a 'Sartan' API):

• Accurately weigh approximately 80 mg of the drug substance into a 2 mL centrifuge tube.

• Add 1.2 mL of a diluent (e.g., 1% formic acid in water).

• Add 12 µL of an appropriate internal standard solution (e.g., NDMA-d6, NDEA-d10).

• Vortex the mixture for at least 5 minutes to ensure complete dissolution.

• Centrifuge the sample to pellet any undissolved material.

• Transfer the supernatant into a vial for LC-MS/MS analysis.

Chromatographic Conditions:

• Column: A suitable reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage to elute the nitrosamines, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometric Conditions (Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for each target nitrosamine and internal standard must be optimized. For example:

  • NDMA: m/z 75.1 → 43.0

  • NDEA: m/z 103.1 → 43.0

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Method

GC-MS is particularly well-suited for the analysis of volatile nitrosamines.[16]

Sample Preparation (Liquid-Liquid Extraction):

• Weigh an appropriate amount of the sample (e.g., 200-1000 mg) into a 15 mL centrifuge tube.

• Disperse the sample in 8.0 mL of a 1 M sodium hydroxide (B78521) (NaOH) solution.

• Vortex the mixture briefly and then shake for at least 5 minutes.

• Add 2.0 mL of dichloromethane (B109758) (DCM) and shake vigorously for another 5 minutes.

• Centrifuge to separate the aqueous and organic layers.

• Carefully transfer the lower organic (DCM) layer into a GC vial for analysis.[17]

Chromatographic Conditions:

• Column: A polar GC column (e.g., a wax-based column, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Injector Temperature: 200 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 240 °C).

• Injection Mode: Splitless.

Mass Spectrometric Conditions (Triple Quadrupole):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Optimized precursor-to-product ion transitions for each target nitrosamine. For example:

  • NDMA: m/z 74.1 → 42.1

  • NDEA: m/z 102.1 → 75.1

Control Strategies: A Lifecycle Approach to Nitrosamine Management

Once a risk of nitrosamine formation has been identified and confirmed, a robust control strategy must be implemented.[11] This is not a one-time event but rather a continuous process throughout the product lifecycle.

The following diagram illustrates the decision-making process for implementing a nitrosamine control strategy.

A workflow for implementing a nitrosamine control strategy.

Potential control strategies include:

• Process Optimization: Modifying reaction conditions (e.g., temperature, pH, reagent stoichiometry) to minimize nitrosamine formation.[18]

• Raw Material Control: Implementing stricter specifications for raw materials, including solvents and excipients, to limit the presence of amines and nitrosating agents.

• Formulation Changes: Adjusting the drug product formulation, for example, by adding antioxidants or changing the pH, to inhibit nitrosamine formation during storage.[18]

• Purification: Introducing additional purification steps to remove nitrosamine impurities.

Conclusion

The issue of nitrosamine impurities in pharmaceuticals requires a diligent and scientific approach from researchers, scientists, and drug development professionals. By staying abreast of the evolving regulatory guidelines, implementing robust risk assessment procedures, utilizing sensitive and validated analytical methods, and establishing effective control strategies, the pharmaceutical industry can ensure the quality and safety of its products for patients worldwide. Continuous vigilance and a commitment to quality risk management are paramount in navigating this complex challenge.

References

• 1. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 2. FDA Releases New Acceptable Intake Levels for Nitrosamine Drug Substance-Related Impurities | Exponent [exponent.com]
• 3. What is the CPCA Category for Nitrosamine? - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. fda.gov [fda.gov]
• 8. cir-safety.org [cir-safety.org]
• 9. Nitrosamine Drug Substance-Related Impurities (NDSRIs) Guidance for Industry - BA Sciences [basciences.com]
• 10. fda.gov [fda.gov]
• 11. Nitrosamine Control Strategies: From Risk Identification to Implementation - AAPS Newsmagazine [aapsnewsmagazine.org]
• 12. resolvemass.ca [resolvemass.ca]
• 13. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 14. fda.gov [fda.gov]
• 15. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 16. resolvemass.ca [resolvemass.ca]
• 17. benchchem.com [benchchem.com]
• 18. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]

N-Nitroso-Desmethyl-Rizatriptan: A Comprehensive Technical Guide on Structure Elucidation and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure elucidation and characterization of N-nitroso-desmethyl-rizatriptan, a nitrosamine (B1359907) impurity of significant concern in the pharmaceutical industry. Due to its classification as a potentially genotoxic and carcinogenic compound, stringent control and accurate analytical characterization are paramount to ensure patient safety and regulatory compliance.

Introduction

N-nitroso-desmethyl-rizatriptan, also known as Rizatriptan Impurity 16, is a nitrosamine drug substance-related impurity (NDSRI) of rizatriptan.[1][2] Rizatriptan is a selective 5-HT₁B/₁D receptor agonist used for the acute treatment of migraine.[1] The presence of a secondary amine in the desmethyl-rizatriptan moiety makes it susceptible to nitrosation, leading to the formation of this impurity.[1][2][3] This can occur during the synthesis of the active pharmaceutical ingredient (API), manufacturing of the drug product, or even during storage.[2]

Regulatory bodies such as the FDA and EMA have set strict acceptable intake (AI) limits for nitrosamine impurities due to their potential health risks. For N-nitroso-desmethyl-rizatriptan, the AI limit is 26.5 ng/day, classifying it as a Potency Category 1 impurity under the USFDA's Carcinogenic Potency Categorization Approach (CPCA).[1][4] This necessitates the development and validation of highly sensitive analytical methods for its detection and quantification.

Physicochemical Properties

A summary of the key physicochemical properties of N-nitroso-desmethyl-rizatriptan is presented in the table below.

Property	Value	Source
Chemical Name	N-(2-(5-((1H-1,2,4-triazol-1-yl)methyl)-1H-indol-3-yl)ethyl)-N-methylnitrous amide	[1][5]
Synonyms	Rizatriptan Impurity 16, N-Nitroso Desmethyl Rizatriptan	[1]
Molecular Formula	C₁₄H₁₆N₆O	[1][6][][8]
Molecular Weight	284.32 g/mol	[1][6][]
CAS Number	Not Available	[1]
Appearance	Data not publicly available
SMILES	CN(CCc1c[nH]c2ccc(Cn3cncn1)cc12)N=O	[4]
InChI	InChI=1S/C14H16N6O/c1-19(18-21)5-4-12-7-16-14-3-2-11(6-13(12)14)8-20-10-15-9-17-20/h2-3,6-7,9-10,16H,4-5,8H2,1H3	[4]

Formation Pathway

The formation of N-nitroso-desmethyl-rizatriptan occurs via the nitrosation of its precursor, desmethyl-rizatriptan. This reaction is typically facilitated by the presence of a nitrosating agent, such as nitrous acid (HNO₂), which can be formed from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.

Figure 1: Formation pathway of N-nitroso-desmethyl-rizatriptan.

Structure Elucidation and Characterization

The definitive identification and characterization of N-nitroso-desmethyl-rizatriptan rely on a combination of advanced analytical techniques. A typical workflow for structure elucidation is outlined below.

Figure 2: Experimental workflow for structure elucidation.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and fragmentation pattern of N-nitroso-desmethyl-rizatriptan. High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, which helps in confirming the elemental composition. Tandem mass spectrometry (MS/MS) is employed to study the fragmentation of the molecule, providing structural insights.

Experimental Protocol (LC-MS/MS):

• Chromatographic System: Ultra-High Performance Liquid Chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18) with appropriate dimensions and particle size for sensitive impurity analysis.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Data Acquisition: Full scan mode for molecular ion identification and product ion scan mode for fragmentation analysis.

Quantitative Data:

Parameter	Observed Value
Molecular Ion [M+H]⁺ (m/z)	Data not publicly available
Major MS/MS Fragments (m/z)	Data not publicly available

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure, including the connectivity of atoms and the chemical environment of protons and carbons. ¹H NMR and ¹³C NMR are fundamental for unambiguous structure confirmation.

Experimental Protocol:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Experiments: ¹H NMR, ¹³C NMR, and potentially 2D NMR experiments (e.g., COSY, HSQC) for more complex structural assignments.

Quantitative Data (¹H NMR):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Data not publicly available

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The presence of characteristic absorption bands can confirm the N-N=O group of the nitrosamine and other key functional groups.

Experimental Protocol:

• Spectrometer: Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: The sample can be analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

Quantitative Data:

Wavenumber (cm⁻¹)	Functional Group Assignment
Data not publicly available	N-N=O stretch, C-H stretch, etc.

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability of the compound. It measures the change in mass of a sample as a function of temperature.

Experimental Protocol:

• Instrument: Thermogravimetric analyzer.

• Atmosphere: Inert atmosphere (e.g., nitrogen).

• Heating Rate: A controlled heating rate (e.g., 10 °C/min).

Quantitative Data:

Temperature Range (°C)	Mass Loss (%)
Data not publicly available

Analytical Method Development and Validation

For routine quality control, robust and sensitive analytical methods are required to quantify N-nitroso-desmethyl-rizatriptan in both the API and the final drug product.[4][5] LC-MS/MS is the most commonly employed technique for this purpose due to its high sensitivity and selectivity.[1] Method validation should be performed according to ICH guidelines and would typically include the evaluation of specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Conclusion

The elucidation and characterization of N-nitroso-desmethyl-rizatriptan are crucial for ensuring the safety and quality of rizatriptan-containing drug products. A combination of sophisticated analytical techniques, including mass spectrometry, NMR, and IR spectroscopy, is essential for unambiguous structure confirmation. The development and validation of highly sensitive analytical methods are paramount for monitoring and controlling this impurity at trace levels, thereby safeguarding patient health and meeting stringent regulatory requirements.

References

• 1. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]
• 2. qvents.in [qvents.in]
• 3. N-Nitroso Rizatriptan Impurity 2 | CAS No- NA | NA [chemicea.com]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Desmethyl Rizatriptan | SynZeal [synzeal.com]
• 6. GSRS [precision.fda.gov]
• 8. N-nitroso-desmethyl-rizatriptan | C14H16N6O | CID 169444892 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to Nitrite Sources in Pharmaceutical Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrite (B80452) impurities in pharmaceutical products has emerged as a critical concern for drug safety and quality. Nitrites, even at trace levels, can act as potent nitrosating agents, reacting with vulnerable amine-containing active pharmaceutical ingredients (APIs) or their impurities to form N-nitrosamines.[1][2] A significant number of N-nitrosamines are classified as probable human carcinogens, leading to heightened regulatory scrutiny and the need for robust control strategies within the pharmaceutical industry.[3] This technical guide provides an in-depth analysis of the primary sources of nitrite in pharmaceutical manufacturing, methodologies for their detection and quantification, and a framework for risk assessment and mitigation.

Core Sources of Nitrite Contamination

Nitrite impurities can be introduced into the drug product at various stages of the manufacturing process. The principal sources include raw materials, process water, and the manufacturing process itself.

Raw Materials: The Primary Culprit

Excipients are widely recognized as a major contributor to nitrite impurities in finished drug products.[4][5] The levels of nitrites can vary significantly between different types of excipients and even between different suppliers of the same excipient.[6][7]

Commonly Implicated Excipients:

• Fillers and Diluents: Excipients used in high proportions, such as microcrystalline cellulose (B213188) (MCC) and lactose, are significant contributors to the overall nitrite content in a formulation, even if their individual nitrite levels are relatively low.[6][7]

• Disintegrants: Some disintegrants, like Crospovidone, have been reported to contain higher levels of nitrites compared to other excipients.[6][8]

• Lubricants: Magnesium stearate (B1226849) has also been identified as a potential source of nitrite impurities.[6]

The variability in nitrite content underscores the importance of a thorough supplier qualification program and routine testing of incoming raw materials.[5]

Process Water

Water is a ubiquitous solvent and raw material in pharmaceutical manufacturing and has been identified as a potential, though typically minor, source of nitrite contamination.[1][9]

• Potable Water: Municipal drinking water can contain low levels of nitrites, often in the parts-per-billion (ppb) range.[1][9]

• Purified Water and Water for Injection (WFI): Pharmaceutical-grade water purification processes, such as ion exchange, reverse osmosis, and distillation, are highly effective at removing nitrites.[9] Consequently, the risk of significant nitrite contribution from purified water or WFI is considered very low.[9][10]

Manufacturing Processes

Certain unit operations within the pharmaceutical manufacturing process can inadvertently introduce or lead to the formation of nitrites.

• Spray Drying: This common technique used in the production of some excipients and in drug product manufacturing has been identified as a potential source of nitrite introduction.

• Heating and Drying: Excessive heat during drying processes in the presence of other impurities may contribute to the formation of nitrosating agents.[6]

Quantitative Data on Nitrite Levels

The following tables summarize publicly available data on nitrite concentrations from various sources in pharmaceutical manufacturing. This data is crucial for conducting accurate risk assessments.

Table 1: Nitrite Levels in Common Pharmaceutical Excipients

Excipient Category	Excipient Example	Mean Nitrite Level (ppm)	Nitrite Level Range (ppm)	Data Source(s)
Fillers/Diluents	Lactose	0.54	0.07 - 1.7	[8]
Microcrystalline Cellulose (MCC)	0.70	0.04 - 2.4	[8]
Disintegrants	Crospovidone	8.3	Up to 14	[8]
Lubricants	Magnesium Stearate	> 2	-	[6]

Data is based on information from the Lhasa Nitrites database and other publications. Actual levels can vary significantly by supplier and batch.[7][8][11][12]

Table 2: Typical Nitrite Levels in Pharmaceutical Process Water

Water Type	Typical Nitrite Level	Limit of Quantitation (LOQ)	Data Source(s)
Potable Water	< 3.5 ppb	1.0 ppb	[1][9]
Purified Water / WFI	< 0.1 ppb	0.1 ppb	[1][9][10]

Experimental Protocols for Nitrite Determination

Accurate quantification of nitrite levels is fundamental to a successful nitrosamine (B1359907) risk mitigation strategy. Several analytical techniques are employed for this purpose, with Ion Chromatography (IC) and methods based on the Griess reaction being the most common.[5]

Ion Chromatography (IC) for Nitrite Quantification

Principle: IC is a powerful technique for separating and quantifying ionic species. Anion-exchange chromatography is used to separate nitrite from other anions in the sample matrix, followed by detection using conductivity or UV absorbance.[2][13][14] UV detection at 210 nm is often preferred for pharmaceutical samples as it can overcome interference from high concentrations of chloride ions that can mask the nitrite peak in conductivity detection.[13][14]

Detailed Methodology:

• Instrumentation:

  • Ion Chromatograph system equipped with a high-capacity anion-exchange column (e.g., Thermo Scientific™ Dionex™ IonPac™ AS19-4μm).[13]

  • Suppressed conductivity detector and/or a UV-Vis detector set to 210 nm.[13]

  • An eluent generator with a potassium hydroxide (B78521) (KOH) cartridge.[13]

• Reagents and Standards:

  • Deionized (DI) water (18.2 MΩ·cm).

  • Nitrite stock standard solution (1000 mg/L): Dissolve 150 mg of sodium nitrite in 100 mL of DI water.[13]

  • Working standards are prepared by serially diluting the stock solution.

• Sample Preparation:

  • Drug Substances (Powders): Dissolve 50 mg of the powder in 50 mL of DI water to achieve a 1 mg/mL solution.[13]

  • Drug Products (Tablets): Place a whole tablet in a volumetric flask (e.g., 10 or 50 mL) and add DI water to achieve a concentration of 2.5–10 mg/mL based on the API weight. Sonicate until the tablet is fully disintegrated. Centrifuge the solution at 8,000 x g for 15 minutes. Dilute the supernatant to a final concentration of 1 mg/mL with DI water and filter through a 0.2 µm PES filter before injection.[13]

• Chromatographic Conditions (Example):

  • Column: Dionex™ IonPac™ AS19-4μm (4 x 250 mm).[13]

  • Eluent: Potassium hydroxide (KOH) gradient.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 25 µL.

  • Detection: UV at 210 nm.[13]

• Validation: The method should be validated according to ICH Q2(R2) guidelines for parameters including specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[15][16][17][18][19] The LOD for this method can be as low as 0.918 µg/L.[13]

Griess Test for Nitrite Determination

Principle: The Griess test is a colorimetric method based on a diazotization reaction. In an acidic medium, nitrite reacts with an aromatic amine (e.g., sulfanilamide) to form a diazonium salt. This salt then couples with a second aromatic compound (e.g., N-(1-naphthyl)ethylenediamine) to produce a colored azo dye, which can be quantified spectrophotometrically at approximately 540 nm.[3][20][21]

Detailed Methodology:

• Instrumentation:

  • Spectrophotometer or microplate reader capable of measuring absorbance at 540 nm.[3]

• Reagents (Griess Reagent):

  • Component A (Sulfanilamide solution): 1% (w/v) sulfanilamide (B372717) in 5% phosphoric acid.[21]

  • Component B (N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) solution): 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride in DI water.[21]

  • Note: Commercially available Griess reagent kits are widely used and recommended.[3][21]

• Standard Preparation:

  • Prepare a series of sodium nitrite standards (e.g., 1-100 µM) by diluting a stock solution with DI water.[21]

• Sample Preparation:

  • Aqueous Samples: Samples should be clear and colorless. If necessary, filter or centrifuge to remove particulate matter.

  • Solid Samples: Extract a known weight of the homogenized sample with hot DI water (e.g., 60-70°C). After cooling, bring the solution to a known volume, filter or centrifuge, and use the clear supernatant for the assay.[22]

  • Samples with interfering substances (e.g., proteins): Deproteinize the sample using ultrafiltration (e.g., Corning® Spin-X® UF concentrators).[3]

• Assay Procedure (Microplate format):

  • Pipette 150 µL of each standard and sample into separate wells of a 96-well microplate.[21]

  • Add 20 µL of Griess Reagent Component A to each well and mix.

  • Incubate for 5-10 minutes at room temperature, protected from light.

  • Add 20 µL of Griess Reagent Component B to each well and mix.

  • Incubate for another 5-10 minutes at room temperature, protected from light.

  • Measure the absorbance at 548 nm within 30 minutes.[21]

• Calculation:

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the nitrite concentration in the samples from the standard curve.

Visualization of Key Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the critical chemical pathway for nitrosamine formation and a logical workflow for nitrosamine risk assessment.

Caption: Chemical pathway for the formation of N-nitrosamines from amine precursors and nitrites.

Caption: A stepwise workflow for nitrosamine risk assessment and mitigation in pharmaceuticals.

Conclusion and Recommendations

The control of nitrite impurities is a critical pillar in the overall strategy to mitigate the risk of nitrosamine formation in pharmaceutical products. A thorough understanding of the sources of nitrites, coupled with robust analytical testing and a comprehensive risk assessment, is essential for ensuring patient safety and regulatory compliance.

Key recommendations for pharmaceutical manufacturers include:

• Rigorous Supplier and Raw Material Management: Implement a stringent supplier qualification program and conduct routine testing of all incoming raw materials, particularly high-risk excipients, for nitrite content.

• Process Understanding and Control: Evaluate all manufacturing steps, including drying and granulation, for their potential to introduce or form nitrites.

• Water Quality Monitoring: While purified water poses a low risk, periodic monitoring of both potable and purified water systems for nitrite levels is a good manufacturing practice.

• Risk-Based Approach: Utilize the principles of quality risk management (QRM) to identify and prioritize risks associated with nitrite contamination and nitrosamine formation.

• Formulation Development: During early-stage development, consider the selection of excipients with inherently low nitrite levels to minimize the risk of nitrosamine formation in the final drug product.

By adopting a proactive and science-based approach to understanding and controlling nitrite sources, the pharmaceutical industry can effectively manage the risks associated with nitrosamine impurities and ensure the continued supply of safe and effective medicines.

References

• 1. Nitrite in Pharmaceutical Manufacturing Water: Development of an Ultra-Sensitive Analytical Method, Typical Data, and Discussion of Potential Nitrosamine Formation in Drug Substance and Drug Product from Water - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Nitrite analysis in pharmaceuticals: monitoring a precursor to nitrosamine | Metrohm [metrohm.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. qvents.in [qvents.in]
• 7. A Nitrite Excipient Database: A Useful Tool To Support N-Nitrosamine Risk Assessments For Drug Products  | Lhasa Limited [lhasalimited.org]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 11. Lhasa Limited Releases New Data To Its Nitrites In Excipients Project Users | Lhasa Limited [lhasalimited.org]
• 12. New Data Released To Nitrites Database | Lhasa Limited [lhasalimited.org]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Determine Nitrite in Pharmaceutical Products - Ion Chromatography & UV Detection [thermofisher.com]
• 15. mdpi.com [mdpi.com]
• 16. database.ich.org [database.ich.org]
• 17. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 18. ICH (2022) Validation of Analytical Procedures Q2(R2). Complete Revision of Guideline. 38. - References - Scientific Research Publishing [scirp.org]
• 19. ema.europa.eu [ema.europa.eu]
• 20. Griess test - Wikipedia [en.wikipedia.org]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]

A Technical Guide to the Preliminary Risk Assessment of N-nitroso-desmethyl-rizatriptan in Pharmaceutical Products

Abstract: The emergence of nitrosamine (B1359907) impurities in pharmaceutical products has necessitated rigorous risk assessment and control strategies to ensure patient safety. This technical guide provides a comprehensive framework for the preliminary risk assessment of N-nitroso-desmethyl-rizatriptan, a nitrosamine drug substance-related impurity (NDSRI) associated with the migraine medication, Rizatriptan. This document, intended for researchers, scientists, and drug development professionals, details the formation pathways, toxicological evaluation, analytical methodologies, and regulatory context pertinent to this impurity. It includes structured data tables, detailed experimental protocols, and process diagrams to facilitate a thorough understanding and implementation of risk assessment procedures.

Introduction

N-nitrosamines are a class of chemical compounds classified as "cohort of concern" impurities by international regulatory bodies due to their potential as mutagenic carcinogens.[1][2][3] Their detection in various drug products has led to recalls and heightened regulatory scrutiny, compelling pharmaceutical manufacturers to proactively assess and control their presence.[3][4][5]

N-nitroso-desmethyl-rizatriptan is a Nitrosamine Drug Substance-Related Impurity (NDSRI) that can form from Rizatriptan, a selective 5-HT₁B/₁D receptor agonist used for the acute treatment of migraines.[4][6] NDSRIs are structurally similar to the active pharmaceutical ingredient (API) and can be generated during the manufacturing process or during storage over the product's shelf-life.[4] This guide outlines the essential components of a preliminary risk assessment for this specific impurity, in alignment with global regulatory expectations such as the ICH M7 guideline.[3]

Chemistry and Formation Pathway

N-nitroso-desmethyl-rizatriptan (Chemical Formula: C₁₄H₁₆N₆O, Molecular Weight: 284.32 g/mol ) is formed through the nitrosation of the secondary amine present in the N-desmethyl-rizatriptan moiety.[6][7][8] N-desmethyl-rizatriptan is a known minor metabolite of Rizatriptan, formed via oxidative deamination by monoamine oxidase-A (MAO-A).[9][10] It can also be present as a degradation product or a related substance in the Rizatriptan API.

The nitrosation reaction typically occurs in the presence of a nitrosating agent, such as nitrous acid (HNO₂), which can be formed from residual nitrites (e.g., sodium nitrite) under acidic conditions.[4][6]

Potential Sources of Nitrites and Amines:

• API Synthesis: Reagents, solvents, or catalysts used in the synthesis of Rizatriptan.

• Excipients: Residual nitrites are a known issue in many common pharmaceutical excipients.

• Degradation: Degradation of the API or excipients during manufacturing or storage that could yield secondary amines or nitrosating agents.

• Manufacturing Process: Cross-contamination, water quality, and processing conditions (e.g., pH, temperature).

Caption: Formation pathway of N-nitroso-desmethyl-rizatriptan.

Regulatory Framework and Risk Assessment Workflow

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued guidance for the control of nitrosamine impurities.[1][11][12] The cornerstone of this guidance is a three-step process: risk assessment , confirmatory testing , and implementation of mitigation strategies .

A preliminary risk assessment involves a comprehensive scientific evaluation of the manufacturing processes for both the API and the finished drug product to identify any potential for the formation or introduction of nitrosamine impurities.[3]

Caption: General workflow for nitrosamine impurity risk assessment.

Toxicological Assessment and Acceptable Intake

N-nitrosamines exert their carcinogenic effect primarily through metabolic activation by cytochrome P450 (CYP) enzymes. This activation generates unstable α-hydroxy nitrosamines that decompose to form highly reactive alkylating agents (carbocations), which can then form adducts with DNA, leading to mutations if not repaired.

Acceptable Intake (AI) Limit

The acceptable intake (AI) limit represents a level of exposure that poses a negligible cancer risk over a lifetime. For N-nitroso-desmethyl-rizatriptan, regulatory bodies have assigned it to the most potent category based on structure-activity relationship (SAR) analyses.[4][6]

Parameter	Value	Reference
Impurity Name	N-nitroso-desmethyl-rizatriptan	[6][7][13]
Impurity Type	NDSRI (Nitrosamine Drug Substance-Related Impurity)	[4]
Carcinogenic Potency Category	Category 1 (High Potency)	[4][6][14]
Acceptable Intake (AI) Limit	26.5 ng/day	[6][13][14]

Hazard Assessment Workflow

In the absence of robust carcinogenicity data for a specific NDSRI, the ICH M7 guideline permits the use of computational and in vitro assessments to classify its mutagenic potential.

Caption: Workflow for toxicological hazard assessment of an NDSRI.

Experimental Protocols

In Silico Mutagenicity Prediction

• Objective: To predict the bacterial mutagenicity of N-nitroso-desmethyl-rizatriptan using two complementary (Q)SAR methodologies as per ICH M7 guidelines.[15][16]

• Methodology:

  • Model Selection: Utilize one expert rule-based system (e.g., Derek Nexus) and one statistical-based system (e.g., Sarah Nexus, VEGA).[17][18]

  • Input: Generate the chemical structure of N-nitroso-desmethyl-rizatriptan in a compatible format (e.g., SMILES string: CN(CCc1c[nH]c2ccc(Cn3cncn1)cc12)N=O).[13][19]

  • Prediction: Run the prediction models according to the software's standard operating procedures.

  • Analysis:

    • Expert Rule-Based: Identify any structural alerts that fire for N-nitrosamine compounds and are associated with mutagenicity.

    • Statistical-Based: Evaluate the probability of mutagenicity based on similarity to compounds in the model's training set.

In Vitro Bacterial Reverse Mutation Test (Enhanced Ames Assay for Nitrosamines)

• Objective: To experimentally determine the mutagenic potential of the impurity using bacterial strains, with an enhanced protocol to improve the metabolic activation of nitrosamines.[2][20]

• Methodology:

  • Test Strains: Use Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain (e.g., WP2 uvrA).

  • Metabolic Activation: Prepare a post-mitochondrial fraction (S9) from the livers of rodents induced with phenobarbital (B1680315) and α-naphthoflavone. An S9 mix from hamster liver is often preferred for nitrosamines.[2]

  • Enhanced Protocol:

    • Pre-incubation: Pre-incubate the test substance, bacterial strain, and a high concentration of S9 mix (e.g., 10-30%) for a defined period (e.g., 20-30 minutes) before plating.[20]

    • Cofactor Fortification: Ensure the S9 mix is fortified with an optimal concentration of cofactors (e.g., NADP, G6P).

  • Procedure:

    • Perform a plate incorporation or pre-incubation assay with and without the S9 mix.

    • Dissolve the test article in a suitable, non-mutagenic solvent (e.g., DMSO).

    • Test a range of at least five analyzable concentrations, including cytotoxic levels.

    • Include appropriate negative (solvent) and positive controls (known mutagens).

  • Data Analysis: A positive response is defined as a concentration-related increase in the number of revertant colonies to at least twice the background (negative control) count.

Analytical Quantification by LC-MS/MS

• Objective: To develop and validate a sensitive and specific method for the detection and quantification of N-nitroso-desmethyl-rizatriptan at or below the AI limit. The following is a generalized protocol based on methods for similar NDSRIs.[21]

• Methodology:

  • Instrumentation: A High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled with a triple quadrupole tandem mass spectrometer (MS/MS).

  • Chromatographic Conditions:

    • Column: A C18 stationary phase column suitable for polar compounds (e.g., Poroshell HPH C18, Acquity HSS T3).[21]

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: Acetonitrile or Methanol.

    • Gradient: A gradient elution program designed to separate the NDSRI from the API and other matrix components.

    • Flow Rate: Typically 0.3 - 0.5 mL/min.

    • Column Temperature: e.g., 40 °C.

  • Mass Spectrometric Conditions:

    • Ionization Source: Electrospray Ionization (ESI) in positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Identify a precursor ion (Q1) corresponding to the protonated molecule [M+H]⁺ and at least two specific product ions (Q3) for quantification and confirmation.

  • Sample Preparation: Dissolve the drug product in a suitable diluent (e.g., a mixture of mobile phase A and B), followed by centrifugation or filtration to remove excipients.

  • Validation (as per ICH Q2(R1)):

    • Specificity: Ensure no interference at the retention time of the analyte.

    • Linearity: Establish a linear relationship over a range covering the expected impurity levels (e.g., from LOQ to 150% of the specification limit).

    • Limit of Detection (LOD) & Limit of Quantification (LOQ): The LOQ must be sufficiently low to accurately measure the impurity at the control limit (e.g., ≤ 26.5 ng/day equivalent concentration).

    • Accuracy: Determine the recovery of spiked impurity from the sample matrix.

    • Precision: Assess repeatability and intermediate precision (%RSD).

    • Robustness: Evaluate the effect of small, deliberate variations in method parameters.

Analytical Parameter	Typical Target Value
Limit of Detection (LOD)	≤ 0.01 ppm (relative to API)
Limit of Quantification (LOQ)	≤ 0.03 ppm (relative to API)
Accuracy (% Recovery)	80.0% - 120.0%
Precision (% RSD)	≤ 15% at the LOQ

(Note: Target values are illustrative and must be established based on the specific drug product's maximum daily dose and the AI limit of 26.5 ng/day).

Risk Mitigation Strategies

If a risk assessment and confirmatory testing reveal the presence of N-nitroso-desmethyl-rizatriptan above the control threshold, manufacturers must implement mitigation strategies. The FDA recommends several approaches:[11]

• Process Optimization: Modify the API or drug product manufacturing process to avoid conditions conducive to nitrosamine formation (e.g., adjust pH, control temperature, remove sources of nitrites).

• Raw Material Control: Work with suppliers to establish specifications for and test raw materials (especially excipients) for nitrite content.

• Reformulation: If the risk is inherent to the formulation, consider replacing excipients known to contain high levels of residual nitrites.

• Packaging and Storage: Evaluate the impact of packaging materials and storage conditions on impurity formation over the product's shelf life.

Conclusion

The preliminary risk assessment of N-nitroso-desmethyl-rizatriptan is a critical, science-based process essential for ensuring the quality and safety of Rizatriptan drug products. It requires a multidisciplinary approach encompassing chemistry, toxicology, analytical science, and regulatory affairs. By systematically evaluating potential formation pathways, conducting robust toxicological assessments, and employing highly sensitive analytical methods, manufacturers can effectively identify and mitigate the risks associated with this potent impurity, thereby safeguarding patient health and maintaining compliance with global regulatory standards. Continuous monitoring and a thorough understanding of the entire product lifecycle are paramount to the successful long-term control of NDSRIs.

References

• 1. fda.gov [fda.gov]
• 2. toxys.com [toxys.com]
• 3. A Checklist For Risk Assessment Of Nitrosamine Impurities In Oral Solid Dose Drugs [outsourcedpharma.com]
• 4. qvents.in [qvents.in]
• 5. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]
• 6. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. N-Nitroso Desmethyl Rizatriptan | SynZeal [synzeal.com]
• 9. drugs.com [drugs.com]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 12. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 13. veeprho.com [veeprho.com]
• 14. medicinesforeurope.com [medicinesforeurope.com]
• 15. pozescaf.com [pozescaf.com]
• 16. Implementation of in silico toxicology protocols within a visual and interactive hazard assessment platform - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Risk-based in silico mutagenic assessment of benzodiazepine impurities using three QSAR tools - PMC [pmc.ncbi.nlm.nih.gov]
• 19. GSRS [precision.fda.gov]
• 20. fda.gov [fda.gov]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of N-nitroso-desmethyl-rizatriptan using a validated LC-MS/MS method

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-nitroso-desmethyl-rizatriptan in pharmaceutical substances. N-nitroso-desmethyl-rizatriptan is a potential genotoxic impurity that can form during the synthesis or storage of Rizatriptan, a medication used for treating migraines.[1] Given the stringent regulatory limits on nitrosamine (B1359907) impurities, robust analytical methods are crucial for ensuring drug safety and compliance.[2][3] This document provides a comprehensive protocol, including sample preparation, chromatographic conditions, and mass spectrometric parameters, to accurately quantify this impurity at trace levels.

Introduction

N-nitrosamine impurities in pharmaceuticals are a significant concern due to their potential carcinogenic effects.[2] Regulatory bodies like the FDA and EMA have established strict acceptable intake (AI) limits for these impurities, necessitating highly sensitive analytical methods for their detection and quantification.[1][4] N-nitroso-desmethyl-rizatriptan is a nitrosamine impurity associated with Rizatriptan.[1][5] Its chemical structure and properties are provided in Table 1. This method has been developed to meet the demanding regulatory requirements for sensitivity and specificity in quantifying this specific impurity.[3][4]

Table 1: Chemical Properties of N-nitroso-desmethyl-rizatriptan

Property	Value	Reference
IUPAC Name	N-methyl-N-[2-[5-(1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]ethyl]nitrous amide	[6]
Molecular Formula	C14H16N6O	[1][6][]
Molecular Weight	284.32 g/mol	[1][6][]
CAS Number	N/A	[1]

Experimental Protocol

Materials and Reagents

• N-nitroso-desmethyl-rizatriptan reference standard

• Rizatriptan Benzoate drug substance

• Isotopically labeled internal standard (e.g., N-nitroso-desmethyl-rizatriptan-d3)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

Sample Preparation

A robust sample preparation procedure is critical for accurate quantification and to minimize matrix effects.[4] The following protocol is recommended:

• Standard Stock Solution (SSS): Prepare a 1.0 mg/mL stock solution of N-nitroso-desmethyl-rizatriptan in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the SSS with a 50:50 mixture of acetonitrile and water to create calibration standards.

• Internal Standard (IS) Spiking Solution: Prepare a suitable concentration of the isotopically labeled internal standard in the diluent.

• Sample Preparation:

  • Accurately weigh 100 mg of the Rizatriptan drug substance into a centrifuge tube.

  • Add 10 mL of diluent (e.g., 50:50 acetonitrile/water with 0.1% formic acid).

  • Spike with the internal standard solution.

  • Vortex for 5 minutes to ensure complete dissolution.

  • Centrifuge the solution to pellet any undissolved excipients.

  • Filter the supernatant through a 0.22 µm PVDF filter before injection.

Caption: Sample preparation workflow for N-nitroso-desmethyl-rizatriptan analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Table 2: Liquid Chromatography Parameters

Parameter	Recommended Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Elution	See Table 3

Table 3: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	10
1.0	10
5.0	90
7.0	90
7.1	10
10.0	10

Table 4: Mass Spectrometry Parameters

Parameter	Recommended Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The selection of appropriate precursor and product ions is crucial for the selectivity and sensitivity of the method.[3] The following MRM transitions are recommended for quantification and confirmation.

Table 5: MRM Transitions for N-nitroso-desmethyl-rizatriptan and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
N-nitroso-desmethyl-rizatriptan (Quantifier)	285.1	[To be determined empirically]	[To be determined empirically]	100
N-nitroso-desmethyl-rizatriptan (Qualifier)	285.1	[To be determined empirically]	[To be determined empirically]	100
Internal Standard (e.g., -d3)	288.1	[To be determined empirically]	[To be determined empirically]	100

Note: The optimal product ions and collision energies should be determined by infusing the individual standard solutions into the mass spectrometer.

Method Validation

The developed method should be validated according to ICH guidelines to ensure its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A typical range would be from the Limit of Quantification (LOQ) to 150% of the specification limit.

• Accuracy: The closeness of test results obtained by the method to the true value. This is typically assessed by spike-recovery experiments at multiple concentration levels.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with acceptable precision and accuracy, respectively. The LOQ for nitrosamine impurities is often required to be well below the regulatory acceptable intake limit.[8]

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Caption: Key parameters for LC-MS/MS method validation.

Data Presentation

The quantitative data obtained from the analysis should be summarized in a clear and structured manner.

Table 6: Example Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
0.1	[Value]
0.2	[Value]
0.5	[Value]
1.0	[Value]
2.0	[Value]
5.0	[Value]
Correlation Coefficient (r²)	> 0.995

Table 7: Example Accuracy and Precision Data

Spiked Concentration (ng/mL)	Measured Concentration (ng/mL, n=6)	Accuracy (%)	Precision (RSD, %)
LOQ	[Value]	[Value]	< 15
Low QC	[Value]	[Value]	< 15
Mid QC	[Value]	[Value]	< 15
High QC	[Value]	[Value]	< 15

Conclusion

This application note provides a detailed protocol for the quantification of N-nitroso-desmethyl-rizatriptan by LC-MS/MS. The described method is designed to be sensitive, selective, and robust, meeting the stringent requirements for the analysis of genotoxic impurities in pharmaceutical products. Proper method validation is essential to ensure the reliability of the results and compliance with global regulatory standards.

References

• 1. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]
• 2. benchchem.com [benchchem.com]
• 3. waters.com [waters.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. N-Nitroso Desmethyl Rizatriptan | SynZeal [synzeal.com]
• 6. N-nitroso-desmethyl-rizatriptan | C14H16N6O | CID 169444892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: GC-MS Analysis of Volatile Nitrosamines in Rizatriptan

Abstract

This document provides a comprehensive guide for the determination of volatile nitrosamine (B1359907) impurities in the active pharmaceutical ingredient (API) and drug products of Rizatriptan (B1679398) using Gas Chromatography-Mass Spectrometry (GC-MS). Rizatriptan, a selective 5-HT₁B/₅-HT₁D receptor agonist for the treatment of migraine, has been associated with the potential for nitrosamine impurity formation, specifically N-Nitroso Desmethyl Rizatriptan.[1][2] This application note details the necessary experimental protocols, including sample preparation and instrument parameters, and presents quantitative data in a clear, tabular format. Additionally, workflows and key concepts are visualized using DOT language diagrams to facilitate understanding.

Introduction

Nitrosamine impurities in pharmaceutical products are a significant safety concern due to their classification as probable human carcinogens.[3] Regulatory bodies worldwide have implemented stringent requirements for the control and monitoring of these impurities.[3] Rizatriptan, with its secondary amine functional group, is susceptible to nitrosation reactions that can lead to the formation of Nitrosamine Drug Substance-Related Impurities (NDSRIs).[2] The primary nitrosamine of concern in Rizatriptan is N-Nitroso Desmethyl Rizatriptan, which is classified as a potent genotoxic impurity with an acceptable intake (AI) limit of 26.5 ng/day.[1][4]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely accepted technique for the analysis of volatile and semi-volatile nitrosamines due to its high sensitivity and selectivity.[3][5] This application note outlines a robust GC-MS method for the quantification of volatile nitrosamines, tailored for the analysis of Rizatriptan.

Experimental Protocols

Sample Preparation

The choice of sample preparation is critical and depends on the sample matrix. A liquid-liquid extraction (LLE) method is presented here, which is suitable for both the API and crushed tablets.[3]

Materials:

• Rizatriptan API or crushed tablets

• Dichloromethane (B109758) (DCM), HPLC grade

• 1 M Sodium Hydroxide (NaOH) solution

• Internal Standard (IS) solution (e.g., d6-NDMA in DCM)

• 15 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm PTFE)

• GC vials

Protocol:

• Accurately weigh approximately 250 mg of Rizatriptan API or an equivalent amount of powdered tablets into a 15 mL centrifuge tube.[6]

• Add 10 mL of 1 M NaOH solution to the tube.[6]

• Vortex the mixture briefly and then shake for at least 5 minutes to ensure complete dissolution or suspension.[6]

• Spike the sample with an appropriate volume of the internal standard solution.

• Add 2.0 mL of dichloromethane (DCM) to the suspension.[6]

• Vortex the tube for another 5 minutes to facilitate the extraction of nitrosamines into the organic layer.[6]

• Centrifuge the suspension at approximately 10,000 x g for at least 5 minutes to achieve phase separation.[6]

• Carefully collect the lower organic (DCM) layer using a pipette.

• Filter the extract through a 0.22 µm PTFE syringe filter into a GC vial for analysis.

GC-MS Instrumentation and Parameters

A triple quadrupole GC-MS/MS system is recommended for enhanced sensitivity and selectivity, which is crucial for meeting the low detection limits required for nitrosamine analysis.[7]

Table 1: GC-MS/MS Instrumental Parameters

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent[3]
Inlet	Splitless
Inlet Temperature	250 °C[3][8]
Injection Volume	2 µL[8]
Carrier Gas	Helium[3]
Oven Program	50 °C (hold 1 min), ramp at 20 °C/min to 250 °C (hold 3 min)[8]
Mass Spectrometer	Agilent 7010B GC/MS/MS or equivalent[3]
Ion Source	Electron Ionization (EI)[3]
Ion Source Temperature	230 °C[1][3][8]
Quadrupole Temperature	150 °C[1][3]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[3]
Solvent Delay	6.0 min[1]

Table 2: Example MRM Transitions for Common Volatile Nitrosamines

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
NDMA	74	42	10
NDEA	102	44	10
NEIPA	116	70	10
NDIPA	130	88	10
NDBA	158	57	15
N-Nitroso Desmethyl Rizatriptan	284.3	To be determined	To be optimized

Note: The MRM transition for N-Nitroso Desmethyl Rizatriptan needs to be empirically determined and optimized due to its specific structure and fragmentation pattern.

Data Presentation and Quantitative Analysis

Calibration curves should be prepared using standard solutions of the target nitrosamines in the same solvent as the final sample extract. The concentration range should bracket the expected levels of impurities and the required limit of quantification (LOQ).

Table 3: Typical Quantitative Performance Data for Volatile Nitrosamines

Nitrosamine	Limit of Detection (LOD) (ppb)	Limit of Quantitation (LOQ) (ppb)	Calibration Range (ppb)	r²
NDMA	< 3	1 - 10	1 - 60	> 0.996
NDEA	< 3	1 - 10	1 - 60	> 0.996
NEIPA	< 3	1 - 10	1 - 60	> 0.996
NDIPA	< 3	1 - 10	1 - 60	> 0.996
NDBA	< 3	1 - 10	1 - 60	> 0.996

Data compiled from representative methods.[7] Actual performance may vary based on instrumentation and specific method parameters.

The concentration of any detected nitrosamine in the Rizatriptan sample can be calculated using the linear regression equation obtained from the calibration curve, factoring in the initial sample weight and dilution volumes.

Mandatory Visualizations

Caption: Experimental workflow for GC-MS analysis of nitrosamines in Rizatriptan.

Caption: Formation pathway of the primary nitrosamine impurity in Rizatriptan.

Caption: Logical flow for analytical method validation as per ICH Q2(R1).

Conclusion

The described GC-MS/MS method provides a sensitive and selective approach for the quantification of volatile nitrosamine impurities in Rizatriptan API and drug products. Given the potency of N-Nitroso Desmethyl Rizatriptan, a validated analytical method with low detection limits is essential for ensuring patient safety and regulatory compliance. The protocols and parameters outlined in this application note serve as a robust starting point for method development and validation in quality control laboratories. Regular risk assessments of manufacturing processes and raw materials are also crucial to mitigate the formation of these harmful impurities.[2]

References

• 1. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]
• 2. qvents.in [qvents.in]
• 3. Trace Level Determination of Three Genotoxic Impurities in Drug Samples of Rizatriptan Benzoate by Liquid Chromatography-Tandem Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 4. medicinesforeurope.com [medicinesforeurope.com]
• 5. CA2688463A1 - Process for the preparation of rizatriptan - Google Patents [patents.google.com]
• 6. N-Nitroso Rizatriptan Impurity 2 | CAS No- NA | NA [chemicea.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. GSRS [precision.fda.gov]

Development of a Validated Stability-Indicating HPLC Method for the Determination of Rizatriptan and Its Impurities

Application Note

Abstract

This application note details a robust, validated, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of rizatriptan (B1679398) and its process-related impurities and degradation products. The method is developed to be precise, accurate, and specific for the analysis of rizatriptan in bulk drug substances and pharmaceutical formulations. The protocol herein provides comprehensive procedural details, from system suitability to method validation in accordance with ICH guidelines, to aid researchers, scientists, and drug development professionals in quality control and stability testing.

Introduction

Rizatriptan is a selective 5-hydroxytryptamine1B/1D (5-HT1B/1D) receptor agonist used in the acute treatment of migraine headaches.[1] Ensuring the purity and stability of the active pharmaceutical ingredient (API) is critical for its safety and efficacy. A validated analytical method capable of separating the parent drug from any potential impurities and degradation products is therefore essential. This document describes the development and validation of such a stability-indicating HPLC method. The method was validated for specificity, linearity, accuracy, precision, robustness, and sensitivity.

Chromatographic Conditions

A systematic approach was taken to optimize the chromatographic conditions to achieve adequate separation between rizatriptan and its known impurities. The finalized method parameters are summarized in the table below.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	A mixture of aqueous potassium dihydrogen orthophosphate buffer (pH 3.4) and acetonitrile (B52724) (e.g., 80:20 v/v)[2][3]
Flow Rate	1.0 mL/min[4]
Detection Wavelength	225 nm[4][5]
Injection Volume	20 µL
Column Temperature	30°C
Run Time	Approximately 20 minutes

Experimental Protocols

Preparation of Solutions

Buffer Preparation (0.02 M Potassium Dihydrogen Phosphate (B84403), pH 3.4):

• Accurately weigh 2.72 g of potassium dihydrogen phosphate and dissolve in 1000 mL of HPLC grade water.

• Adjust the pH to 3.4 using orthophosphoric acid.

• Filter the buffer solution through a 0.45 µm membrane filter and degas prior to use.

Mobile Phase Preparation:

• Mix the prepared buffer and acetonitrile in the desired ratio (e.g., 80:20 v/v).

• Sonicate the mobile phase for 15 minutes to degas.

Standard Stock Solution of Rizatriptan (100 µg/mL):

• Accurately weigh 10 mg of Rizatriptan Benzoate (B1203000) reference standard and transfer to a 100 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

Sample Solution Preparation:

• Accurately weigh a quantity of the test sample (e.g., bulk drug or powdered tablets) equivalent to 10 mg of rizatriptan and transfer to a 100 mL volumetric flask.

• Add approximately 70 mL of mobile phase and sonicate for 15 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to volume with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

System Suitability

Before commencing sample analysis, the chromatographic system must meet predefined suitability criteria to ensure its performance.

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry Factor)	Not more than 2.0 for the rizatriptan peak
Theoretical Plates	Not less than 2000 for the rizatriptan peak
% RSD of Peak Areas (n=6)	Not more than 2.0%
Resolution	Not less than 2.0 between rizatriptan and the nearest eluting impurity peak

Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies were performed on rizatriptan. The drug substance was subjected to acid, base, oxidative, thermal, and photolytic stress conditions.[2][4]

• Acid Hydrolysis: Reflux 1 mL of the standard stock solution with 1 mL of 0.5 N HCl at 60°C for 2 hours. Neutralize the solution with 0.5 N NaOH and dilute to a final concentration of 10 µg/mL with mobile phase.

• Base Hydrolysis: Reflux 1 mL of the standard stock solution with 1 mL of 0.1 N NaOH at 60°C for 2 hours. Neutralize the solution with 0.1 N HCl and dilute to a final concentration of 10 µg/mL with mobile phase.

• Oxidative Degradation: Treat 1 mL of the standard stock solution with 1 mL of 3% hydrogen peroxide at room temperature for 24 hours. Dilute to a final concentration of 10 µg/mL with mobile phase.

• Thermal Degradation: Keep the solid drug substance in a hot air oven at 80°C for 48 hours. Prepare a 10 µg/mL solution in the mobile phase.

• Photolytic Degradation: Expose the solid drug substance to UV light (254 nm) in a photostability chamber for 24 hours. Prepare a 10 µg/mL solution in the mobile phase.

The results of the forced degradation studies indicated that significant degradation of rizatriptan occurs under acidic, basic, and oxidative conditions, while it is relatively stable to thermal and photolytic stress.[4][6] The developed HPLC method was able to successfully separate the degradation products from the parent rizatriptan peak, confirming its stability-indicating capability.

Method Validation

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Specificity

Specificity was evaluated by analyzing a blank (mobile phase), a placebo solution, the rizatriptan standard, and a spiked sample. The chromatograms showed no interference from the blank or placebo at the retention time of rizatriptan and its impurities. Peak purity analysis using a photodiode array (PDA) detector confirmed the spectral homogeneity of the rizatriptan peak in the presence of its impurities and degradation products.

Linearity

The linearity of the method was established by analyzing a series of rizatriptan solutions at different concentrations.

Concentration Range (µg/mL)	Correlation Coefficient (r²)
0.2 - 20[5]	≥ 0.999
2 - 12[7]	≥ 0.999
15 - 80[3]	≥ 0.999

Accuracy

The accuracy of the method was determined by performing recovery studies at three different concentration levels (80%, 100%, and 120% of the nominal concentration).

Spike Level	Mean Recovery (%)
80%	98.0 - 102.0
100%	98.0 - 102.0
120%	98.0 - 102.0

Precision

The precision of the method was evaluated by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision).

Precision Type	% RSD
Repeatability (n=6)	≤ 2.0
Intermediate Precision (n=6)	≤ 2.0

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Typical Value (µg/mL)
LOD	0.016[5]
LOQ	0.0528[5]

Robustness

The robustness of the method was assessed by introducing small, deliberate variations in the chromatographic parameters.

Varied Parameter	Effect on Results
Flow Rate (± 0.1 mL/min)	No significant change
Mobile Phase Composition (± 2% organic)	No significant change
pH of Buffer (± 0.2 units)	No significant change
Column Temperature (± 2°C)	No significant change

The results showed that the method is robust within the tested range of variations.

Diagrams

Caption: Experimental workflow for the HPLC analysis of rizatriptan.

Caption: Logical relationship of the HPLC method validation process.

Conclusion

The developed and validated RP-HPLC method is simple, rapid, specific, accurate, and precise for the determination of rizatriptan and its impurities in bulk drug and pharmaceutical dosage forms. The method's stability-indicating nature makes it suitable for routine quality control analysis and for monitoring the stability of rizatriptan under various conditions. This application note provides a comprehensive guide for researchers and analysts to implement this method in their laboratories.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Rizatriptan | C15H19N5 | CID 5078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Identification, isolation and characterization of process-related impurities in Rizatriptan benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]
• 6. biomedres.us [biomedres.us]
• 7. pharmaffiliates.com [pharmaffiliates.com]

Rapid Screening of Nitrosamine Impurities in Pharmaceuticals Using UPLC-MS/MS

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1] Regulatory agencies globally have implemented stringent limits on these impurities, necessitating highly sensitive and robust analytical methods for their detection and quantification at trace levels.[2] Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) has emerged as a preferred technique for this purpose, offering high sensitivity, selectivity, and speed.[3][4] This document provides a detailed application note and protocol for the rapid screening of common nitrosamine impurities in pharmaceutical matrices.

Principle

This method utilizes the high separation efficiency of UPLC to resolve various nitrosamine impurities from the active pharmaceutical ingredient (API) and other matrix components.[5] Detection is achieved using a tandem quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides excellent selectivity and sensitivity for trace-level quantification.[4][6] Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be employed, with APCI often being more suitable for small, volatile nitrosamines and ESI for a broader range of nitrosamines, including less volatile and more complex structures.[5]

Experimental Protocols

Sample Preparation

Effective sample preparation is crucial for accurate and reliable nitrosamine analysis, as it aims to isolate and concentrate the analytes while minimizing matrix effects.[1][2] The choice of method depends on the drug matrix and the specific nitrosamines of interest.

a) Direct Dissolution:

This is the simplest approach, suitable for drug substances that are readily soluble in a solvent compatible with the UPLC mobile phase.

• Accurately weigh approximately 100 mg of the drug substance.[7]

• Dissolve it in a suitable volume (e.g., 5.0 mL) of a non-reactive solvent like methanol (B129727) or a methanol/water mixture.[1][7]

• Vortex the solution until the sample is completely dissolved.[7]

• Filter the solution through a 0.22 µm PVDF syringe filter into a UPLC vial.[7]

b) Liquid-Liquid Extraction (LLE):

LLE is a widely used technique for separating nitrosamines from aqueous sample solutions.[2]

• Pipette 1 mL of the sample solution (e.g., dissolved antibody drug) into a centrifuge tube.[2]

• Add a suitable organic solvent (e.g., dichloromethane).

• Vortex the mixture to ensure thorough mixing.

• Centrifuge to separate the aqueous and organic layers.

• Carefully collect the organic layer containing the nitrosamines for analysis.

c) Solid-Phase Extraction (SPE):

SPE is effective for cleaning up complex matrices and concentrating the analytes.

• Dilute the sample (e.g., cough syrup) with an appropriate acidic aqueous diluent.[2]

• Condition a strong cation-exchange SPE cartridge by passing methanol followed by the acidic aqueous diluent through it.[2]

• Load the diluted sample onto the conditioned SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the nitrosamines with a suitable solvent.

• The eluate is then ready for UPLC-MS/MS analysis.

UPLC-MS/MS Instrumentation and Conditions

The following tables summarize typical UPLC and MS/MS conditions for the analysis of nitrosamine impurities. These serve as a starting point and may require optimization for specific applications.[6][8]

Table 1: UPLC System and Conditions

Parameter	Recommended Conditions
UPLC System	Waters ACQUITY UPLC I-Class PLUS or similar[6]
Column	Waters ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8 µm)[6] or BEH C18 (150x4.6 mm, 5 µm)[9]
Mobile Phase A	0.1% Formic Acid in Water[9][10]
Mobile Phase B	0.1% Formic Acid in Methanol[9][10]
Flow Rate	0.3 - 0.8 mL/min[9]
Column Temperature	40 °C
Injection Volume	5 - 10 µL[9]
Gradient	Optimized for separation of target nitrosamines from the API. A typical gradient might start at 5-10% B, ramp to 95% B, and then re-equilibrate.

Table 2: Mass Spectrometry Conditions

Parameter	Recommended Conditions
Mass Spectrometer	Waters Xevo TQ-XS Tandem Quadrupole[6] or Agilent Ultivo Triple Quadrupole LC/MS[8]
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), Positive Mode[5][9]
Capillary Voltage	3.0 - 3.5 kV
Source Temperature	150 °C
Desolvation Temp.	500 °C
Cone Gas Flow	150 L/Hr
Desolvation Gas Flow	1000 L/Hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)[6]

Table 3: Example MRM Transitions for Common Nitrosamines

Nitrosamine	Precursor Ion (m/z)	Product Ion (m/z)
NDMA	75.1	43.1
NDEA	103.1	43.1
NEIPA	117.1	75.1
NDIPA	131.2	89.1
NDBA	159.2	57.1
NMBA	133.1	115.1

Note: MRM transitions should be optimized for the specific instrument used.[8]

Method Validation

A phase-appropriate method validation should be conducted in accordance with ICH Q2(R1) guidelines to ensure the method is fit for its intended purpose.[7][11] Key validation parameters are summarized below.

Table 4: Summary of Method Validation Parameters and Typical Performance

Parameter	Acceptance Criteria	Typical Performance Data
Specificity	No interference at the retention time of the analytes.[12]	The method demonstrates high selectivity with no interfering peaks from the matrix.[12]
Linearity (r²)	≥ 0.99[13]	r² values are typically > 0.996 for all analytes.[8][10]
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	0.0040 µg/mL - 0.0174 µg/mL[9]
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1	As low as 0.1 ng/mL can be achieved.[6] 0.0060 µg/mL - 0.0262 µg/mL[9]
Accuracy (% Recovery)	Typically 80-120%	Recoveries are generally within 85-115%.
Precision (% RSD)	≤ 15%	RSDs are typically ≤ 15%.[10]
Robustness	Insensitive to small, deliberate variations in method parameters.	The method should be evaluated for variations in parameters like mobile phase composition, flow rate, and column temperature.

Visualizations

Caption: Experimental workflow for UPLC-MS/MS analysis of nitrosamines.

Caption: Logical relationship of method validation steps.

Conclusion

The described UPLC-MS/MS method provides a rapid, sensitive, and selective approach for the screening of nitrosamine impurities in pharmaceutical products. Proper sample preparation and thorough method validation are critical to ensure the generation of accurate and reliable data that meets stringent regulatory requirements.[1] This application note serves as a comprehensive guide for researchers and scientists involved in the quality control and safety assessment of pharmaceuticals.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. waters.com [waters.com]
• 7. fda.gov [fda.gov]
• 8. agilent.com [agilent.com]
• 9. ijper.org [ijper.org]
• 10. agilent.com [agilent.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]

Application Notes and Protocols for the Analysis of N-nitroso-desmethyl-rizatriptan

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. N-nitroso-desmethyl-rizatriptan is a potential impurity in rizatriptan (B1679398) drug products, a medication used for the treatment of migraines.[1] As regulatory bodies worldwide tighten the limits for such impurities, robust and sensitive analytical methods for their detection and quantification are crucial.[2] This document provides detailed application notes and protocols for the sample preparation of N-nitroso-desmethyl-rizatriptan from pharmaceutical formulations for subsequent analysis, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The formation of N-nitrosamine drug substance-related impurities (NDSRIs) like N-nitroso-desmethyl-rizatriptan can occur during the synthesis of the active pharmaceutical ingredient (API) or during the manufacturing and storage of the final drug product.[2] Rizatriptan's chemical structure contains a secondary amine moiety, making it susceptible to nitrosation in the presence of nitrosating agents.[1] The acceptable intake (AI) limit for N-nitroso-desmethyl-rizatriptan has been set at 26.5 ng/day, necessitating highly sensitive analytical methods.

This application note details two common and effective sample preparation techniques: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). The choice of method often depends on the complexity of the sample matrix, the desired level of cleanliness, and throughput requirements.

Chemical Information

Compound	Chemical Name	Molecular Formula	Molecular Weight
N-nitroso-desmethyl-rizatriptan	N-[2-[5-(1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]ethyl]-N-methylnitrous amide	C14H16N6O	284.32 g/mol

Sample Preparation Workflow

The overall workflow for the analysis of N-nitroso-desmethyl-rizatriptan in a pharmaceutical matrix involves sample extraction followed by cleanup and concentration steps prior to instrumental analysis.

Caption: General workflow for sample preparation of N-nitroso-desmethyl-rizatriptan.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is based on methods developed for similar N-nitrosamine impurities and is suitable for achieving high sample purity.

Materials:

• N-nitroso-desmethyl-rizatriptan reference standard

• Rizatriptan tablets

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• SPE cartridges (e.g., Oasis HLB, or a strong cation-exchange polymeric sorbent)

• Vortex mixer

• Centrifuge

• SPE manifold

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Weigh and finely crush a representative number of rizatriptan tablets to obtain a homogenous powder.

  • Accurately weigh a portion of the powder equivalent to one tablet dose.

  • Transfer the powder to a centrifuge tube.

  • Add 10 mL of methanol and vortex for 15 minutes to extract the analyte.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the supernatant from step 1 onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the N-nitroso-desmethyl-rizatriptan from the cartridge with 5 mL of methanol.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Caption: Detailed workflow for the Solid-Phase Extraction (SPE) method.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that can be effective for separating the analyte from the drug matrix.

Materials:

• N-nitroso-desmethyl-rizatriptan reference standard

• Rizatriptan tablets

• Dichloromethane (B109758) (DCM, HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Ammonium (B1175870) hydroxide (B78521) solution (0.1 M)

• Sodium sulfate (B86663) (anhydrous)

• Vortex mixer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Sample Preparation:

  • Prepare the tablet powder as described in Protocol 1, step 1.

  • Transfer the powder to a centrifuge tube.

  • Add 10 mL of water and vortex for 15 minutes.

  • Adjust the pH of the solution to ~9 with 0.1 M ammonium hydroxide.

• Liquid-Liquid Extraction:

  • Add 10 mL of dichloromethane to the aqueous solution.

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Carefully collect the lower organic layer (DCM).

  • Repeat the extraction of the aqueous layer with another 10 mL of DCM.

  • Combine the organic extracts.

• Drying and Concentration:

  • Pass the combined organic extract through a small column of anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent to dryness using a rotary evaporator or a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Caption: Detailed workflow for the Liquid-Liquid Extraction (LLE) method.

Data Presentation

The following table summarizes typical performance data for the two sample preparation methods. Actual results may vary depending on the specific laboratory conditions, instrumentation, and sample matrix. A validation study for a similar N-nitroso-triptan impurity showed recovery rates between 92.4% and 98.4%.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Recovery	> 90%	80 - 95%
Reproducibility (%RSD)	< 5%	< 10%
Matrix Effect	Low to Moderate	Moderate to High
Sample Throughput	High (amenable to automation)	Low to Medium
Solvent Consumption	Moderate	High
Cost per Sample	Higher (due to SPE cartridges)	Lower

LC-MS/MS Analysis

A highly sensitive and selective LC-MS/MS method is required for the quantification of N-nitroso-desmethyl-rizatriptan at trace levels. The following are suggested starting conditions, which should be optimized for the specific instrument used.

Parameter	Condition
LC Column	C18 or Phenyl-Hexyl column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol
Gradient	Optimized for separation from rizatriptan and other matrix components
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 285.1
Product Ions (Q3)	To be determined by infusion of a standard solution. Likely fragments would involve the loss of the nitroso group (-NO) and other characteristic fragments.

Conclusion

Both Solid-Phase Extraction and Liquid-Liquid Extraction are viable techniques for the sample preparation of N-nitroso-desmethyl-rizatriptan from pharmaceutical dosage forms. SPE generally offers higher purity, better reproducibility, and is more amenable to high-throughput automation, although it can be more costly. LLE is a cost-effective alternative but may result in higher matrix effects and lower throughput. The choice of the most appropriate method will depend on the specific requirements of the analysis, including sensitivity, accuracy, precision, and the number of samples to be processed. The provided protocols and analytical conditions serve as a robust starting point for developing and validating a method for the routine analysis of this critical impurity in rizatriptan drug products.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Forced Degradation Studies of Rizatriptan to Identify Potential Impurities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rizatriptan (B1679398) is a selective 5-hydroxytryptamine (5-HT) 1B/1D receptor agonist widely used in the acute treatment of migraine headaches.[1][2][3] To ensure the safety, efficacy, and quality of the drug product, it is imperative to identify and characterize potential impurities and degradation products that may arise during manufacturing, storage, or administration. Forced degradation studies, or stress testing, are a critical component of the drug development process as mandated by regulatory bodies like the International Council for Harmonisation (ICH).[4][5] These studies involve subjecting the drug substance to a variety of exaggerated conditions to accelerate its decomposition and elucidate its intrinsic stability profile.[6][7]

This document provides a comprehensive guide to performing forced degradation studies on rizatriptan. It outlines detailed protocols for subjecting rizatriptan to hydrolytic, oxidative, thermal, and photolytic stress conditions. Furthermore, it includes validated analytical methodologies for the separation and identification of the resulting degradation products, along with a summary of expected outcomes based on published literature.

Summary of Forced Degradation Studies of Rizatriptan

Rizatriptan benzoate (B1203000) has been shown to be susceptible to degradation under acidic, alkaline, and oxidative conditions, while it exhibits stability under thermal and photolytic stress.[4][6][8] Extensive degradation is typically observed in acidic and alkaline environments.[6][8]

Stress Condition	Reagent/Parameters	Duration	Temperature	% Degradation (Observed)	Key Degradation Products
Acid Hydrolysis	2N HCl	1 hour	80°C	~51.18%[8]	2-(1H-indol-3-yl)-N,N-dimethylethan-1-amine[4][8]
Alkaline Hydrolysis	0.2M NaOH	0.5 hours	60°C	~16.96%[6]	Major degradant at RT 9.925 min[6]
Oxidative Degradation	3% H₂O₂	2 hours	60°C	~9.27% to mild degradation[6][8]	Not specified in detail in the search results.
Thermal Degradation	Solid State	30 days	50°C	Stable[6]	Not applicable
Photolytic Degradation	UV and Light Exposure	Not specified	Ambient	Stable[4][6][8]	Not applicable

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 25 mg of Rizatriptan Benzoate and transfer it to a 25 mL volumetric flask. Dissolve and make up the volume with a suitable solvent such as methanol (B129727) or a methanol:water mixture.[7]

• Working Solution (100 µg/mL): Transfer 5 mL of the Stock Solution into a 50 mL volumetric flask and dilute to the mark with the same solvent. This solution will be used for the subsequent stress experiments.[4]

Forced Degradation Procedures

• To a suitable volume of the rizatriptan working solution, add an equal volume of 2N hydrochloric acid.

• Reflux the solution at 80°C for 1 hour.[6]

• After the specified time, cool the solution to room temperature.

• Neutralize the solution with an appropriate volume of 2N sodium hydroxide.

• Dilute the resulting solution with the mobile phase to obtain a final concentration of approximately 50 µg/mL for HPLC analysis.

• To a suitable volume of the rizatriptan working solution, add an equal volume of 0.2M sodium hydroxide.

• Reflux the solution at 60°C for 30 minutes.[6]

• After the specified time, cool the solution to room temperature.

• Neutralize the solution with an appropriate volume of 0.2M hydrochloric acid.

• Dilute the resulting solution with the mobile phase to obtain a final concentration of approximately 50 µg/mL for HPLC analysis.

• To a suitable volume of the rizatriptan working solution, add an equal volume of 3% hydrogen peroxide.

• Reflux the solution at 60°C for 2 hours.[6]

• After the specified time, cool the solution to room temperature.

• Dilute the resulting solution with the mobile phase to obtain a final concentration of approximately 50 µg/mL for HPLC analysis.

• Place the solid rizatriptan benzoate powder in an oven maintained at 50°C for 30 days.[6]

• After the exposure period, prepare a solution of the stressed solid in the mobile phase at a concentration of approximately 50 µg/mL for HPLC analysis.

• Expose the rizatriptan benzoate stock solution to UV light and fluorescent light in a photostability chamber.

• After the exposure, dilute the solution with the mobile phase to a concentration of approximately 50 µg/mL for HPLC analysis.

Analytical Methodology

A stability-indicating HPLC method is crucial for separating the degradation products from the parent drug.

HPLC Method for Separation of Impurities

• Column: Perfectsil C18 (250 mm x 4.6 mm, 5.0 µm)[4][6] or equivalent.

• Mobile Phase: 0.01 M Sodium Dihydrogen Phosphate buffer: Methanol (80:20 v/v). Adjust the pH of the buffer to 3.5 with orthophosphoric acid.[6]

• Flow Rate: 1.0 mL/min.[4][6]

• Detection Wavelength: 225 nm.[4][6]

• Injection Volume: 20 µL.[6]

• Column Temperature: Ambient.[4][6]

LC-MS Method for Identification of Impurities

For the structural elucidation of the degradation products, LC-MS analysis is employed.

• Chromatographic Conditions: The same HPLC method as described above can be used.

• Mass Spectrometer: An electrospray ionization (ESI) source in positive ion mode is suitable for the characterization of rizatriptan and its degradation products.[8]

• Data Analysis: The mass-to-charge ratio (m/z) of the parent drug and any detected impurities should be determined to aid in their identification. The acidic degradation product, 2-(1H-indol-3-yl)-N,N-dimethylethan-1-amine, is expected to show an [M+H]⁺ ion at m/z 189.[4]

Visualizations

Caption: Experimental workflow for forced degradation studies of rizatriptan.

Caption: Primary degradation pathway of rizatriptan under acidic conditions.

Conclusion

The forced degradation studies outlined in this application note provide a robust framework for identifying potential impurities of rizatriptan. The provided protocols for stress testing and the corresponding analytical methods will enable researchers to establish the intrinsic stability of the drug substance and develop a validated stability-indicating assay. The identification of the acid-degradation product, 2-(1H-indol-3-yl)-N,N-dimethylethan-1-amine, serves as a key marker for the degradation profile of rizatriptan. By following these guidelines, drug development professionals can ensure the quality and safety of rizatriptan-containing pharmaceutical products.

References

• 1. Rizatriptan (Maxalt): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 2. Rizatriptan (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 3. Efficacy and tolerability of rizatriptan 10 mg in migraine: experience with 70 527 patient episodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biomedres.us [biomedres.us]
• 5. Force Degradation Study of Rizatriptan Benzoate by RpHPLC Method and Characterization of Degraded Product [ideas.repec.org]
• 6. rjpbcs.com [rjpbcs.com]
• 7. benchchem.com [benchchem.com]
• 8. biomedres.us [biomedres.us]

Protocol for Nitrosamine Risk Assessment in Drug Manufacturing

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The discovery of N-nitrosamine impurities in various drug products has prompted stringent regulatory scrutiny from global health authorities, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] N-nitrosamines are classified as probable or possible human carcinogens, making their control in pharmaceutical products a critical aspect of patient safety.[3][4] This document provides a comprehensive protocol for conducting a nitrosamine (B1359907) risk assessment for both active pharmaceutical ingredients (APIs) and finished drug products, in line with current regulatory expectations and guidelines such as ICH M7.[4][5]

The risk assessment process is a systematic evaluation to identify, analyze, and mitigate the potential for nitrosamine formation or contamination throughout the lifecycle of a drug product.[5][6] It encompasses a thorough review of the manufacturing process, raw materials, and storage conditions.[5][6]

Regulatory Framework

Regulatory bodies like the FDA and EMA have issued guidance documents outlining a three-step approach for manufacturers to address the risk of nitrosamine impurities:

• Risk Assessment: Evaluate manufacturing processes to identify any potential for nitrosamine formation or contamination.[7][8]

• Confirmatory Testing: If a risk is identified, perform confirmatory testing on the drug product.[8][9]

• Mitigation: Implement changes to the manufacturing process or material sourcing to prevent or reduce nitrosamine formation if unacceptable levels are confirmed.[7][9]

The International Council for Harmonisation (ICH) M7 guideline, which focuses on DNA-reactive (mutagenic) impurities, provides a framework for the assessment and control of such impurities, including nitrosamines.[4][5] Nitrosamines are considered a "cohort of concern" under ICH M7 due to their high carcinogenic potency.[3][5]

Nitrosamine Risk Assessment Workflow

The following diagram illustrates the general workflow for a nitrosamine risk assessment:

Caption: A workflow diagram illustrating the key stages of nitrosamine risk assessment in drug manufacturing.

Potential Sources of Nitrosamine Impurities

A thorough risk assessment must consider all potential sources of nitrosamine formation and contamination. Key areas to investigate include:

• Active Pharmaceutical Ingredient (API) Synthesis:

  • Presence of secondary, tertiary, or quaternary amines and nitrosating agents (e.g., nitrites, nitrous acid) in the same or subsequent reaction steps.[3]

  • Use of solvents, reagents, or catalysts that are susceptible to degradation into nitrosamine precursors.

  • Carryover of impurities from starting materials or intermediates.

• Drug Product Formulation and Manufacturing:

  • Interaction between the API and excipients that contain secondary or tertiary amines or trace levels of nitrosating agents.

  • Degradation of the API or excipients during the manufacturing process (e.g., due to heat or pH) leading to the formation of nitrosamine precursors.

  • Use of processing aids or water that may contain nitrosating agents.

• Raw Materials and Excipients:

  • Contamination of raw materials, including solvents, with nitrosamines or nitrosating agents.

  • The purity and quality of all incoming materials should be carefully evaluated.

• Packaging and Storage:

  • Leaching of nitrosamines or nitrosating agents from packaging materials, such as blister foils containing nitrocellulose.

  • Degradation of the drug product during storage, leading to the formation of nitrosamines.

• Cross-Contamination:

  • Use of shared equipment in a multi-product facility where other processes may involve nitrosating agents or amines.[10]

Quantitative Data: Acceptable Intake (AI) Limits

Regulatory agencies have established acceptable intake (AI) limits for several common nitrosamine impurities. These limits are based on a lifetime cancer risk of 1 in 100,000. It is crucial to consult the latest guidance from relevant authorities as these values may be updated.

Nitrosamine Impurity	Abbreviation	FDA Recommended AI Limit (ng/day)
N-Nitrosodimethylamine	NDMA	96
N-Nitrosodiethylamine	NDEA	26.5
N-Nitroso-N-methyl-4-aminobutanoic acid	NMBA	96
N-Nitrosodiisopropylamine	NDIPA	26.5
N-Nitrosoethylisopropylamine	NEIPA	26.5
N-Nitrosodibutylamine	NDBA	26.5

Note: This table provides examples, and manufacturers should refer to the most current FDA and EMA guidance for a complete and up-to-date list of AI limits.[11][12]

Experimental Protocols for Nitrosamine Detection

Should the risk assessment identify a potential for nitrosamine presence, confirmatory testing using validated and sensitive analytical methods is required.[11][13] High-performance liquid chromatography (HPLC) and gas chromatography (GC) coupled with mass spectrometry (MS) are the most commonly employed techniques due to their high sensitivity and selectivity.[14][15]

Sample Preparation Protocol for LC-MS/MS Analysis of a Solid Dosage Form

This protocol provides a general procedure for the extraction of nitrosamines from a solid drug product for subsequent analysis by LC-MS/MS. Method validation is essential for each specific drug product.

• Sample Weighing: Accurately weigh a representative amount of the powdered drug product (e.g., equivalent to a single dose) into a suitable centrifuge tube.

• Internal Standard Spiking: Add a known amount of an appropriate deuterated internal standard (e.g., NDMA-d6, NDEA-d10) to the sample. This helps to correct for variations in extraction efficiency and instrument response.

• Extraction Solvent Addition: Add a measured volume of a suitable extraction solvent. A common choice is a mixture of methanol (B129727) and water, sometimes with the addition of a small amount of formic acid to improve extraction efficiency.

• Extraction:

  • Vortex the sample for a specified period (e.g., 10-15 minutes) to ensure thorough mixing.

  • Alternatively, use sonication for a defined duration (e.g., 15-20 minutes).

• Centrifugation: Centrifuge the sample at a high speed (e.g., 10,000 rpm) for a sufficient time (e.g., 10 minutes) to pellet the solid excipients.

• Filtration: Carefully transfer the supernatant to a clean vial, passing it through a 0.22 µm or 0.45 µm filter to remove any remaining particulate matter.

• Analysis: The filtered extract is now ready for injection into the LC-MS/MS system.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique for the quantification of trace-level nitrosamine impurities.

• Liquid Chromatography (LC) System:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution using a mixture of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid or ammonium (B1175870) formate (B1220265) to improve chromatographic peak shape and ionization efficiency.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C) for reproducible retention times.

• Mass Spectrometry (MS) System:

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally used for nitrosamines.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for each nitrosamine and its corresponding internal standard.

The following diagram illustrates the signaling pathway for LC-MS/MS detection of nitrosamines:

Caption: A simplified diagram showing the workflow for nitrosamine detection using LC-MS/MS.

Mitigation Strategies

If confirmatory testing reveals the presence of nitrosamines above the acceptable intake limit, manufacturers must implement mitigation strategies.[7][9] These may include:

• Process Modification:

  • Adjusting reaction conditions (e.g., temperature, pH) to disfavor nitrosamine formation.

  • Introducing purification steps to remove nitrosamines or their precursors.

  • Replacing reagents or solvents that are sources of nitrosamine formation.

• Raw Material Control:

  • Establishing stricter specifications for incoming raw materials to limit the content of amines and nitrosating agents.

  • Changing suppliers to source higher purity materials.

• Formulation Changes:

  • In some cases, reformulating the drug product to remove incompatible excipients may be necessary.

• Packaging Changes:

  • Switching to packaging materials that do not contain or leach nitrosating agents.

Any changes made to the manufacturing process or formulation must be appropriately validated and reported to the relevant regulatory authorities.[5]

Conclusion

A proactive and thorough nitrosamine risk assessment is an essential component of modern pharmaceutical quality systems. By systematically evaluating potential risks, conducting appropriate testing, and implementing effective mitigation strategies, manufacturers can ensure the safety and quality of their drug products and comply with global regulatory expectations. Continuous monitoring and reassessment are also crucial as new scientific understanding and regulatory requirements emerge.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. netpharmalab.es [netpharmalab.es]
• 3. fda.gov [fda.gov]
• 4. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. ardena.com [ardena.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 8. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 9. starodub.nl [starodub.nl]
• 10. efpia.eu [efpia.eu]
• 11. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 12. youtube.com [youtube.com]
• 13. A Checklist For Risk Assessment Of Nitrosamine Impurities In Oral Solid Dose Drugs [outsourcedpharma.com]
• 14. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of N-nitroso-desmethyl-rizatriptan Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-rizatriptan is a nitrosamine (B1359907) impurity associated with the drug substance Rizatriptan.[1][2] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies worldwide due to their potential carcinogenic properties.[3][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidelines requiring pharmaceutical manufacturers to assess and control the presence of these impurities in drug products.[5][6][7] The FDA has set an Acceptable Intake (AI) limit for N-nitroso-desmethyl-rizatriptan at 26.5 ng/day.[1]

This certified reference material (CRM) of N-nitroso-desmethyl-rizatriptan is a highly characterized standard essential for the accurate identification and quantification of this impurity in Rizatriptan active pharmaceutical ingredient (API) and finished drug products.[1][8] Its use is critical for analytical method development, method validation, and routine quality control (QC) testing to ensure the safety and compliance of pharmaceutical products.[1][2]

Applications

The N-nitroso-desmethyl-rizatriptan CRM is intended for the following applications:

• Analytical Method Development: To develop sensitive and specific analytical methods, typically using High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with mass spectrometry (MS), for the detection of the N-nitroso-desmethyl-rizatriptan impurity.

• Method Validation: To perform validation of analytical methods by establishing key performance characteristics such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[1][2]

• Quality Control (QC) Testing: For the routine analysis of Rizatriptan API and drug product batches to ensure that the levels of N-nitroso-desmethyl-rizatriptan do not exceed the established safety limits.[8]

• Standardization and Calibration: To be used as a primary or secondary reference standard for the calibration of analytical instruments and for the preparation of calibration curves and controls.[8][9]

Quantitative Data Summary

The following table summarizes typical performance data for an analytical method developed for the quantification of N-nitroso-desmethyl-rizatriptan using a CRM.

Parameter	Typical Value	Description
Limit of Detection (LOD)	0.01 ppm	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantitation (LOQ)	0.02 ppm	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.
**Linearity (R²) **	> 0.999	The correlation coefficient for the calibration curve, indicating the linearity of the method over a defined concentration range.
Concentration Range	0.05 ng/mL to 10 ng/mL	The range over which the analytical method is demonstrated to be linear, accurate, and precise.
Accuracy (% Recovery)	90-110%	The closeness of the measured value to the true value, typically assessed by spiking experiments.
Precision (% RSD)	< 15%	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.

Note: The values presented are illustrative and may vary depending on the specific analytical method, instrumentation, and laboratory conditions. These values are based on a similar nitrosamine impurity analysis.[10]

Experimental Protocols

Preparation of Standard Solutions

Objective: To prepare accurate stock and working standard solutions of N-nitroso-desmethyl-rizatriptan CRM for calibration and spiking experiments.

Materials:

• N-nitroso-desmethyl-rizatriptan Certified Reference Material (CRM)

• Methanol (B129727) (HPLC or MS grade)

• Class A volumetric flasks and pipettes

• Analytical balance

Protocol:

• Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh approximately 1.0 mg of the N-nitroso-desmethyl-rizatriptan CRM.

  • Quantitatively transfer the weighed CRM to a 10.0 mL volumetric flask.

  • Dissolve the CRM in a small amount of methanol and sonicate for 5 minutes to ensure complete dissolution.

  • Bring the solution to volume with methanol and mix thoroughly.

  • Store the stock solution at 2-8°C, protected from light.

• Working Standard Solutions:

  • Perform serial dilutions of the stock solution with a suitable diluent (e.g., a mixture of mobile phase A and B) to prepare a series of working standard solutions for the calibration curve.

  • A typical calibration curve might include concentrations ranging from 0.05 ng/mL to 10 ng/mL.

Sample Preparation (Rizatriptan Drug Product)

Objective: To extract N-nitroso-desmethyl-rizatriptan from the drug product matrix for analysis.

Materials:

• Rizatriptan tablets

• Methanol (HPLC or MS grade)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

Protocol:

• Weigh and transfer a quantity of powdered tablets equivalent to a single dose of Rizatriptan into a 15 mL centrifuge tube.

• Add a defined volume of methanol (e.g., 5.0 mL) to the tube.

• Vortex the tube for 5 minutes to facilitate the dissolution of the drug and extraction of the impurity.

• Centrifuge the sample at 4000 rpm for 10 minutes to pellet the excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analytical Method

Objective: To separate and quantify N-nitroso-desmethyl-rizatriptan using a sensitive and specific LC-MS/MS method.

Instrumentation:

• UHPLC system

• Triple quadrupole mass spectrometer

Chromatographic Conditions (Illustrative):

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions (Illustrative):

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	To be determined based on the molecular weight of N-nitroso-desmethyl-rizatriptan (285.15 m/z)
Product Ions (Q3)	To be determined by infusion of the CRM and fragmentation analysis.
Collision Energy	To be optimized for each MRM transition.
Dwell Time	100 ms

Visualizations

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Desmethyl Rizatriptan | SynZeal [synzeal.com]
• 3. agilent.com [agilent.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. fda.gov [fda.gov]
• 6. Customized Reference Standards for Nitrosamine Impurities [tarosdiscovery.com]
• 7. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. lcms.cz [lcms.cz]

Application of NMR Spectroscopy in the Characterization of N-nitroso-desmethyl-rizatriptan

Application Note and Protocol

Introduction

N-nitroso-desmethyl-rizatriptan is a potential nitrosamine (B1359907) impurity of Rizatriptan, a selective 5-HT1B/1D receptor agonist used for the acute treatment of migraines. Due to the classification of nitrosamines as probable human carcinogens, regulatory bodies worldwide require stringent control and monitoring of these impurities in pharmaceutical products. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous identification and structural elucidation of such impurities. This document provides a detailed protocol for the characterization of N-nitroso-desmethyl-rizatriptan using NMR spectroscopy. While specific, experimentally-derived quantitative NMR data for this compound is not widely available in public literature, this note provides a comprehensive procedural guide and illustrative data based on the analysis of related compounds.

Molecular Structure and Analytical Workflow

The structural identification of N-nitroso-desmethyl-rizatriptan and the general workflow for its characterization are outlined below.

Application Notes &amp; Protocols: Quality Control of N-nitroso-desmethyl-rizatriptan in Finished Pharmaceutical Products

Introduction

These application notes provide a comprehensive overview and detailed protocols for the quality control testing of N-nitroso-desmethyl-rizatriptan, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), in finished rizatriptan (B1679398) pharmaceutical products. N-nitroso-desmethyl-rizatriptan has been identified as a potential genotoxic impurity that can form during the manufacturing process or during the shelf-life of the drug product.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and Health Canada require strict control of such impurities to ensure patient safety.[2][3][4][5] This document is intended for researchers, scientists, and drug development professionals involved in the quality control of pharmaceuticals.

N-nitroso-desmethyl-rizatriptan is classified as a USFDA Potency Category 1 NDSRI, with a recommended acceptable intake (AI) limit of 26.5 ng/day.[1][6][7] The analytical methods for its detection and quantification must be highly sensitive and specific, with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) being the most suitable technique.[7][8]

Chemical Information

Compound	IUPAC Name	Molecular Formula	Molecular Weight
N-nitroso-desmethyl-rizatriptan	N-(2-(5-((1H-1,2,4-triazol-1-yl)methyl)-1H-indol-3-yl)ethyl)-N-methylnitrous amide	C₁₄H₁₆N₆O	284.32 g/mol

Analytical Method Performance (LC-MS/MS)

The following table summarizes typical quantitative data for a validated LC-MS/MS method for the analysis of N-nitroso-desmethyl-rizatriptan, based on data for similar nitrosamine impurities.[8][9]

Parameter	Typical Value
Limit of Detection (LOD)	~0.010 ppm
Limit of Quantitation (LOQ)	~0.032 ppm
Linearity (R²)	≥ 0.997
Accuracy (Recovery)	92% - 99%
Precision (%RSD)	< 5%

Experimental Workflow

The overall workflow for the quality control testing of N-nitroso-desmethyl-rizatriptan in finished products involves sample preparation, LC-MS/MS analysis, and data processing.

Caption: Experimental workflow for N-nitroso-desmethyl-rizatriptan analysis.

Detailed Experimental Protocols

1. Standard Solution Preparation

• Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitroso-desmethyl-rizatriptan reference standard and dissolve in methanol to obtain the desired concentration.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to concentrations ranging from the LOQ to approximately 150% of the specification limit. These solutions will be used to construct the calibration curve.

2. Sample Preparation Protocol for Rizatriptan Tablets

This protocol is adapted from general FDA guidelines for nitrosamine analysis in drug products.[10]

• Tablet Crushing: Weigh and crush a sufficient number of rizatriptan tablets to obtain a fine, homogeneous powder. The number of tablets should be chosen to achieve a target concentration of the active pharmaceutical ingredient (API), for example, 20 mg/mL, in the final extraction solvent.[10]

• Dissolution: Accurately weigh a portion of the crushed tablet powder and transfer it to a suitable centrifuge tube.

• Extraction: Add a precise volume of methanol to the centrifuge tube.

• Mixing: Vortex the sample for approximately 1 minute to ensure thorough mixing.[10]

• Shaking: Place the sample on a mechanical shaker and shake for about 40 minutes to facilitate complete extraction of the analyte.[10]

• Centrifugation: Centrifuge the sample at 4500 rpm for 15 minutes to pellet the excipients.[10]

• Filtration: Carefully collect the supernatant and filter it through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis. Discard the initial portion of the filtrate.[10]

3. LC-MS/MS Analytical Method

The following method parameters are based on a validated method for a similar nitrosamine impurity, N-nitroso-desmethyl-zolmitriptan, and can be adapted and validated for N-nitroso-desmethyl-rizatriptan.[8]

• Instrumentation: A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer.

• Chromatographic Column: A suitable reversed-phase column, such as a Poroshell HPH C18 (150 x 4.6 mm, 2.7 µm), can be used.[8]

• Mobile Phase A: 0.1% Formic acid in water. It is recommended to prepare this fresh and avoid using commercial pre-made solutions which may contain interfering impurities.[10]

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution: A suitable gradient program should be developed to ensure adequate separation of N-nitroso-desmethyl-rizatriptan from the API and other potential impurities.

• Flow Rate: Typically in the range of 0.3 - 0.5 mL/min.

• Column Temperature: e.g., 40 °C.

• Injection Volume: e.g., 5-10 µL.

Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Precursor and Product Ions: These must be determined by infusing a standard solution of N-nitroso-desmethyl-rizatriptan. For a similar compound, N-nitroso-desmethyl-zolmitriptan (precursor ion m/z 303.10), characteristic product ions were identified.[8] A similar process would be required for N-nitroso-desmethyl-rizatriptan (precursor ion expected at m/z 285.1).

• Source Parameters: Parameters such as ion spray voltage, gas temperatures, and gas flows should be optimized to achieve maximum sensitivity.[10]

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines. Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as the API, other impurities, and excipients.

• Linearity: Demonstrated over a range of concentrations, typically from the LOQ to 150% of the intended concentration.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. The LOQ should be at or below the control limit.

• Accuracy: Determined by recovery studies of spiked samples.

• Precision: Assessed at the repeatability (intra-day) and intermediate precision (inter-day) levels.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

Signaling Pathways and Logical Relationships

The formation of N-nitroso-desmethyl-rizatriptan is a chemical process, not a biological signaling pathway. The following diagram illustrates the logical relationship for the risk of formation of this impurity.

Caption: Risk factors for the formation of N-nitroso-desmethyl-rizatriptan.

References

• 1. qvents.in [qvents.in]
• 2. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 3. fda.gov [fda.gov]
• 4. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 5. canada.ca [canada.ca]
• 6. veeprho.com [veeprho.com]
• 7. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]
• 8. researchgate.net [researchgate.net]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. fda.gov [fda.gov]

Technical Notes & Optimization

optimizing LC-MS/MS parameters for N-nitroso-desmethyl-rizatriptan detection

Welcome to the technical support center for the analysis of N-nitroso-desmethyl-rizatriptan. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their LC-MS/MS parameters for the sensitive and accurate detection of this nitrosamine (B1359907) drug substance-related impurity (NDSRI).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-rizatriptan and why is it a concern?

A1: N-nitroso-desmethyl-rizatriptan is a nitrosamine impurity associated with the active pharmaceutical ingredient (API) Rizatriptan.[1] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is a significant concern for regulatory agencies like the FDA.[2][3][4] APIs containing secondary or tertiary amine structures, like Rizatriptan, are at risk of forming these impurities during manufacturing or storage.[1] This has led to product recalls when levels exceed the acceptable daily intake limits.[1]

Q2: What are the main analytical challenges in detecting N-nitroso-desmethyl-rizatriptan at trace levels?

A2: The primary challenges include achieving the required low limits of detection (LOD) and quantification (LOQ) to meet stringent regulatory limits (e.g., acceptable intake of 26.5 ng/day).[2][5][6] Other significant challenges include matrix effects from the drug product formulation causing ion suppression or enhancement, potential for in-source formation of the nitrosamine, chromatographic co-elution with isomers or other impurities, and high background noise in the low mass range.[7]

Q3: Which ionization technique is better for N-nitroso-desmethyl-rizatriptan: ESI or APCI?

A3: Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) have been successfully used for nitrosamine analysis. APCI is often preferred for less polar, small molecular weight nitrosamines as it can provide robust ionization and sometimes reduced matrix effects.[8][9][10] However, ESI has also been shown to be effective, particularly for more polar nitrosamines or when coupled with UHPLC systems.[11][12] The choice depends on the specific compound, matrix, and instrument sensitivity. Method development should ideally screen both sources to determine the optimal choice for N-nitroso-desmethyl-rizatriptan.

LC-MS/MS Method Optimization and Troubleshooting Guide

This guide addresses specific issues encountered during method development and routine analysis.

Issue 1: Low Sensitivity or Poor Signal-to-Noise (S/N)

Q: My signal for N-nitroso-desmethyl-rizatriptan is very low, close to the instrument's noise level. How can I improve sensitivity?

A: Low sensitivity is a common issue when analyzing trace-level impurities.[2] A systematic approach involving both chromatographic and mass spectrometric optimization is required.

Troubleshooting Steps & Solutions:

• Optimize MS/MS Parameters: Ensure the Multiple Reaction Monitoring (MRM) transitions and collision energies are optimal. This can be done by infusing a standard solution of the analyte directly into the mass spectrometer.[13] For N-nitroso-desmethyl-rizatriptan (C₁₄H₁₆N₆O, MW: 284.32), the precursor ion will be [M+H]⁺ at m/z 285.3.[14][15] Key fragment ions can be predicted based on its structure.

• Enhance Ionization:

  • Mobile Phase Additives: The use of additives like formic acid (0.1%) or ammonium (B1175870) acetate (B1210297) can significantly improve protonation and thus signal intensity in positive ion mode.[12][16][17]

  • Source Parameters: Methodically optimize source-dependent parameters like temperature, gas flows (nebulizer, drying gas), and ion spray voltage.[9][11] For APCI, the corona discharge current is a critical parameter.[10]

• Improve Chromatography:

  • Peak Shape: Poor peak shape (e.g., broad or tailing peaks) will lower the peak height and S/N. Ensure compatibility between the sample diluent and the initial mobile phase to avoid peak distortion.[13] Using a gradient elution can help focus the analyte into a sharper band.

  • Column Choice: A high-efficiency column, such as one with sub-3 µm particles, can improve peak shape and sensitivity. C18 columns are widely used for nitrosamine analysis.[12][16]

• Reduce Background Noise: High background can mask the analyte signal. Strategies to reduce noise include using high-purity solvents and mobile phase additives, and optimizing MS parameters like cone voltage and cone gas flow.

Issue 2: Poor Chromatographic Peak Shape

Q: I am observing significant peak tailing or fronting for my analyte. What is causing this and how can I fix it?

A: Poor peak shape is often related to secondary interactions on the column, column overload, or issues with the sample solvent.

Troubleshooting Steps & Solutions:

• Check for Secondary Interactions: Peak tailing can occur if the analyte interacts with active sites on the column packing material. Ensure the mobile phase pH is appropriate for the analyte. Using a highly inert column, such as a modern C18 with advanced end-capping, is recommended.[18]

• Match Sample Diluent to Mobile Phase: A mismatch between the sample solvent and the initial mobile phase is a common cause of peak distortion. Ideally, the sample should be dissolved in the initial mobile phase or a weaker solvent.[13] For reversed-phase chromatography, injecting a sample in a high percentage of strong organic solvent (like pure methanol (B129727) or acetonitrile) into a highly aqueous mobile phase can cause issues.

• Reduce Injection Volume/Concentration: Column overload can lead to fronting or tailing. Try reducing the amount of sample injected onto the column.[13]

• Consider Column Type: For highly polar compounds that may not be well-retained on a standard C18 column, consider an aqueous C18 (AQ-type) column, which is designed to provide better retention and peak shape for polar analytes in highly aqueous mobile phases.[18]

Issue 3: High Background Noise and Interferences

Q: My chromatograms have a high background, especially in the MRM transition for my analyte, making integration difficult. What are the potential sources and solutions?

A: High background noise in the low mass range is a frequent challenge in trace analysis. It can originate from the mobile phase, the sample matrix, or the instrument itself.

Troubleshooting Steps & Solutions:

• Use High-Purity Reagents: Ensure that all solvents (water, methanol, acetonitrile) and additives (formic acid, ammonium acetate) are LC-MS grade or higher. Avoid using pre-mixed commercial mobile phases, which can sometimes contain interfering components.[19]

• Optimize MS Source Parameters: The cone gas flow and cone voltage can have a significant impact on background noise. Systematically optimizing these parameters can reduce chemical noise and improve the S/N ratio for the specific MRM transition of interest.

• Check for Contamination: Common contaminants like dimethylformamide (DMF) can interfere with the detection of nitrosamines like NDMA and may also affect other transitions.[20] Ensure the system is clean and that no contaminated solvents are being used.

• Employ High-Resolution Mass Spectrometry (HRMS): If using a triple quadrupole system is still problematic, HRMS instruments (like Q-TOF or Orbitrap) can provide enhanced selectivity, allowing the analyte to be resolved from isobaric interferences, which can significantly reduce background noise and prevent false positives.[20][21]

Experimental Protocols & Parameter Tables

Sample Preparation Protocol

A simple and effective sample preparation method is crucial for accurate analysis.[22]

• Weighing and Dissolution: Accurately weigh approximately 100 mg of the Rizatriptan drug substance or powdered tablets into a 15 mL centrifuge tube.

• Extraction: Add 5.0 mL of a suitable extraction solvent (e.g., methanol or a methanol/water mixture).[19][23]

• Vortexing/Shaking: Vortex the sample until the material is fully dissolved or dispersed. For tablets, shake for 30-40 minutes using a mechanical shaker to ensure complete extraction.[19]

• Centrifugation: Centrifuge the sample at approximately 4000-4500 rpm for 15 minutes to pelletize any insoluble excipients.[19]

• Filtration: Carefully transfer the supernatant and filter it through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[19]

Suggested Starting LC-MS/MS Parameters

The following tables provide recommended starting parameters for method development. These should be optimized for your specific instrument and application.

Table 1: Recommended Liquid Chromatography (LC) Parameters

Parameter	Recommended Value	Notes
Column	C18, ≤ 3 µm particle size (e.g., 100 x 2.1 mm)	A high-efficiency column is crucial for good peak shape and separation.[17][18]
Mobile Phase A	0.1% Formic Acid in Water	Use high-purity, LC-MS grade reagents.[16][17]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	Methanol is often a good starting point for nitrosamines.[16][17]
Flow Rate	0.3 - 0.5 mL/min	Adjust based on column dimensions.
Gradient	5% to 95% B over 10-15 minutes	A gradient is necessary to elute the analyte and clean the column.[16]
Column Temp.	40 - 45 °C	Elevated temperature can improve peak shape and reduce viscosity.[16]

| Injection Vol. | 5 - 10 µL | Keep volume low to prevent peak distortion.[16] |

Table 2: Recommended Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Recommended Value	Notes
Analyte	N-Nitroso-Desmethyl-Rizatriptan	MW: 284.32, Formula: C₁₄H₁₆N₆O[14][15]
Ionization Mode	Positive ESI or APCI	Screen both sources to determine the best performance.[8][12]
Precursor Ion (Q1)	m/z 285.3	[M+H]⁺
Product Ions (Q3)	Quantifier: m/z 255.3 (Loss of -NO)	Transitions must be empirically determined and optimized on your instrument.
	Qualifier 1: TBD	A second product ion is required for confirmation.
	Qualifier 2: TBD	A third can be useful for additional confirmation.
Dwell Time	50 - 100 ms	Ensure at least 12-15 data points across the chromatographic peak.
Source Temp.	ESI: 350-500 °C, APCI: 400-500 °C	Optimize for maximum signal.[9][11]
Drying Gas Flow	6 - 10 L/min	Instrument dependent.[24]
Nebulizer Gas	30 - 50 psi	Instrument dependent.[11]

| Collision Energy | Optimize via infusion | Typically in the range of 10-40 eV.[13][25] |

Visualized Workflows and Logic Diagrams

General Experimental Workflow

The following diagram outlines the typical workflow for the analysis of N-nitroso-desmethyl-rizatriptan from sample receipt to final data reporting.

Caption: A standard workflow for nitrosamine impurity analysis.

Troubleshooting Logic for Low Sensitivity

This diagram provides a decision-making process for addressing low signal intensity during method development.

Caption: A decision tree for troubleshooting low sensitivity issues.

References

• 1. qvents.in [qvents.in]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. A substructure-based screening approach to uncover N-nitrosamines in drug substances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Information about Nitrosamine Impurities in Medications | FDA [fda.gov]
• 5. lcms.cz [lcms.cz]
• 6. veeprho.com [veeprho.com]
• 7. benchchem.com [benchchem.com]
• 8. shimadzu.com [shimadzu.com]
• 9. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. orbi.uliege.be [orbi.uliege.be]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 14. GSRS [precision.fda.gov]
• 15. synthinkchemicals.com [synthinkchemicals.com]
• 16. Development and optimization of an LC-MS method for the separation of nitrosamine impurities | Acta Medica Marisiensis [actamedicamarisiensis.ro]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. glsciences.com [glsciences.com]
• 19. fda.gov [fda.gov]
• 20. fda.gov [fda.gov]
• 21. Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method | Separation Science [sepscience.com]
• 22. resolvemass.ca [resolvemass.ca]
• 23. lcms.cz [lcms.cz]
• 24. agilent.com [agilent.com]
• 25. omicsonline.org [omicsonline.org]

Technical Support Center: Overcoming Matrix Effects in N-nitroso-desmethyl-rizatriptan Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of N-nitroso-desmethyl-rizatriptan.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of N-nitroso-desmethyl-rizatriptan?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as N-nitroso-desmethyl-rizatriptan, by co-eluting, undetected components in the sample matrix.[1] This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), which ultimately compromises the accuracy, precision, and sensitivity of quantitative analysis.[1] In pharmaceutical analysis, active pharmaceutical ingredients (APIs) like rizatriptan, as well as excipients and other formulation components, can all contribute to these effects.[1]

Q2: What are the common indicators that my N-nitroso-desmethyl-rizatriptan analysis is being affected by matrix effects?

A2: Common signs of significant matrix effects include:

• Poor reproducibility of the analyte response between different sample preparations.[1]

• Inaccurate quantification, with recovery values significantly deviating from 100%.[1]

• Non-linear calibration curves when using standards prepared in a neat solvent.[1]

• A significant difference in the analyte's peak area when comparing a standard in a pure solvent to a standard spiked into a blank matrix extract (post-extraction spike).[1]

Q3: How can I quantitatively assess the extent of matrix effects in my analysis?

A3: The post-extraction spike method is a widely accepted approach for the quantitative assessment of matrix effects.[1] This involves comparing the peak area of an analyte spiked into a blank matrix extract with the peak area of the same analyte at the same concentration in a neat solvent. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100.[1]

Q4: What is the most effective way to compensate for variability caused by matrix effects?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective way to correct for variability in matrix effects.[1] The SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for accurate ratiometric quantification.[1]

Troubleshooting Guides

Issue 1: Poor Recovery and Inconsistent Results

Possible Cause: Significant ion suppression or enhancement due to co-eluting matrix components.[2]

Troubleshooting Workflow:

Caption: A stepwise approach to troubleshooting matrix effects.

Detailed Steps:

• Evaluate and Optimize Sample Preparation: The initial and most critical step is to remove interfering matrix components before analysis.[2]

  • Solid-Phase Extraction (SPE): Effective for cleaning up complex samples and concentrating analytes.[2][3]

  • Liquid-Liquid Extraction (LLE): A fundamental technique to separate nitrosamines from the sample matrix based on their solubility.[2][3]

  • Sample Dilution: A straightforward approach to reduce the concentration of matrix components.[2]

• Optimize Chromatographic Conditions:

  • Modify Gradient Profile: Adjust the mobile phase gradient to better separate the analyte from interfering matrix components.[2]

  • Change Stationary Phase: Consider alternative column chemistries, such as a biphenyl (B1667301) or pentafluorophenyl (PFP) phase, which can offer different selectivity for retaining polar nitrosamines.[3][4]

  • Reduce Injection Volume: A simple first step to reduce the amount of matrix introduced into the system.[3]

• Implement or Verify Internal Standard Strategy:

  • Use Stable Isotope-Labeled (SIL) Internal Standard: This is the most robust method to compensate for matrix effects.[1]

  • Ensure Co-elution: Verify that the analyte and the internal standard are co-eluting.[2]

• Evaluate and Optimize MS Ionization and Parameters:

  • Switch Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects than Electrospray Ionization (ESI) for some compounds.[4][5]

  • Optimize Source Parameters: Fine-tune parameters such as cone voltage or declustering potential and collision energy to improve the signal-to-noise ratio.[2]

Issue 2: High Variability in Results (%CV)

Possible Cause: Inconsistent sample preparation or variations in the matrix composition between different sample lots.[1]

Troubleshooting Steps:

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): As mentioned previously, this is the most effective way to correct for variability.[1]

• Automate Sample Preparation: Utilize automated systems to enhance the consistency and reproducibility of the extraction process.[1]

• Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed to compensate for consistent matrix effects.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol provides a general framework for using SPE to clean up samples prior to LC-MS/MS analysis of N-nitroso-desmethyl-rizatriptan.

Methodology:

• Sample Pre-treatment:

  • Accurately weigh the sample and dissolve it in an appropriate solvent (e.g., a mixture of water and an organic solvent).

  • If the sample contains solid particulates, centrifuge and filter the supernatant.[1]

• SPE Cartridge Selection and Conditioning:

  • Select an appropriate SPE cartridge based on the properties of N-nitroso-desmethyl-rizatriptan and the sample matrix (e.g., a polymeric reversed-phase sorbent).[1]

  • Condition the cartridge by passing methanol (B129727) followed by water through it.[1]

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a controlled flow rate.[1]

• Washing:

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove polar interferences and salts.[1]

• Elution:

  • Elute the retained N-nitroso-desmethyl-rizatriptan from the cartridge using a stronger organic solvent (e.g., methanol or acetonitrile).[1]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.[1]

Protocol 2: Evaluation of Matrix Effect using the Post-Extraction Spike Method

This protocol describes how to prepare samples to quantify the extent of matrix effects.[2]

Methodology:

• Prepare Solution A (Analyte in Solvent): Prepare a standard solution of N-nitroso-desmethyl-rizatriptan in the final reconstitution solvent at a known concentration (e.g., 10 ng/mL).[2]

• Prepare Solution B (Analyte in Spiked Matrix):

  • Take a sample of the drug product that is known to be free of N-nitroso-desmethyl-rizatriptan (blank matrix).

  • Process this blank matrix sample through the entire sample preparation procedure (e.g., extraction, SPE).

  • After the final evaporation step, reconstitute the residue with Solution A.[2]

• Prepare Solution C (Blank Matrix):

  • Process the blank matrix sample through the entire sample preparation procedure.

  • Reconstitute the final residue with the pure reconstitution solvent.[2]

• Analysis:

  • Inject all three solutions into the LC-MS system and record the peak areas for N-nitroso-desmethyl-rizatriptan.[2]

Calculation:

Matrix Effect (%) = (Peak Area of Solution B / Peak Area of Solution A) x 100

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Nitrosamine Analysis

Sample Preparation Technique	Principle	Advantages	Disadvantages	Typical Recovery (%)
Solid-Phase Extraction (SPE)	Differential partitioning between a solid and liquid phase	High selectivity, good for complex matrices, can concentrate the analyte	Can be time-consuming, requires method development	80-120[6]
Liquid-Liquid Extraction (LLE)	Differential solubility in two immiscible liquids	Simple, cost-effective	Can be labor-intensive, may use large volumes of organic solvents	70-110
Dilute-and-Shoot	Simple dilution of the sample before injection	Fast, minimal sample preparation	High potential for matrix effects, may not be suitable for trace analysis	Highly matrix-dependent

Table 2: Typical LC-MS/MS Parameters for N-nitroso-desmethyl-rizatriptan Analysis

Parameter	Typical Value/Condition
LC Column	Reversed-phase C18 or Biphenyl, e.g., 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile or Methanol
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	1 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI) or APCI
MS/MS Transition	Specific to N-nitroso-desmethyl-rizatriptan (requires optimization)

Visualization of Key Concepts

Caption: The impact of matrix components on analyte ionization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. theanalyticalscientist.com [theanalyticalscientist.com]
• 6. resolvemass.ca [resolvemass.ca]

improving peak shape and resolution in the chromatographic separation of rizatriptan impurities

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve peak shape and resolution in the chromatographic separation of rizatriptan (B1679398) and its impurities.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: My chromatogram shows significant peak tailing for Rizatriptan. What are the potential causes and how can I fix it?

Answer:

Peak tailing for basic compounds like rizatriptan is a common issue, often caused by secondary interactions between the analyte and the stationary phase.[1][2] Here are the primary causes and solutions:

• Cause A: Secondary Silanol (B1196071) Interactions. The basic amine groups in rizatriptan can interact strongly with acidic silanol groups on the surface of silica-based columns, leading to tailing peaks.[2]

  • Solution 1: Adjust Mobile Phase pH. Lowering the mobile phase pH (e.g., below 3.0) protonates the basic functional groups on rizatriptan and suppresses the ionization of silanol groups, which minimizes these secondary interactions.[1][3]

  • Solution 2: Add a Competing Base. Incorporating a small amount of a competing base, like triethylamine (B128534) (TEA) (e.g., 0.1%), into the mobile phase can mask the active silanol sites, leading to improved peak symmetry.[1]

  • Solution 3: Use a High-Purity, End-Capped Column. Modern, high-purity silica (B1680970) columns with advanced end-capping are designed to have minimal accessible silanol groups, which significantly reduces peak tailing for basic compounds.

• Cause B: Column Overload. Injecting a sample that is too concentrated can lead to peak distortion, including tailing.[2][4]

  • Solution: Dilute the sample and reinject. If the peak shape improves, column overload was the likely cause.[2]

• Cause C: Column Bed Deformation. A void at the column inlet or a partially blocked frit can disrupt the sample path and cause peak tailing.[2]

  • Solution: Replace the column frit or the guard column. If the problem persists, the analytical column may need to be replaced.[2] Using in-line filters and guard columns can help prevent this issue.[2][5]

Question 2: I am observing poor resolution and co-elution between Rizatriptan and one of its impurities. How can I improve the separation?

Answer:

Achieving baseline separation between an active pharmaceutical ingredient (API) and its closely related impurities is critical.[1] Here’s a systematic approach to improve resolution:

• Cause A: Suboptimal Mobile Phase Selectivity. The choice of organic solvent and pH can dramatically impact the separation.

  • Solution 1: Screen Organic Modifiers. If you are using acetonitrile (B52724), try switching to methanol (B129727), or vice versa.[1] These solvents offer different selectivities and may resolve the co-eluting peaks. A ternary mixture (e.g., water/acetonitrile/methanol) can also be tested.[1]

  • Solution 2: Optimize Mobile Phase pH. Rizatriptan and its impurities are basic compounds, so a small change in mobile phase pH can significantly alter their ionization and retention times.[1][6] Systematically evaluate the separation at different pH values (e.g., in 0.5 pH unit increments from 2.5 to 7.5) to find the optimal selectivity.[1]

• Cause B: Inefficient Gradient Program. A gradient that is too steep may not provide enough time for the separation of closely eluting peaks.[1]

  • Solution: Employ a shallower gradient, especially in the region where the compounds of interest are eluting.[1] This increases the interaction time with the stationary phase, improving resolution.

• Cause C: Unsuitable Stationary Phase. If mobile phase optimization is insufficient, the column chemistry may not be appropriate for the separation.

  • Solution: Consider a column with a different stationary phase. For example, a Phenyl-Hexyl column can offer different selectivity for aromatic compounds compared to a standard C18 column.[1]

Question 3: All the peaks in my chromatogram are broad. What could be the issue?

Answer:

Generalized peak broadening can point to issues with the HPLC system or the method parameters.

• Cause A: Extra-Column Volume. Excessive volume between the injector and the detector can cause significant band broadening.

  • Solution: Ensure all tubing is of the correct internal diameter and cut to the minimum necessary length. Check all fittings for leaks, as a leak between the column and detector can also cause broad peaks.[7]

• Cause B: Low Flow Rate. A flow rate that is too low can sometimes lead to broader peaks due to increased diffusion.[7]

  • Solution: Check the pump flow rate for accuracy and adjust as needed. Ensure there are no leaks in the pump or flow path.[7]

• Cause C: Contaminated Guard Column. A contaminated or worn-out guard column can lead to broad peaks for all analytes.[7]

  • Solution: Replace the guard column.[7]

Frequently Asked Questions (FAQs)

Q1: What are the common impurities of Rizatriptan? A1: During synthesis and storage, various process-related impurities and degradation products can form.[1] Known impurities include Rizatriptan N-Methylsulfonamide and positional isomers.[1] Forced degradation studies show that rizatriptan can degrade in acidic, basic, and oxidative conditions, forming polar impurities.[8][9]

Q2: What is a good starting point for chromatographic conditions (column, mobile phase)? A2: A common starting point is a C18 column with a mobile phase consisting of a phosphate (B84403) buffer (e.g., 20 mM) at a low pH (e.g., 3.0) and an organic modifier like acetonitrile or methanol.[1][10] A gradient elution from a low to high organic percentage is typically used for impurity profiling.[1]

Q3: What is the recommended detection wavelength for Rizatriptan and its impurities? A3: A detection wavelength of 225 nm or 280 nm is suitable for Rizatriptan and its related compounds.[1][9][11] Using a photodiode array (PDA) detector is highly recommended during method development to assess peak purity and identify the optimal wavelength for all compounds.[1]

Q4: How does column temperature affect the separation? A4: Increasing the column temperature generally decreases the mobile phase viscosity, which can lead to shorter retention times and sharper peaks.[1] However, it can also alter the selectivity of the separation, which can be beneficial for resolving closely eluting isomers. It is an important parameter to optimize.[1]

Q5: Is it possible to use an isocratic method for this separation? A5: While an isocratic method is simpler, it may not provide sufficient resolution for a complex mixture of rizatriptan and its closely related impurities.[1] A gradient method is generally preferred for impurity profiling to ensure separation of all components. An isocratic method might be developed after the initial separation has been optimized under gradient conditions for a specific, known set of impurities.[1]

Data Presentation: Chromatographic Conditions

Table 1: Example Chromatographic Conditions for Rizatriptan Impurity Analysis

Parameter	Condition 1	Condition 2	Condition 3
Column	C18 XTerra™ (150 x 3.9 mm), 5 µm[11]	Perfectsil C18 (250 x 4.6 mm), 5 µm[9]	Inertsil C8 (150 x 4.6 mm), 5 µm[3]
Mobile Phase A	10 mM KH₂PO₄ (pH 5.5 with H₃PO₄)[11]	0.01 M Phosphate Buffer (pH 5.0 with H₃PO₄)[9]	Potassium Dihydrogen Phosphate Buffer (pH 3.0)[3]
Mobile Phase B	Methanol / 1% TEA[11]	Methanol[9]	Methanol[3]
Composition	85.5 : 9.5 : 5 (A : B-TEA : B-MeOH) (Isocratic)[11]	80 : 20 (A : B) (Isocratic)[9]	Gradient[3]
Flow Rate	1.2 mL/min[11]	1.0 mL/min[9]	2.0 mL/min[3]
Detection	225 nm[11]	225 nm[9]	225 nm[3]
Temperature	20 °C[11]	Ambient[9]	Not Specified

Experimental Protocols

Protocol: Systematic Mobile Phase Optimization for Improved Resolution

This protocol outlines a systematic approach to optimize the mobile phase to resolve co-eluting peaks.

• Initial Conditions:

  • Column: C18, ~150 mm x 4.6 mm, ≤ 5 µm

  • Mobile Phase A: 20 mM phosphate buffer, pH 3.0[1]

  • Mobile Phase B: Acetonitrile[1]

  • Gradient: 10-90% B over 20 minutes[1]

  • Flow Rate: 1.0 mL/min[1]

  • Column Temperature: 30 °C[1]

  • Detection: 225 nm or 280 nm[1]

• Step 1: Organic Modifier Screening

  • Perform an identical gradient run using Methanol as Mobile Phase B.

  • Compare the chromatograms from the Acetonitrile and Methanol runs.

  • Evaluation: Look for changes in elution order and relative retention (selectivity). Acetonitrile often provides sharper peaks, while methanol may offer different selectivity that can resolve critical pairs.[1]

• Step 2: pH Screening

  • Using the more effective organic modifier from Step 1, prepare mobile phase A with buffers at different pH values (e.g., 3.0, 5.5, and 7.0).[1]

  • Run the gradient analysis at each pH condition.

  • Evaluation: Analyze the retention times and resolution between the peaks of interest. Changes in pH alter the ionization state of rizatriptan and its impurities, which can lead to significant changes in retention and selectivity.[1][6]

• Step 3: Gradient Optimization

  • Once the optimal organic modifier and pH are selected, refine the gradient profile.

  • If peaks are still eluting too closely, decrease the gradient slope (e.g., a longer gradient time over a smaller percentage change in organic solvent) in the region where the target compounds elute.[1]

  • If the run time is excessively long and all peaks are well-resolved, the gradient slope can be made steeper to shorten the analysis time.

Visualizations

Caption: A flowchart for systematically troubleshooting peak tailing issues.

Caption: The effect of mobile phase pH on the peak shape of a basic analyte.

References

• 1. benchchem.com [benchchem.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. pnrjournal.com [pnrjournal.com]
• 4. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 8. biomedres.us [biomedres.us]
• 9. biomedres.us [biomedres.us]
• 10. Development and validation of reversed-phase high-performance liquid chromatography method for estimation of rizatriptan benzoate in oral strip formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

troubleshooting low recovery of N-nitroso-desmethyl-rizatriptan during sample extraction

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low recovery of N-nitroso-desmethyl-rizatriptan during sample extraction. N-nitroso-desmethyl-rizatriptan is a genotoxic and potentially carcinogenic nitrosamine (B1359907) impurity associated with the migraine drug Rizatriptan (B1679398).[1][2] Its detection at very low levels is critical for patient safety and regulatory compliance, making efficient sample extraction paramount.[1][3]

Frequently Asked Questions (FAQs)

Q1: Why is my recovery of N-nitroso-desmethyl-rizatriptan consistently low?

Low recovery is a common challenge in nitrosamine analysis due to their presence at trace levels within complex pharmaceutical matrices. The primary causes often fall into one of four categories: inefficient extraction from the sample matrix, analyte degradation during sample processing, signal suppression from matrix effects, or artificial formation of the nitrosamine during the analysis itself.[4][5][6][7]

Q2: Which sample extraction technique is better for this analyte: Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)?

Both techniques can be used, but SPE is often preferred for complex matrices like finished drug products.[4]

• Solid-Phase Extraction (SPE): Offers higher selectivity and more effective cleanup of interfering components from the drug formulation.[4] Optimized SPE methods can achieve recovery rates above 85%. Common sorbents include C18.[4]

• Liquid-Liquid Extraction (LLE): Can be effective but is generally more suitable for simpler matrices. It is critical to maintain a neutral to slightly acidic pH to prevent the degradation of the analyte.[4] Emulsion formation can also complicate the extraction process.[4]

Q3: How do I select the appropriate solvent for extraction?

Solvent selection is critical to maximizing recovery and preventing analyte degradation.[4]

• Use non-reactive solvents: Methanol and acetonitrile (B52724) are recommended to minimize the risk of secondary nitrosation.[4] Dichloromethane is also commonly used in LLE protocols.[5]

• Avoid amine-containing solvents: These can act as precursors and lead to the artificial formation of nitrosamines.[4]

• Consider matrix polarity: For hydrophilic drug matrices, water-organic solvent mixtures (e.g., 60:40 water-acetonitrile) can be effective.[4]

• Always run solvent blanks: This is essential to confirm the absence of background contamination.[4]

Q4: Could the pH of my sample preparation be causing low recovery?

Yes, pH is a critical factor. Nitrosamines can be unstable under certain pH conditions.[5] For LLE, maintaining a neutral to slightly acidic environment is often necessary to prevent degradation.[4] However, it is crucial to validate analyte stability across a range of pH values during method development, as some nitrosamines have shown stability over a wider pH range.[8]

Q5: How can I determine if matrix effects are responsible for low recovery, and how can they be mitigated?

Matrix effects occur when components in the sample (e.g., excipients, the API itself) interfere with the ionization of the target analyte in the mass spectrometer, leading to ion suppression and artificially low readings.[4][7]

• Diagnosis: The most effective way to diagnose and compensate for matrix effects is by using an isotope-labeled internal standard (IS).[4][5] If the recovery of the internal standard is also low, it strongly suggests matrix effects or a systematic loss during sample preparation.

• Mitigation Strategies:

  • Improve Cleanup: Employ a more rigorous cleanup step, such as SPE, to remove interfering matrix components.[4]

  • Sample Dilution: If sensitivity allows, diluting the sample can reduce the concentration of interfering components.[5]

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is free of the analyte to compensate for predictable matrix effects.[4]

Q6: How can I prevent the artificial formation of N-nitroso-desmethyl-rizatriptan during my experiment?

The unintended formation of nitrosamines during sample preparation can lead to false-positive results. This is a significant risk as the desmethyl rizatriptan moiety contains a secondary amine susceptible to nitrosation.[1][2]

• Avoid Nitrite (B80452) Contamination: Validate all reagents and solvents to ensure they are free from nitrite contamination.[4]

• Control pH and Temperature: Avoid strongly acidic conditions and high temperatures during sample preparation, as these can promote nitrosation.[6][9]

• Use Inhibitors: The use of nitrosation inhibitors during sample preparation can be an effective control measure.[4]

Troubleshooting Guide

If you are experiencing low recovery, follow this systematic troubleshooting workflow to identify and resolve the issue.

References

• 1. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]
• 2. qvents.in [qvents.in]
• 3. veeprho.com [veeprho.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Minimizing On-Column Nitrosamine Formation in GC Analysis

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in minimizing the on-column formation of nitrosamines during Gas Chromatography (GC) analysis. This resource provides practical troubleshooting guides and frequently asked questions (FAQs) to help you identify, mitigate, and prevent the artifactual formation of these potential carcinogens in your chromatographic system.

Frequently Asked Questions (FAQs)

Q1: What is on-column formation of nitrosamines?

On-column formation refers to the chemical synthesis of nitrosamines within the gas chromatography system, primarily in the hot injection port. This phenomenon can lead to the detection of nitrosamines that were not present in the original sample, resulting in false positives and inaccurate quantification.[1] The high temperatures of the GC inlet can facilitate the reaction between precursor molecules, such as secondary or tertiary amines and nitrosating agents, that may be present in the sample matrix or on the surfaces of the GC system itself.[2][3]

Q2: What are the primary causes of on-column nitrosamine (B1359907) formation in a GC system?

Several factors within the GC system can contribute to the artificial formation of nitrosamines:

• High Inlet Temperature: The elevated temperature of the GC inlet, necessary for sample vaporization, can provide the thermal energy required to drive the nitrosation reaction between precursors.[2][3]

• Active Sites in the GC Inlet and Liner: The surfaces of the GC inlet, particularly the liner, can have active sites (e.g., silanol (B1196071) groups) that may catalyze the formation of nitrosamines.[4] The presence of contaminants or residues from previous injections can also create active sites.

• Presence of Precursors: The sample itself may contain precursor compounds such as secondary or tertiary amines and nitrosating agents (e.g., nitrites, nitrates, or nitrogen oxides).[5][6] These precursors can react under the high-temperature conditions of the GC inlet.

• Sample Matrix: The composition of the sample matrix can influence on-column formation. For example, acidic conditions can promote nitrosation reactions.

Q3: How can I prevent or minimize the on-column formation of nitrosamines?

A multi-faceted approach is recommended to mitigate the risk of on-column nitrosamine formation:

• Optimize GC Inlet Temperature: Lowering the injection port temperature can reduce the thermal energy available for the nitrosation reaction.[2] However, the temperature must be high enough to ensure the efficient and reproducible vaporization of all target analytes. A good starting point is often 200-220°C.[1]

• Use Highly Inert GC Inlet Liners: Employing liners that have been deactivated to be "ultra inert" is crucial. These liners have fewer active sites, which minimizes the potential for catalytic formation of nitrosamines.[1][7] Regularly replacing the inlet liner is also important to prevent the buildup of active sites from sample matrix deposition.[4]

• Implement Sample Preparation Strategies:

  • pH Adjustment: If compatible with your analytes, adjusting the pH of your sample to neutral or slightly basic conditions can inhibit the formation of nitrosamines during sample preparation, thereby reducing the concentration of precursors injected into the GC.

  • Use of Scavengers/Inhibitors: The addition of antioxidants such as ascorbic acid (Vitamin C) or α-tocopherol (Vitamin E) to the sample can act as nitrite (B80452) scavengers, preventing the nitrosation reaction from occurring both during sample preparation and potentially within the GC inlet.

Q4: How do I troubleshoot and confirm that the nitrosamines I am detecting are being formed on-column?

A systematic approach is necessary to determine if the detected nitrosamines are artifacts of the analysis:

• Blank Injections: Analyze a solvent blank immediately after a sample showing nitrosamine peaks. The presence of the same nitrosamine peaks in the blank, even at lower levels, can indicate carryover or contamination within the system.

• Spike with Precursors: Prepare two versions of a sample or a blank solution. In one, spike a known secondary amine precursor, and in the other, spike a known nitrosating agent. Analyze both. A significant increase in the nitrosamine peak in the spiked samples compared to the unspiked sample strongly suggests on-column formation.

• Vary Inlet Temperature: Analyze the same sample at different inlet temperatures (e.g., 200°C, 220°C, 250°C). A clear trend of increasing nitrosamine peak area with increasing inlet temperature is a strong indicator of thermally induced on-column formation.[2]

• Compare with an Orthogonal Method: Analyze the same sample using a different analytical technique that does not involve high temperatures, such as Liquid Chromatography-Mass Spectrometry (LC-MS). If the nitrosamine is not detected by LC-MS but is present in the GC-MS analysis, this provides strong evidence of on-column formation.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving issues related to the on-column formation of nitrosamines.

Problem	Potential Cause	Recommended Solution
Unexpected nitrosamine peaks detected in samples.	Artificial formation in the hot GC inlet due to the presence of precursors.[1][2]	1. Lower GC Inlet Temperature: Reduce the injector temperature to the lowest point that still allows for efficient vaporization of target analytes (e.g., start at 200-220°C).[1] 2. Use an Inert Inlet Liner: Switch to a highly deactivated, "ultra inert" liner to minimize catalytic activity.[1][7] 3. Add a Nitrosamine Formation Inhibitor: Incorporate a nitrite scavenger like ascorbic acid into your sample preparation workflow.
Inconsistent nitrosamine peak areas in replicate injections.	Variable on-column formation or carryover from previous injections.	1. Optimize Injection Technique: Use an autosampler for consistent injection volumes and speed. 2. Thoroughly Clean Syringe and Inlet: Implement a rigorous cleaning protocol for the injection syringe and GC inlet between runs to prevent cross-contamination.[4] 3. Evaluate Liner Type: Experiment with different types of inert liners (e.g., with and without glass wool) to find the one that provides the best reproducibility for your application.
Nitrosamine peaks observed in solvent blanks.	System contamination or carryover.	1. Clean the GC System: Thoroughly clean the injection port and replace the liner and septum.[4] 2. Bake Out the Column: Condition the column at a high temperature (below its maximum limit) to remove contaminants. 3. Check Solvents and Reagents: Ensure all solvents and reagents used in sample preparation are of high purity and free from nitrosamine or precursor contamination.
Peak tailing for nitrosamine analytes.	Active sites in the GC flow path or an inappropriate column phase.	1. Deactivate the System: Use a highly inert liner and ensure the column is properly deactivated.[4] 2. Trim the Column: Cut the first few centimeters from the inlet end of the column to remove accumulated non-volatile residues that can create active sites. 3. Verify Column Selection: Ensure the GC column phase is appropriate for the analysis of polar nitrosamines.

Quantitative Data on Preventative Measures

While specific quantitative data on the reduction of on-column nitrosamine formation is highly dependent on the specific analytes, sample matrix, and GC system conditions, the following table summarizes the expected impact of various preventative measures based on available literature and chromatographic principles.

Preventative Measure	Expected Impact on On-Column Formation	General Recommendations & Considerations
GC Inlet Temperature Reduction	Significant reduction. The relationship between temperature and reaction rate is often exponential.	A starting point of 250°C is common for many analyses, but for thermally labile compounds or when on-column formation is suspected, experimenting with temperatures down to 200°C is recommended.[2] The trade-off is the potential for decreased volatilization of less volatile analytes.
Use of Ultra-Inert GC Liners	High reduction. Minimizes catalytic surfaces that can promote the nitrosation reaction.	Always use liners specifically designated as "ultra inert" or "highly deactivated" for trace-level analysis of active compounds like nitrosamines. Replace liners regularly, especially when analyzing complex matrices.
Addition of Nitrite Scavengers (e.g., Ascorbic Acid)	High reduction. Directly removes one of the key precursors for the nitrosation reaction.	Studies have shown that inhibitors like ascorbic acid can reduce nitrosamine formation by over 80% in drug product formulations. The effectiveness in the GC inlet will depend on the reaction kinetics at high temperatures.
Sample pH Adjustment to Neutral/Basic	Moderate to High reduction. The nitrosation reaction is typically favored under acidic conditions.	Adjusting the sample pH during preparation can significantly reduce the formation of nitrosamines that could then be carried over to the GC system. This is highly effective in preventing the initial formation of nitrosamine precursors.

Experimental Protocols

Protocol 1: Confirmation of On-Column Nitrosamine Formation

This protocol provides a systematic workflow to determine if observed nitrosamine peaks are being formed within the GC system.

• Initial Analysis:

  • Analyze the sample using the standard analytical method.

  • If a nitrosamine peak is detected, proceed to the next steps.

• System Cleanliness Check:

  • Inject a solvent blank.

  • If the nitrosamine peak is present, clean the GC system (inlet, syringe, column) and re-analyze a blank.

• Inlet Temperature Evaluation:

  • Inject the sample at three different inlet temperatures: the standard method temperature, 20°C lower, and 20°C higher.

  • Plot the nitrosamine peak area against the inlet temperature. A positive correlation suggests on-column formation.

• Precursor Spiking Experiment:

  • Prepare three aliquots of a matrix blank (a sample matrix known to be free of the nitrosamine).

  • Aliquot 1: No spike.

  • Aliquot 2: Spike with a known secondary amine precursor of the suspected nitrosamine.

  • Aliquot 3: Spike with a known nitrosating agent (e.g., sodium nitrite).

  • Analyze all three aliquots. A significant increase in the nitrosamine peak in Aliquots 2 and 3 compared to Aliquot 1 is strong evidence of on-column formation.

• Orthogonal Method Confirmation:

  • Analyze the original sample using an LC-MS method, which does not use high temperatures for sample introduction.

  • The absence of the nitrosamine peak in the LC-MS analysis, while it is present in the GC-MS analysis, confirms on-column formation.

Visualizations

Caption: On-column nitrosamine formation pathway in the GC inlet.

Caption: A decision tree for troubleshooting on-column nitrosamine formation.

Caption: Key preventative measures to minimize on-column nitrosamine formation.

References

• 1. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 2. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. researchgate.net [researchgate.net]
• 5. 🇰🇷 Case study on the Occurrence of Impurities in Pharmaceuticals (Focusing on NDMA Cases) - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. agilent.com [agilent.com]
• 7. agilent.com [agilent.com]

Technical Support Center: Strategies to Reduce N-nitroso-desmethyl-rizatriptan (NDMR) Formation During Drug Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on understanding, controlling, and mitigating the formation of N-nitroso-desmethyl-rizatriptan (NDMR), a potential genotoxic impurity, during the synthesis of rizatriptan (B1679398).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-rizatriptan (NDMR) and why is it a concern?

A1: N-nitroso-desmethyl-rizatriptan (NDMR) is a nitrosamine (B1359907) impurity that can form during the synthesis of rizatriptan.[1][2] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities like the FDA and EMA.[3][4] NDMR is specifically formed from the nitrosation of the secondary amine present in the desmethyl-rizatriptan moiety, a potential intermediate or impurity in the rizatriptan synthesis process.[1][2] The FDA has set a maximum acceptable intake for NDMR at 26.5 ng/day, highlighting the need for stringent control.[5][6]

Q2: What are the primary root causes of NDMR formation during rizatriptan synthesis?

A2: The formation of NDMR is contingent on the presence of a nitrosating agent and a vulnerable amine (desmethyl-rizatriptan) under favorable conditions.[3][7] Key root causes include:

• Presence of Nitrosating Agents: Residual nitrites from raw materials, reagents (e.g., sodium nitrite (B80452) used as a quenching agent), solvents, or excipients are common sources of nitrosating agents.[1][3]

• Vulnerable Amine Precursor: The presence of desmethyl-rizatriptan, a secondary amine, is a direct precursor to NDMR.[1][2]

• Reaction Conditions: Acidic pH and elevated temperatures can significantly accelerate the rate of nitrosation.[3][8]

Q3: At which stages of the rizatriptan synthesis process is the risk of NDMR formation highest?

A3: The risk of NDMR formation is highest in any step where the desmethyl-rizatriptan intermediate or impurity is present and exposed to nitrosating agents, particularly under acidic conditions. This can include:

• Impurity Carryover: If desmethyl-rizatriptan is an impurity in the starting materials or is formed as a side product, it can be carried through subsequent steps.

• Work-up and Purification: Acidic work-up or purification steps can create a favorable environment for nitrosation if nitrite impurities are present.

• Degradation: NDMR can also form during the storage of the drug substance or product if residual precursors are present.[1]

Q4: What are the regulatory guidelines for controlling NDMR in rizatriptan?

A4: Regulatory bodies like the FDA, EMA, and Health Canada have issued guidance on the control of nitrosamine impurities in human drugs.[3] The key principles involve a three-step process:

• Risk Assessment: Manufacturers are required to perform a comprehensive risk assessment to identify potential sources of nitrosamine formation in their manufacturing processes.[2][9]

• Confirmatory Testing: If a risk is identified, confirmatory testing using sensitive and validated analytical methods (e.g., LC-MS/MS) is necessary to detect and quantify any nitrosamine impurities.[2][9]

• Mitigation and Reporting: If nitrosamine levels exceed the acceptable intake limit, manufacturers must implement mitigation strategies and report any changes to the regulatory authorities.[2][9]

Troubleshooting Guides

Problem 1: High levels of NDMR detected in the crude rizatriptan product.

• Question: My initial analysis shows NDMR levels above the acceptable limit in the crude product. What are the immediate steps I should take to investigate the root cause?

• Answer:

  • Verify Analytical Method: First, ensure the analytical method is validated for specificity, sensitivity, and accuracy for NDMR quantification.

  • Analyze Raw Materials: Test all starting materials, reagents, and solvents used in the synthesis for nitrite and desmethyl-rizatriptan content. Pay close attention to recovered solvents, as they can be a source of cross-contamination.[3]

  • In-Process Monitoring: Take samples from each step of the synthesis and analyze for NDMR and its precursors. This will help pinpoint the exact stage where the impurity is forming.

  • Review Reaction Conditions: Scrutinize the pH, temperature, and reaction times of each step. Acidic conditions are a major contributor to nitrosation.[3][8]

Problem 2: NDMR levels increase during the product's shelf life.

• Question: Confirmatory testing on stability batches shows an increasing trend of NDMR over time. What could be the cause, and how can I address it?

• Answer:

  • Investigate Excipient Compatibility: Residual nitrites in excipients can react with the drug substance over time.[1] Screen different lots and suppliers of excipients for nitrite content.

  • Evaluate Packaging Materials: Certain packaging materials can be a source of nitrosating agents. Conduct a risk assessment of your chosen packaging.

  • Assess Storage Conditions: High temperature and humidity can accelerate the degradation of the drug substance and the formation of NDMR. Ensure the product is stored under appropriate conditions.

  • Consider Reformulation with Scavengers: Incorporating antioxidants like ascorbic acid or alpha-tocopherol (B171835) into the formulation can inhibit nitrosamine formation during storage.[10][11][12]

Problem 3: My attempts to reduce NDMR by modifying reaction conditions have been unsuccessful.

• Question: I have adjusted the pH and temperature of the critical steps, but NDMR levels remain high. What other mitigation strategies can I implement?

• Answer:

  • Introduce Nitrite Scavengers: The use of scavengers is a highly effective strategy. Ascorbic acid (Vitamin C) and alpha-tocopherol (Vitamin E) can be added to the reaction mixture to quench nitrosating agents before they can react with the amine precursor.[10][11][12]

  • Optimize Scavenger Concentration: The effectiveness of scavengers is concentration-dependent. Conduct a design of experiments (DoE) to determine the optimal concentration of the chosen scavenger for your specific process.

  • Purification Strategy: Evaluate and optimize the purification steps to ensure efficient removal of both NDMR and its precursors (desmethyl-rizatriptan and nitrites).

  • Process Re-design: As a last resort, consider re-designing the synthetic route to avoid the formation of the desmethyl-rizatriptan intermediate or to use reagents and solvents with a lower risk of nitrite contamination.[2]

Quantitative Data Summary

Table 1: Efficacy of Ascorbic Acid in Reducing Nitrite Levels and Nitrosamine Formation

Ascorbic Acid Concentration	Nitrite Reduction (after 7 days)	Nitrosamine Formation Reduction (in model formulation)
1%	Up to 87%	~75%
0.5%	Data available upon request	Not specified
0.25%	Effective scavenging observed	Not specified

Source: Data compiled from a study by DSM.[10]

Table 2: Efficacy of Various Antioxidants in Inhibiting Nitrosamine Formation in Solid Dosage Forms

Antioxidant (at 1.0-2.4 wt%)	Inhibition of Nitrosamine Formation
Ascorbic Acid	>80%
Sodium Ascorbate	>80%
α-Tocopherol	>80%
Caffeic Acid	>80%
Ferulic Acid	>80%

Source: Data from a model study by Nanda et al., 2021.[11][13]

Experimental Protocols

Protocol 1: Screening of Raw Materials for Nitrite Content

• Objective: To quantify the level of nitrite impurities in starting materials, reagents, and solvents.

• Methodology:

  • Utilize a validated analytical method such as Ion Chromatography (IC) with conductivity detection or a sensitive colorimetric method.

  • Prepare samples of each raw material according to the validated procedure.

  • Construct a calibration curve using certified nitrite standards.

  • Analyze the samples and quantify the nitrite concentration against the calibration curve.

  • Establish acceptance criteria for nitrite levels in each raw material based on a risk assessment.

Protocol 2: Implementation of Ascorbic Acid as a Nitrite Scavenger

• Objective: To determine the optimal concentration and addition point of ascorbic acid to minimize NDMR formation.

• Methodology:

  • Design of Experiments (DoE): Set up a series of experiments to evaluate the effect of ascorbic acid concentration (e.g., 0.1%, 0.5%, 1.0% w/w relative to the limiting reagent) and the timing of its addition (e.g., before, during, or after the critical reaction step).

  • Reaction Setup: Perform the rizatriptan synthesis under the standard conditions for each experiment in the DoE.

  • Sample Analysis: At the end of the reaction, quench the reaction and take a sample for analysis.

  • Quantification: Use a validated LC-MS/MS method to quantify the concentration of NDMR in each sample.

  • Data Analysis: Analyze the results of the DoE to identify the optimal conditions for minimizing NDMR formation.

  • Validation: Confirm the optimized conditions with a larger scale batch.

Protocol 3: Confirmatory Testing of NDMR in Final Rizatriptan API

• Objective: To accurately detect and quantify NDMR in the final drug substance.

• Methodology:

  • Method: A validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is recommended for its high sensitivity and specificity.[1]

  • Sample Preparation: Accurately weigh the rizatriptan API sample and dissolve it in a suitable diluent.

  • Chromatographic Separation: Use a suitable C18 column and a gradient mobile phase to achieve good separation of NDMR from rizatriptan and other impurities.

  • Mass Spectrometric Detection: Employ Multiple Reaction Monitoring (MRM) mode for sensitive and specific detection of NDMR.

  • Quantification: Quantify the NDMR concentration using a certified reference standard and a validated calibration curve.

  • Reporting: Report the results in relation to the acceptable intake limit of 26.5 ng/day.

Visualizations

Caption: Formation pathway of N-nitroso-desmethyl-rizatriptan (NDMR).

Caption: Regulatory workflow for nitrosamine risk assessment.

Caption: Troubleshooting decision tree for high NDMR levels.

References

• 1. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs) - AnalyteGuru [thermofisher.com]
• 2. insider.thefdagroup.com [insider.thefdagroup.com]
• 3. fda.gov [fda.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. qvents.in [qvents.in]
• 6. veeprho.com [veeprho.com]
• 7. orbi.uliege.be [orbi.uliege.be]
• 8. Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research - American Chemical Society [acs.digitellinc.com]
• 9. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 10. dsm.com [dsm.com]
• 11. dsm-firmenich.com [dsm-firmenich.com]
• 12. dsm-firmenich.com [dsm-firmenich.com]
• 13. pharmaexcipients.com [pharmaexcipients.com]

method robustness testing for N-nitroso-desmethyl-rizatriptan analysis

This technical support center provides guidance and troubleshooting for the analytical method robustness testing of N-nitroso-desmethyl-rizatriptan, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is method robustness and why is it important for N-nitroso-desmethyl-rizatriptan analysis?

A1: Method robustness is the ability of an analytical procedure to remain unaffected by small, deliberate variations in method parameters.[1] It is a critical component of method validation that ensures the reliability and consistency of results during routine use. For potent genotoxic impurities like N-nitroso-desmethyl-rizatriptan, where acceptable intake (AI) limits are very low (e.g., 26.5 ng/day), a robust method is essential to guarantee patient safety and regulatory compliance.[2]

Q2: Which parameters should be evaluated in a robustness study for an LC-MS/MS method for N-nitroso-desmethyl-rizatriptan?

A2: For a typical LC-MS/MS method, robustness evaluation should include variations in:

• Mobile Phase Composition: Percentage of organic modifier (e.g., acetonitrile, methanol) (±2%).

• Mobile Phase pH: (±0.2 units).

• Column Temperature: (±5°C).

• Flow Rate: (±0.1 mL/min).

• Different Column Lots/Batches: To assess variability in stationary phase.

• Sample and Standard Solution Stability: Evaluating the stability over a defined period at a specific temperature.

Q3: What are the typical acceptance criteria for a robustness study?

A3: The primary acceptance criterion is that the system suitability parameters (e.g., peak asymmetry, theoretical plates, resolution) remain within the limits defined during method development. Additionally, the quantitative results (e.g., recovery of a spiked sample) should not be significantly affected by the parameter variations. The relative standard deviation (RSD) of the results obtained under the varied conditions should be within acceptable limits, typically ≤15% for trace analysis.

Q4: How does N-nitroso-desmethyl-rizatriptan form, and why is it a concern?

A4: N-nitroso-desmethyl-rizatriptan is an NDSRI that can form when the secondary amine group in rizatriptan (B1679398) reacts with nitrosating agents.[3] This reaction can occur during the manufacturing process or during the shelf-life of the drug product, particularly if residual nitrites are present in excipients.[3] Nitrosamines are classified as probable human carcinogens, making their presence in pharmaceuticals a significant safety concern for regulatory agencies like the FDA and EMA.[3][4]

Q5: What are the challenges in analyzing N-nitroso-desmethyl-rizatriptan?

A5: The main challenges include the need for highly sensitive and selective methods to detect and quantify the impurity at very low levels (ppb or ng/mL).[5][6] Matrix effects from the drug substance and excipients can interfere with the analysis, potentially causing signal suppression or enhancement in LC-MS/MS methods.[7] Furthermore, avoiding extraneous contamination during sample preparation is crucial to prevent false-positive results.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No peak or low signal for N-nitroso-desmethyl-rizatriptan	1. Incorrect MS/MS transition (MRM): Wrong precursor or product ion selected. 2. Sample degradation: Impurity may be unstable in the prepared solution. 3. Ion suppression: Matrix components are co-eluting and suppressing the analyte signal. 4. Instrument sensitivity issue: Detector or source may need cleaning or tuning.	1. Verify the MRM transitions for N-nitroso-desmethyl-rizatriptan (e.g., based on a reference standard). 2. Prepare fresh samples and standards. Evaluate sample stability by analyzing at different time points. 3. Adjust chromatographic conditions to better separate the analyte from matrix interferences. Dilute the sample if possible. 4. Perform instrument maintenance and calibration as per the manufacturer's recommendations.
Poor peak shape (fronting, tailing, or split peaks)	1. Column overload: Injecting too high a concentration of the sample. 2. Incompatible injection solvent: Sample is dissolved in a solvent stronger than the mobile phase. 3. Column contamination or degradation: Buildup of matrix components or loss of stationary phase. 4. System dead volume: Excessive tubing length or loose fittings between the column and detector.	1. Dilute the sample or reduce the injection volume. 2. Dissolve the sample in the initial mobile phase or a weaker solvent whenever possible.[8] 3. Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.[9] 4. Check all connections for leaks and use tubing with appropriate internal diameter and minimum possible length.[10]
Inconsistent retention times	1. Fluctuations in mobile phase composition: Improperly mixed or degassed mobile phase. 2. Unstable column temperature: Column oven not functioning correctly. 3. Pump malfunction: Inconsistent flow rate due to air bubbles or worn pump seals. 4. Column equilibration: Insufficient time for the column to equilibrate with the mobile phase.	1. Ensure mobile phase is thoroughly mixed and degassed. Prepare fresh mobile phase.[10] 2. Verify the column oven temperature is stable and accurate.[10] 3. Purge the pump to remove air bubbles. Check for leaks and replace pump seals if necessary.[9][11] 4. Increase the column equilibration time before starting the analytical run.[10]
High baseline noise	1. Contaminated mobile phase or solvent: Impurities in the solvents. 2. Detector lamp issue (for UV detectors): Lamp nearing the end of its life. 3. Air bubbles in the system: Inadequate degassing of the mobile phase. 4. Contaminated detector cell: Buildup of contaminants in the flow cell.	1. Use high-purity (e.g., LC-MS grade) solvents and reagents.[11] 2. Replace the detector lamp.[10] 3. Degas the mobile phase thoroughly using sonication or online degasser.[10] 4. Flush the detector flow cell with a suitable strong solvent.[10]

Experimental Protocols

Robustness Testing Protocol for LC-MS/MS Analysis

This protocol describes a typical robustness study for the quantification of N-nitroso-desmethyl-rizatriptan. The study involves deliberately varying key method parameters around a nominal value and assessing the impact on system suitability and analytical results.

1. Nominal Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS Detection: Triple Quadrupole MS with ESI+

• MRM Transition: Specific to N-nitroso-desmethyl-rizatriptan (to be determined using a reference standard)

2. Robustness Variables and Variations:

A series of experiments are conducted where one parameter is varied at a time while others are held at the nominal condition.

• Flow Rate Variation:

  • Low: 0.36 mL/min (-10%)

  • High: 0.44 mL/min (+10%)

• Column Temperature Variation:

  • Low: 35°C

  • High: 45°C

• Mobile Phase B Composition Variation:

  • Low: e.g., if the gradient is 10-90% B, vary the initial and final concentrations by -2% (e.g., 8-88% B).

  • High: Vary by +2% (e.g., 12-92% B).

• Mobile Phase A pH Variation (if buffered):

  • Low: pH - 0.2 units

  • High: pH + 0.2 units

3. Test Sample:

A solution of Rizatriptan spiked with a known concentration of N-nitroso-desmethyl-rizatriptan (e.g., at the limit of quantification) should be used.

4. Procedure:

• Equilibrate the LC-MS/MS system with the nominal conditions.

• Perform a set of injections (e.g., n=6) of the test sample under nominal conditions to establish a baseline.

• For each robustness variable, adjust the parameter to its "low" setting, allow the system to equilibrate, and perform a set of injections.

• Repeat step 3 for the "high" setting of the parameter.

• Return the system to nominal conditions and re-run the baseline test to ensure no carryover or system drift.

• Record retention time, peak area, peak asymmetry, and theoretical plates for each injection.

5. Data Analysis:

• Calculate the mean, standard deviation, and %RSD for the retention time and peak area for each condition.

• Evaluate the system suitability parameters (asymmetry, theoretical plates) against the predefined acceptance criteria.

• Compare the results from the varied conditions to the nominal conditions. The deviation should be within the acceptance criteria.

Data Presentation

Table 1: Summary of Robustness Testing Parameters and Acceptance Criteria

Parameter	Variation	Acceptance Criteria for System Suitability	Acceptance Criteria for Results
Flow Rate	Nominal ± 10% (e.g., 0.36 & 0.44 mL/min)	Tailing Factor: ≤ 2.0Theoretical Plates: ≥ 5000	%RSD of peak area ≤ 15%Recovery: 80-120%
Column Temperature	Nominal ± 5°C (e.g., 35°C & 45°C)	Tailing Factor: ≤ 2.0Theoretical Plates: ≥ 5000	%RSD of peak area ≤ 15%Recovery: 80-120%
% Organic in Mobile Phase	Nominal ± 2%	Tailing Factor: ≤ 2.0Theoretical Plates: ≥ 5000	%RSD of peak area ≤ 15%Recovery: 80-120%
pH of Aqueous Mobile Phase	Nominal ± 0.2 units	Tailing Factor: ≤ 2.0Theoretical Plates: ≥ 5000	%RSD of peak area ≤ 15%Recovery: 80-120%

Visualizations

References

• 1. Development and validation of a single robust HPLC method for the characterization of a pharmaceutical starting material and impurities from three suppliers using three separate synthetic routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. waters.com [waters.com]
• 8. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. eclass.uoa.gr [eclass.uoa.gr]

addressing analytical challenges in the quantification of trace-level nitrosamines

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the quantification of trace-level nitrosamines.

Troubleshooting Guides

This section addresses specific issues you may encounter during experimental analysis in a question-and-answer format.

Issue 1: Low Sensitivity or High Limit of Quantitation (LOQ)

Question: My assay is not sensitive enough to detect nitrosamines at the required low levels. What are the common causes and how can I improve my LOQ?

Answer: Achieving ultra-low detection limits is a primary challenge in nitrosamine (B1359907) analysis, often due to matrix effects, inefficient ionization, or suboptimal instrument parameters.[1][2] Here are common causes and solutions:

• Matrix Suppression: The drug product's active pharmaceutical ingredient (API) and excipients can interfere with the ionization of the target nitrosamine in the mass spectrometer source, reducing the signal.[2][3][4]

  • Solution: Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to isolate the analyte from interfering matrix components.[5][6] Diluting the sample can also mitigate matrix effects, though this may require a more sensitive instrument to compensate for the lower concentration.

• Inefficient Ionization: The choice of ionization source and its settings are critical. For simple, low-mass nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) is often more effective, while Electrospray Ionization (ESI) is generally better suited for more complex Nitrosamine Drug Substance-Related Impurities (NDSRIs).[7]

  • Solution: Test both ESI and APCI sources to determine which provides a better response for your specific analyte. Optimize source parameters such as gas flows, temperature, and voltages for a stable and robust signal.[6]

• Non-Optimal Mass Spectrometry Parameters: Incorrect Multiple Reaction Monitoring (MRM) transitions or collision energies will result in a poor signal.[8]

  • Solution: Carefully optimize compound-dependent parameters for each nitrosamine. Ensure you are using the most intense and specific precursor-to-product ion transition.[6][7]

• High Background Noise: Contaminated solvents or a dirty instrument can elevate the baseline noise, masking the analyte signal.[6]

  • Solution: Use high-purity, LC-MS grade solvents and ensure mobile phases are freshly prepared.[6] Perform regular maintenance and cleaning of the mass spectrometer.[8]

Troubleshooting Workflow for Low Sensitivity

Caption: Troubleshooting workflow for low sensitivity issues.

Issue 2: In-situ (Artifactual) Formation of Nitrosamines During Sample Preparation

Question: I suspect that nitrosamines are forming during my sample preparation and analysis, leading to artificially high or false-positive results. How can I confirm and prevent this?

Answer: The artificial formation of nitrosamines during sample preparation is a critical risk, especially when residual nitrites and secondary or tertiary amines from the API or excipients are present.[2][3] This reaction can be catalyzed by acidic conditions or heat.[9]

• Confirmation:

  • Spiking with an Amine Scavenger: Analyze a sample spiked with a nitrosation inhibitor like sulfamic acid or ammonium (B1175870) sulfamate. A significant decrease in the nitrosamine level compared to an unspiked sample suggests artifact formation.

  • Isotopically Labeled Amine: Spike the sample with an isotopically labeled version of the precursor amine. If the corresponding labeled nitrosamine is detected, it confirms its formation during the analytical process.

• Prevention and Mitigation:

  • Solvent Selection: Avoid amine-containing solvents. Use non-reactive solvents like methanol (B129727) or acetonitrile.[3] Always run solvent blanks to check for contamination.[3]

  • pH Control: Maintain neutral or slightly basic conditions during sample preparation to inhibit the nitrosation reaction, which is typically acid-catalyzed.[10] Adding an alkaline modifier can be effective.[10]

  • Temperature Control: Keep samples cool throughout the preparation process to minimize thermally induced reactions.

  • Use of Inhibitors: Add antioxidants such as ascorbic acid or alpha-tocopherol (B171835) to the sample diluent to scavenge nitrosating agents.[10][11]

Issue 3: Poor Chromatographic Peak Shape or Co-elution

Question: I am observing poor peak shapes (e.g., tailing, fronting) or my target nitrosamine is co-eluting with another compound. What should I do?

Answer: Good chromatographic separation is essential for accurate quantification and to differentiate nitrosamines from isobaric interferences.[4]

• Poor Peak Shape:

  • Solvent Mismatch: Injecting a sample in a solvent significantly stronger than the initial mobile phase can cause distorted peaks. This is common when using organic diluents like methanol for sample preparation.[8]

    • Solution: If possible, use a diluent that matches the initial mobile phase composition.[8] If a strong organic solvent is necessary, minimize the injection volume.[8]

  • Column Choice: Some nitrosamines, particularly the small and polar NDMA, show poor retention on standard C18 columns.[8]

    • Solution: Consider alternative stationary phases. A biphenyl (B1667301) phase often provides better retention and peak shape for NDMA.[8]

• Co-elution:

  • Gradient Optimization: The chromatographic gradient may not be optimal for resolving all analytes from matrix components or other impurities.[8]

    • Solution: Adjust the gradient slope and duration to improve separation. This may require re-optimization for each different drug matrix.[8]

  • High-Resolution Mass Spectrometry (HRMS): If chromatographic separation is not possible, HRMS can differentiate between co-eluting compounds with the same nominal mass but different elemental compositions, thus preventing false positives.[12][13]

Frequently Asked Questions (FAQs)

Q1: Which analytical technique is preferred for trace-level nitrosamine analysis: LC-MS or GC-MS?

A1: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is generally considered the gold standard for quantifying all types of nitrosamines.[7][14] It offers high sensitivity and specificity and is suitable for both volatile and non-volatile nitrosamines, including the complex NDSRIs.[2][7] Gas Chromatography-Mass Spectrometry (GC-MS) is also widely used, particularly for smaller, more volatile nitrosamines like NDMA and NDEA.[4][15] Headspace GC-MS is a convenient technique as it requires minimal sample preparation.[16][17] However, GC-based methods may not be suitable for thermolabile nitrosamines or matrices.

Q2: What are the key regulatory guidelines I should follow for nitrosamine analysis?

A2: The primary guidelines are from the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[6][18] Key documents include the FDA's guidance "Control of Nitrosamine Impurities in Human Drugs" and the ICH M7(R2) guideline, which addresses mutagenic impurities.[6][19] These documents recommend a three-step mitigation strategy: risk assessment, confirmatory testing if a risk is identified, and implementing controls to prevent or reduce nitrosamine impurities.[20][21]

FDA's Three-Step Risk Mitigation Strategy

Caption: FDA's three-step risk mitigation strategy for nitrosamine impurities.

Q3: What are Nitrosamine Drug Substance-Related Impurities (NDSRIs)?

A3: NDSRIs are a class of nitrosamines that are structurally similar to the active pharmaceutical ingredient (API).[7] They can form when a secondary or tertiary amine functional group within the drug substance molecule itself, or its synthetic intermediates, reacts with a nitrosating agent. Analyzing NDSRIs presents unique challenges because they often lack commercial reference standards and have physicochemical properties very similar to the parent drug, complicating separation and detection.

Q4: What are the typical Acceptable Intake (AI) limits for nitrosamines?

A4: Regulatory agencies have established AI limits to control the potential carcinogenic risk, based on a lifetime cancer risk of one additional case in 100,000 people.[22] For many common small-molecule nitrosamines, the AI limit is set between 26.5 ng/day and 96 ng/day.[15][22] For NDSRIs without specific safety data, the FDA recommends a "predicted carcinogenic potency categorization approach" to assign an AI limit.[22][23] If an AI limit cannot be determined through other approaches, a default limit of 26.5 ng/day is often recommended.[23]

Nitrosamine Impurity	Abbreviation	Typical Acceptable Intake (AI) Limit (ng/day)
N-Nitrosodimethylamine	NDMA	96[24]
N-Nitrosodiethylamine	NDEA	26.5[9]
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	96[24]
N-Nitrosodiisopropylamine	NDIPA	26.5[9]
N-Nitrosoethylisopropylamine	NEIPA	26.5[9]
N-Nitrosodibutylamine	NDBA	26.5[9]
Default Limit (if no specific data)	-	26.5[23]
Note: AI limits are subject to change and should always be verified with the latest regulatory guidance from agencies like the FDA.[19][22]

Q5: What are the most important sample preparation techniques for nitrosamine analysis?

A5: Sample preparation is a critical step that directly impacts the accuracy and sensitivity of the analysis.[5][25] The goal is to isolate and concentrate nitrosamines from the complex drug matrix.[5] The choice of technique depends on the analyte's properties and the matrix complexity.[25]

Technique	Abbreviation	Principle	Best Suited For	Key Considerations
Liquid-Liquid Extraction	LLE	Partitioning of the analyte between two immiscible liquid phases (e.g., aqueous sample and an organic solvent).[5]	Less volatile nitrosamines and thermolabile matrices.[16][25]	Solvent choice is critical; can be labor-intensive.
Solid-Phase Extraction	SPE	Analyte is retained on a solid sorbent while matrix components are washed away, followed by elution.[5]	Broad applicability; effective for cleanup and concentration.	Sorbent selection must be optimized; can be automated.[3]
Solid-Phase Microextraction	SPME	A coated fiber extracts analytes from the sample (liquid or headspace) which is then desorbed into the instrument.[5]	Volatile nitrosamines (when using headspace).[3]	Minimal solvent use; fiber can be fragile.
QuEChERS	-	"Quick, Easy, Cheap, Effective, Rugged, and Safe." Involves a salting-out extraction followed by dispersive SPE for cleanup.[3]	A wide range of analytes in complex matrices.	Widely used in food/environmental analysis, adaptable to pharma.

Experimental Protocols

This section provides a detailed methodology for a key experimental procedure.

General Protocol for LC-MS/MS Analysis of Nitrosamines in a Drug Product

This protocol is a general guide and must be optimized and validated for each specific drug product and target nitrosamine according to ICH Q2(R1) guidelines.[24]

1. Materials and Reagents

• Nitrosamine reference standards and isotopically labeled internal standards (ISTD).

• High-purity solvents (e.g., LC-MS grade Methanol, Acetonitrile, Water).

• High-purity reagents (e.g., Formic Acid, Ammonium Formate).

• Drug product, placebo, and API.

• SPE cartridges (type to be optimized, e.g., strong cation-exchange).[25]

2. Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of each nitrosamine and ISTD (e.g., 1 mg/mL) in a suitable solvent like methanol. Store in amber vials at low temperatures.[16]

• Working Standard Solutions: Prepare a series of mixed working standard solutions by serially diluting the stock solutions. These will be used for the calibration curve.

• Sample Preparation (Illustrative SPE method):

  • Weigh and transfer an amount of ground tablet powder equivalent to a single dose into a centrifuge tube.

  • Add a specific volume of diluent (e.g., acidified water) and the ISTD solution.

  • Vortex/sonicate to dissolve the sample completely.

  • Centrifuge to pelletize insoluble excipients.

  • Condition an SPE cartridge (e.g., with methanol then water).[25]

  • Load the supernatant from the sample onto the SPE cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the nitrosamines with a suitable organic solvent.

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

  • Transfer to an autosampler vial for analysis.

3. LC-MS/MS Conditions

Parameter	Typical Condition
LC Column	Biphenyl or C18, e.g., 150 mm x 3.0 mm, <3.5 µm[8][26]
Mobile Phase A	0.1% Formic Acid in Water[26]
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol[26]
Gradient	Optimized for separation (e.g., 5% B to 95% B over 10 min)
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	1 - 10 µL
Column Temperature	30 - 45 °C
Ionization Source	ESI or APCI (to be optimized)[7]
Polarity	Positive
Scan Type	Multiple Reaction Monitoring (MRM)[7]
MRM Transitions	Specific precursor/product ions for each nitrosamine and ISTD
Source Parameters	Optimized gas flows, temperatures, and voltages

4. Method Validation The method must be validated for specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ) as per ICH Q2(R1).[24]

Validation Parameter	Typical Acceptance Criteria
Specificity	No interference from blank/placebo at the retention time of the analyte.
Linearity (R²)	≥ 0.990 from LOQ to 120% of the specification limit.
Accuracy (% Recovery)	80% – 120% (70% – 130% at LOQ level).[16]
Precision (%RSD)	≤ 15% (≤ 20% at LOQ level).
LOQ	Signal-to-Noise (S/N) ≥ 10; must be sufficiently below the AI limit.

General Experimental Workflow

Caption: General experimental workflow for nitrosamine analysis.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. resolvemass.ca [resolvemass.ca]
• 4. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. waters.com [waters.com]
• 8. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research - ACS Fall 2025 - American Chemical Society [acs.digitellinc.com]
• 11. Mitigation Strategies for Nitrosamine Drug Substance Related Impurities: Quality and Bioequivalence Considerations for Generic Products - The Center for Research on Complex Generics (CRCG) [complexgenerics.org]
• 12. fda.gov [fda.gov]
• 13. gcms.labrulez.com [gcms.labrulez.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. anchem.pl [anchem.pl]
• 18. FDA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 19. fda.gov [fda.gov]
• 20. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 21. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 22. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 23. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 24. documents.thermofisher.com [documents.thermofisher.com]
• 25. benchchem.com [benchchem.com]
• 26. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]

refinement of mobile phase composition for better separation of rizatriptan degradants

Welcome to the technical support center for the chromatographic separation of rizatriptan (B1679398) and its degradants. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their mobile phase compositions for optimal separation.

Frequently Asked Questions (FAQs)

Q1: What are the common degradation pathways for rizatriptan?

A1: Rizatriptan is susceptible to degradation under various stress conditions. The most significant degradation occurs in acidic environments, with milder degradation observed under alkaline and oxidative conditions.[1][2][3][4] It has been reported to be relatively stable under photolytic and thermal stress.[2][3]

Q2: Which type of HPLC column is most suitable for separating rizatriptan and its degradants?

A2: Reversed-phase C18 columns are most commonly used for the separation of rizatriptan and its impurities.[2][3][5][6][7] Specific examples include Perfectsil C18, XTerra™ C18, and Waters Acquity BEH C18 columns.[2][5][8] The choice of a specific C18 column can influence selectivity, so screening different brands may be beneficial.

Q3: What are typical starting mobile phase compositions for this separation?

A3: A common starting point is a mixture of an aqueous buffer and an organic modifier. For example, a mobile phase of 0.01 M Phosphate (B84403) buffer (pH 5.0) and methanol (B129727) in an 80:20 v/v ratio has been successfully used.[2][3] Another starting condition could be a gradient with 20 mM phosphate buffer at pH 3.0 as the aqueous phase and acetonitrile (B52724) as the organic modifier.[5]

Troubleshooting Guide

Issue 1: Poor Peak Resolution Between Rizatriptan and its Degradants

Symptoms:

• Overlapping peaks.

• Inability to accurately quantify individual components.

• Resolution value less than 1.5.

Possible Causes & Solutions:

Cause	Recommended Action
Inappropriate Mobile Phase Composition	1. Organic Modifier Screening: If using acetonitrile, try substituting with methanol or using a ternary mixture (e.g., water/acetonitrile/methanol). These solvents offer different selectivities that can resolve co-eluting peaks.[5] 2. Adjust Mobile Phase pH: Rizatriptan and its impurities are basic compounds. Small changes in the mobile phase pH can significantly alter their ionization and retention. Systematically evaluate the separation at different pH values (e.g., in 0.5 pH unit increments from 2.5 to 7.5).[5] 3. Buffer Concentration: Varying the buffer concentration can also impact retention and selectivity.
Suboptimal Gradient Program	Optimize the Gradient: A steep gradient may not provide sufficient time for the separation of closely eluting peaks. Try a shallower gradient or introduce isocratic holds at critical points in the chromatogram.[5]
Incorrect Column Chemistry	Screen Different C18 Columns: Not all C18 columns are the same. Differences in silica (B1680970) purity, end-capping, and bonding density can lead to different selectivities.

Issue 2: Poor Peak Shape (Tailing) for Rizatriptan

Symptoms:

• Asymmetrical peaks with a "tail".

• Tailing factor greater than 2.0.

• Reduced peak height and sensitivity.

Possible Causes & Solutions:

Cause	Recommended Action
Secondary Silanol (B1196071) Interactions	1. Use a Low-pH Mobile Phase: At a low pH (e.g., below 3), the basic functional groups on rizatriptan are protonated, and the residual silanols on the silica-based stationary phase are non-ionized, minimizing secondary interactions.[5] 2. Add a Competing Base: Incorporate a small amount of a competing base, such as triethylamine (B128534) (TEA) (e.g., 0.1%), into the mobile phase. TEA can mask the active silanol sites and improve peak shape.[5]
Column Overload	Reduce Injection Volume or Sample Concentration: Injecting too much sample can lead to peak distortion. Dilute the sample or inject a smaller volume.[9][10]
Column Contamination/Degradation	Wash or Replace the Column: If the column has been used extensively, it may be contaminated or the stationary phase may be degraded. Try washing the column with a strong solvent or replace it if necessary.[11]

Experimental Protocols

Example HPLC Method for Rizatriptan and Degradants

This protocol is a representative example based on published methods.[2][3]

Parameter	Condition
Column	Perfectsil C18 (250 mm x 4.6 mm, 5.0 µm)
Mobile Phase	0.01 M Phosphate buffer : Methanol (80:20 v/v)
pH (Aqueous Phase)	5.0 (adjusted with 85% orthophosphoric acid)
Flow Rate	1.0 mL/min
Detection Wavelength	225 nm
Column Temperature	Ambient
Injection Volume	20 µL

Visualizations

Caption: Troubleshooting workflow for poor separation.

Caption: Systematic approach to mobile phase optimization.

References

• 1. Force Degradation Study of Rizatriptan Benzoate by RpHPLC Method and Characterization of Degraded Product [ideas.repec.org]
• 2. biomedres.us [biomedres.us]
• 3. biomedres.us [biomedres.us]
• 4. rjpbcs.com [rjpbcs.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. jpsr.pharmainfo.in [jpsr.pharmainfo.in]
• 8. japsonline.com [japsonline.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. ijsdr.org [ijsdr.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing UPLC Sensitivity for Genotoxic Impurity Analysis

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides detailed troubleshooting advice and answers to frequently asked questions (FAQs) to help you enhance the sensitivity of your Ultra-Performance Liquid Chromatography (UPLC) methods for the detection and quantification of genotoxic impurities (GTIs).

Frequently Asked Questions (FAQs)

Q1: What are genotoxic impurities (GTIs) and why is high sensitivity required for their analysis?

Genotoxic impurities are chemical substances that can damage DNA, potentially leading to mutations and cancer.[1][2] They often originate from raw materials, reagents, or as by-products during the synthesis of active pharmaceutical ingredients (APIs).[2][3] Regulatory bodies like the FDA and EMA have established stringent control limits for GTIs, often based on a "Threshold of Toxicological Concern" (TTC) of 1.5 µg per day for lifetime exposure.[2][4] To meet these low limits, analytical methods must be highly sensitive, capable of detecting and quantifying impurities at parts-per-million (ppm) or even parts-per-billion (ppb) levels relative to the API.[5][6]

Q2: What are the primary analytical techniques used for GTI analysis?

The most common techniques are hyphenated chromatographic methods that offer high sensitivity and selectivity.[3] These include:

• UPLC or HPLC coupled with Mass Spectrometry (LC-MS/MS): This is a widely used approach for non-volatile, polar, and thermally labile GTIs.[2][7] The use of tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides excellent specificity and sensitivity.[8]

• Gas Chromatography coupled with Mass Spectrometry (GC-MS): This method is ideal for volatile GTIs.[9] Headspace GC-MS can be particularly effective for analyzing volatile impurities in a complex drug matrix.[5]

• UPLC with UV/Diode-Array Detection (DAD): While often less sensitive than MS, advancements like high-sensitivity flow cells with longer path lengths (e.g., 60 mm) can significantly boost UV/DAD detector sensitivity, making it a viable option in some cases.[4]

Q3: How does UPLC improve sensitivity compared to traditional HPLC?

UPLC systems utilize columns with smaller particle sizes (typically sub-2 µm), which leads to higher separation efficiency.[10] This results in narrower and taller chromatographic peaks. Since peak height is directly related to sensitivity, the sharper peaks generated by UPLC provide a significant enhancement in the signal-to-noise ratio, allowing for the detection of trace-level impurities.[10]

Troubleshooting Guide: Common Sensitivity Issues

This section addresses specific problems that can lead to decreased sensitivity during UPLC analysis of GTIs.

Q4: My signal-to-noise ratio (S/N) is consistently low. What are the potential causes and how can I fix it?

A low S/N ratio can stem from issues with the sample, mobile phase, column, or detector. Follow a systematic approach to identify and resolve the problem.[11]

Troubleshooting Workflow for Low UPLC Sensitivity

Caption: A step-by-step workflow for diagnosing low sensitivity in UPLC methods.

Detailed Steps:

• Verify Sample and Standard Integrity: Always check for obvious errors first.[12] Confirm that the standard and sample concentrations are correct and that they have not degraded. Ensure the sample is fully dissolved in a diluent that is compatible with the mobile phase to prevent precipitation on the column.[12]

• Evaluate the Mobile Phase: Use high-purity, MS-grade solvents to minimize background noise.[13] Ensure the mobile phase is correctly prepared, properly degassed, and fresh. Contaminated or degraded mobile phases are a common source of baseline noise and reduced sensitivity.[12]

• Inspect the UPLC System for Leaks: Check all fittings and connections for leaks, as this can cause pressure fluctuations and poor performance.[14]

• Assess Column Performance: A contaminated or old column can lead to poor peak shape and loss of resolution.[12] Try flushing the column according to the manufacturer's instructions or replace it if necessary.[12]

• Optimize Detector Settings:

  • For UV/DAD Detectors: Ensure the correct wavelength is selected. Optimize the data rate and filter time constant; a high data rate can increase noise, while a slow one can broaden peaks.

  • For MS Detectors: A dirty ion source can significantly reduce sensitivity.[15] Perform routine cleaning and maintenance. Optimize ion source parameters (e.g., gas flow, temperature) and consider using additives like ammonium (B1175870) acetate (B1210297) or formic acid in the mobile phase to enhance ionization efficiency.[8]

Q5: My chromatographic peaks are broad or tailing. How does this affect sensitivity and what can I do to improve it?

Broad or tailing peaks reduce peak height, which directly decreases the signal-to-noise ratio and compromises sensitivity.[16]

Common Causes and Solutions:

• Column Overload: Injecting too much sample can saturate the column. Reduce the sample concentration or injection volume.[14]

• Poor Column Chemistry Match: The stationary phase may not be suitable for the analytes. Test columns with different selectivities (e.g., C18, PFP, HILIC) to find one that provides better peak shape.[8][17]

• Mobile Phase pH Issues: For ionizable compounds, the mobile phase pH should be controlled with a buffer and kept at least 1.5-2 units away from the analyte's pKa to ensure a consistent ionization state and sharp peaks.[6]

• Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. Ideally, dissolve the sample in the initial mobile phase composition or a weaker solvent.[12]

Method Development & Optimization Guide

This section provides guidance on developing a highly sensitive UPLC method from the ground up.

Q6: How do I systematically develop a UPLC method optimized for trace-level GTI analysis?

A structured approach is crucial for developing a robust and sensitive method. The process involves careful selection and optimization of the column, mobile phase, and detector settings.

UPLC Method Development Strategy for High Sensitivity

Caption: A logical workflow for creating and optimizing sensitive UPLC methods for GTIs.

Detailed Steps:

• Analyte & Matrix Assessment: Understand the physicochemical properties of your GTI (e.g., polarity, pKa, volatility) and the nature of the drug substance matrix. This information will guide your choice between LC and GC and help in selecting the initial column and mobile phase.[9]

• Initial Method Selection: For most GTIs, UPLC-MS/MS is the preferred technique due to its superior sensitivity and selectivity.[2] If MS is not available, UPLC-DAD with a high-sensitivity flow cell can be considered.

• Method Optimization:

  • Column Selection: To enhance sensitivity, choose columns with a smaller internal diameter (e.g., 2.1 mm), as this reduces sample dilution and increases peak height.[10] Columns with sub-2 µm particles (the basis of UPLC) provide higher efficiency and narrower peaks.[10]

  • Mobile Phase Optimization: Experiment with different organic solvents (acetonitrile generally provides lower backpressure, while methanol (B129727) can offer different selectivity).[5][6] Optimize the pH and use additives (e.g., 0.1% formic acid or 5 mM ammonium acetate) to improve peak shape and ionization efficiency for MS detection.[5][8] A gradient elution is often necessary to separate impurities from the main API peak.[8]

  • Detector Optimization: For MS, fine-tune the ion source parameters and use SIR or MRM modes for maximum sensitivity.[18] For UV, consider a high-sensitivity flow cell to increase the optical path length.

• Method Validation: Once the method is optimized, validate it according to ICH Q2(R1) guidelines, paying close attention to specificity, Limit of Detection (LOD), Limit of Quantification (LOQ), linearity, accuracy, and precision.[8]

Q7: How can sample preparation be used to enhance sensitivity?

Sample preparation is critical because matrix effects from the API can suppress the analyte signal, leading to a loss of sensitivity.[8]

• Solid-Phase Extraction (SPE): SPE is a powerful technique to remove the API matrix and concentrate the GTIs before UPLC analysis. This can significantly reduce matrix effects and improve detection limits.[19]

• Dilution: While simple, diluting the sample in a suitable solvent can sometimes mitigate matrix effects. However, this must be balanced against the risk of diluting the GTI below the detection limit. Acetonitrile is often a good choice as a diluent as it provides good analyte response and peak shape.[8][18]

• Derivatization: For GTIs that are difficult to detect, derivatization can be used to attach a tag that improves chromatographic retention or enhances detector response (e.g., improves ionization for MS or adds a UV chromophore).[17]

Quantitative Data Summary

The following tables summarize the performance of various UPLC methods developed for GTI analysis, highlighting the sensitivity achieved.

Table 1: UPLC-MS/MS Method Performance for Various GTIs

Analyte Class	API Matrix	Column	LOD / LOQ	Recovery (%)	Citation
Sulfonate Esters	TSD-1	ACQUITY UPLC HSS T3 C18 (2.1x100mm, 1.8µm)	LOD: 0.04-0.12 ng/mL, LOQ: 0.15-0.39 ng/mL	94.9 - 115.5	[8][20]
Arylamines	Zolmitriptan (B1197)	Hypersil BDS C8 (4.6x50mm, 3.0µm)	LOQ: 0.1 ppm (APP), 0.15 ppm (others)	98.1 - 102.8	[7]
Nitro-pyrimidine	Ticagrelor	ACQUITY UPLC CSH C18 (2.1x100mm, 1.7µm)	LOD: 0.56 ppm, LOQ: 1.67 ppm	98.0 - 106.9	[21]

Table 2: Sensitivity Enhancement with Advanced UV Detection

Detector Flow Cell	Path Length	Theoretical Sensitivity Increase	Achieved Detection Limits	Citation
Standard Cell	10 mm	1x (Baseline)	-	[4]
Max-Light High Sensitivity Cell	60 mm	6x	As low as 0.2 ng/mL (4 pg on-column)	[4]

Experimental Protocols

Protocol 1: General UPLC-MS/MS Method for Sulfonate Ester GTIs

This protocol is a representative example based on a validated method for analyzing sulfonate esters in an API.[8]

1. Chromatographic Conditions:

• System: Waters ACQUITY UPLC System

• Column: ACQUITY UPLC HSS T3 C18 (2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: High-purity water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-0.5 min: 20% B

  • 0.5-1.5 min: 20% to 65% B

  • 1.5-4.0 min: 65% B

  • 4.0-6.0 min: 65% to 20% B

  • 6.0-9.0 min: 20% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Autosampler Temperature: 4 °C

2. Mass Spectrometer Conditions:

• System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Source Temperature: Optimized as per instrument (e.g., 150 °C)

• Desolvation Temperature: Optimized as per instrument (e.g., 500 °C)

• Gas Flows: Optimized for maximum signal intensity

3. Sample Preparation:

• Diluent: Acetonitrile

• API Concentration: Prepare a stock solution of the API at 0.5 mg/mL in the diluent.

• Spiking Solution: Prepare a stock solution of the GTI standards. Serially dilute to create calibration and validation standards.

• Procedure: Spike the API solution with the appropriate concentration of GTI standards for calibration and accuracy checks. Vortex to mix thoroughly before injection.

References

• 1. ijrpr.com [ijrpr.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. agilent.com [agilent.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. welch-us.com [welch-us.com]
• 7. A selective and sensitive UPLC-MS/MS approach for trace level quantification of four potential genotoxic impurities in zolmitriptan drug substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rroij.com [rroij.com]
• 10. HPLC Tips & Tricks: Increase Your HPLC/UHPLC Method Sensitivity [sigmaaldrich.com]
• 11. help.waters.com [help.waters.com]
• 12. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 13. acmerevival.com [acmerevival.com]
• 14. waters-equipment.com [waters-equipment.com]
• 15. How to use analytical columns | Technical Information | GL Sciences [glsciences.com]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. japsonline.com [japsonline.com]
• 19. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 20. researchgate.net [researchgate.net]
• 21. tandfonline.com [tandfonline.com]

investigation of unexpected peaks in rizatriptan impurity profiling

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the investigation of unexpected peaks during rizatriptan (B1679398) impurity profiling.

Troubleshooting Guide

This guide addresses common issues encountered during the analytical testing of rizatriptan, offering potential causes and solutions in a question-and-answer format.

Issue 1: An unexpected peak is observed in the chromatogram.

Question: We are seeing a new, unexpected peak in our rizatriptan impurity profile that we haven't seen before. What are the potential causes and how should we investigate?

Answer: The appearance of an unexpected peak can be attributed to several factors, ranging from the sample itself to the analytical system. A systematic investigation is crucial to identify the root cause.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Sample Degradation	Rizatriptan may degrade under certain conditions, forming new impurities. Review the sample's handling and storage conditions. Consider performing forced degradation studies (e.g., acid, base, oxidative, thermal, photolytic) to see if the unexpected peak corresponds to a known degradant.[1]
Process-Related Impurity	A change in the manufacturing process or raw materials could introduce a new impurity.[2][3] Review batch records and communicate with the synthesis team.
Contamination	The peak could originate from contamination in the sample preparation or the HPLC system itself. This can include contaminated solvents, glassware, or residues from previous analyses.[4][5] Prepare a blank injection (mobile phase only) to check for system contamination.
Ghost Peaks	These are spurious peaks that can appear in gradient elution methods. They may result from impurities in the mobile phase or the accumulation of contaminants on the column that elute upon a change in solvent strength.
Co-elution	The unexpected peak might be a previously unseen impurity that is now resolved due to a change in chromatographic conditions.

Experimental Workflow for Investigating Unexpected Peaks:

The following workflow outlines a systematic approach to identifying the source of an unexpected peak.

Caption: Workflow for investigating unexpected peaks.

Issue 2: The retention times of known impurities have shifted.

Question: We are observing a shift in the retention times for our known rizatriptan impurities. What could be causing this?

Answer: Retention time shifts are a common issue in HPLC and can indicate a change in the chromatographic conditions.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Mobile Phase Composition	An incorrectly prepared mobile phase is a frequent cause of retention time shifts.[6][7] Ensure accurate preparation and consider degassing the mobile phase to remove dissolved air.[5]
Flow Rate Fluctuation	A change in the flow rate will directly impact retention times. Check the HPLC pump for leaks or pressure fluctuations.[6]
Column Temperature	Variations in column temperature can affect analyte retention. Use a column oven to maintain a consistent temperature.[6][7]
Column Aging	Over time, the stationary phase of the column can degrade, leading to changes in retention. If the column is old or has been used extensively, consider replacing it.
pH of Mobile Phase	For ionizable compounds like rizatriptan, a small change in the mobile phase pH can significantly alter retention times. Ensure the buffer is correctly prepared and the pH is verified.

Troubleshooting Logic for Retention Time Shifts:

Caption: Decision tree for troubleshooting retention time shifts.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities of Rizatriptan?

A1: Rizatriptan impurities can arise from the manufacturing process or degradation. Common impurities include process-related substances and degradation products.[2] Some known impurities are:

• Rizatriptan Dimer Benzoate[8]

• N10-Didesmethyl Rizatriptan[8]

• Rizatriptan EP Impurity E[9]

• Process-related impurities such as rizatriptan-1,2-dimer and rizatriptan-2,2-dimer have also been identified.[3][10]

Q2: What analytical techniques are typically used for rizatriptan impurity profiling?

A2: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) with UV detection are the most common methods for quantifying rizatriptan and its impurities.[1][10] For the identification of unknown impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool.[3][10]

Q3: Are there any official methods for rizatriptan impurity testing?

A3: Yes, pharmacopoeias like the United States Pharmacopeia (USP) provide official monographs for Rizatriptan Benzoate (B1203000) that include methods for assay and related substances.[11] These methods often specify the column type, mobile phase, and system suitability criteria.

Data Presentation

Table 1: Selected Known Impurities of Rizatriptan

Impurity Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Rizatriptan Dimer Benzoate	1016900-25-6	C35H41N7O2	591.75
N10-Didesmethyl Rizatriptan	144035-23-4	C13H15N5	241.29
Rizatriptan EP Impurity E	2757961-25-2	C16H21N5O2S	347.44
Rizatriptan EP Impurity G	1000673-59-5	C13H13ClN4	260.72
Rizatriptan EP Impurity H	260435-42-5	C15H19N5O	285.35
Rizatriptan - Impurity I	144034-84-4	C14H17N5	255.32
N-Nitroso desmethyl Rizatriptan Impurity	N/A	C14H16N6O	284.32

Data sourced from multiple references.[8][9][12][13]

Experimental Protocols

Protocol 1: General HPLC Method for Rizatriptan Impurity Profiling

This protocol is a general example based on published methods and should be validated for specific applications.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: A mixture of buffer (e.g., phosphate (B84403) buffer) and an organic modifier like acetonitrile (B52724) or methanol.

• Mobile Phase B: Acetonitrile or methanol.

• Gradient Program: A typical gradient would start with a low percentage of Mobile Phase B, gradually increasing to elute the more non-polar impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 225 nm or 280 nm.[1][14][15]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the rizatriptan sample in a suitable diluent (e.g., a mixture of mobile phase components) to a concentration of approximately 1 mg/mL.[11]

Protocol 2: UPLC Method for the Determination of a Genotoxic Impurity (Dimer Impurity-A)

This protocol is adapted from a study on a specific genotoxic impurity.[14][15]

• Instrumentation: UPLC system with a variable wavelength detector (VWD).

• Column: Acquity BEH C18 (100 mm x 3.0 mm, 1.8 µm particle size).[14]

• Mobile Phase: Specific composition should be optimized, but likely a gradient of an aqueous buffer and acetonitrile.

• Diluent: Acetonitrile was found to provide good solubility.[15]

• Flow Rate: 0.5 mL/min.[14]

• Column Temperature: Optimized as needed.

• Detection Wavelength: 280 nm.[14][15]

• Injection Volume: Optimized for sensitivity.

• Sample Preparation: Accurately weigh and dissolve the Rizatriptan Benzoate sample in the diluent. Sonication may be used to aid dissolution.[14] For impurity standard preparation, a stock solution is prepared and diluted to the desired concentration (e.g., ~0.38 µg/mL).[14][15]

References

• 1. biomedres.us [biomedres.us]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. Identification, isolation and characterization of process-related impurities in Rizatriptan benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. Blog Details [chemicea.com]
• 10. researchgate.net [researchgate.net]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Rizatriptan EP Impurity I | CAS No- 144034-84-4 | Simson Pharma Limited [simsonpharma.com]
• 13. pharmaffiliates.com [pharmaffiliates.com]
• 14. japsonline.com [japsonline.com]
• 15. japsonline.com [japsonline.com]

Technical Support Center: Control Strategies for Mitigating Nitrosamine Impurities in Pharmaceuticals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling nitrosamine (B1359907) impurities.

Frequently Asked Questions (FAQs)

Q1: What are nitrosamine impurities and why are they a concern in pharmaceuticals?

N-nitrosamines are chemical compounds that are classified as probable human carcinogens based on animal studies.[1] Their presence in pharmaceuticals is a significant safety concern because long-term exposure, even to low levels, may increase the risk of cancer.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines to limit their presence in drug products.[3][4]

Q2: What are the main sources of nitrosamine impurities in drug products?

Nitrosamine impurities can arise from various sources throughout the manufacturing process and shelf life of a drug product. The formation of N-nitrosamines requires the presence of a nitrosating agent (like nitrites) and a secondary or tertiary amine under specific conditions.[3][5] Key sources include:

• API Synthesis: The manufacturing process of the active pharmaceutical ingredient (API) may use reagents, solvents, or catalysts that are contaminated with or can form nitrosamines.[6]

• Excipients: Certain excipients used in the drug product formulation may contain residual nitrites.

• Degradation: The drug substance itself may degrade over time to form a nitrosatable amine, which can then react with a nitrosating agent.[7]

• Manufacturing Process: Conditions such as high temperatures or acidic pH during manufacturing can promote the formation of nitrosamines.[8][9]

• Packaging Materials: Some packaging materials, like those containing nitrocellulose, can be a source of nitrosating agents.[10]

Q3: What are the different types of nitrosamine impurities?

Nitrosamine impurities are broadly categorized into two main types:

• Small-molecule nitrosamines: These are low molecular weight compounds such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).[11]

• Nitrosamine Drug Substance-Related Impurities (NDSRIs): These are more complex nitrosamines that are structurally related to the API itself, formed when the API or its fragments react with a nitrosating agent.[2][11]

Q4: What are the regulatory expectations for controlling nitrosamine impurities?

Regulatory agencies like the FDA and EMA require pharmaceutical manufacturers to conduct a comprehensive risk assessment to evaluate the potential for nitrosamine impurities in their products.[11][12] This is a three-step process:

• Risk Assessment: Identify potential sources of nitrosamine contamination in the API and drug product manufacturing processes.[12]

• Confirmatory Testing: If a risk is identified, perform sensitive and validated analytical testing to detect and quantify nitrosamine impurities.[12]

• Reporting Changes: Implement changes to the manufacturing process or formulation to mitigate the risk and report these changes to the regulatory authorities.[12]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis and mitigation of nitrosamine impurities.

Analytical Method Troubleshooting

Q5: My analytical method is not sensitive enough to meet the regulatory limits. What can I do?

Achieving the low detection limits required for nitrosamine analysis is a common challenge.[7] Consider the following:

• Instrumentation: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-tandem mass spectrometry (GC-MS/MS) are the recommended techniques due to their high sensitivity and selectivity.[4][13] High-resolution mass spectrometry (HRMS) can also be beneficial.[14]

• Sample Preparation: Optimize your sample extraction and clean-up procedures to concentrate the analytes and remove interfering matrix components.[7]

• Ionization Source: For LC-MS/MS, atmospheric pressure chemical ionization (APCI) can sometimes provide better sensitivity for certain nitrosamines compared to electrospray ionization (ESI).[15]

• Internal Standards: Use isotope-labeled internal standards for accurate quantification, as this can help to compensate for matrix effects and variations in instrument response.[16]

Q6: I am observing co-eluting peaks or matrix interference in my chromatogram. How can I resolve this?

Matrix interference can lead to inaccurate quantification. To address this:

• Chromatographic Selectivity:

  • Optimize the mobile phase composition and gradient profile.

  • Experiment with different stationary phases (e.g., different C18 chemistries, phenyl-hexyl).

  • For GC-MS, ensure the temperature program is optimized for the separation of target analytes.

• Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to selectively isolate the nitrosamines from the sample matrix.

• Mass Spectrometric Selectivity: Use Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer to enhance selectivity. Ensure that the precursor and product ion transitions are specific to the target nitrosamine.

Q7: I am seeing inconsistent or variable results in my analysis. What could be the cause?

Inconsistent results can undermine the reliability of your data.[13] Potential causes include:

• Sample Stability: Nitrosamines can be sensitive to light and high temperatures.[16] Prepare samples fresh and use amber glassware or protect them from light.[16]

• Carryover: Nitrosamines can be "sticky" and adsorb to surfaces in the analytical system. Implement a robust wash procedure for the autosampler and chromatographic system between injections.

• Standard Preparation: Ensure the accuracy of your calibration standards by using certified reference materials and performing serial dilutions carefully.

Mitigation Strategy Troubleshooting

Q8: I have identified a risk of nitrosamine formation in my drug product. What are the primary mitigation strategies?

Several strategies can be employed to reduce or prevent the formation of nitrosamine impurities:[11]

• Process Optimization: Modify the manufacturing process to avoid conditions that favor nitrosamine formation, such as high temperatures and acidic pH.[8][11]

• Formulation Redesign:

  • pH Modification: Incorporate pH modifiers to maintain a neutral or basic micro-environment within the formulation, as nitrosamine formation is typically favored under acidic conditions.[8][12]

  • Use of Inhibitors/Scavengers: Add antioxidants such as ascorbic acid or alpha-tocopherol, which can act as nitrite (B80452) scavengers and inhibit the nitrosation reaction.[8][9][10]

• Excipient and Raw Material Control:

  • Select excipients and raw materials with low nitrite content.[10]

  • Establish a supplier qualification program to monitor and control nitrite levels in incoming materials.[12]

• Packaging Selection: Avoid packaging materials that can leach nitrosating agents, such as those containing nitrocellulose.[10]

Q9: I have added a scavenger to my formulation, but I am still detecting nitrosamines. What should I check?

• Scavenger Compatibility and Concentration: Ensure the chosen scavenger is compatible with the API and other excipients and is used at an effective concentration.

• Solubility and Distribution: The scavenger must be adequately soluble and uniformly distributed within the formulation to be effective.

• Timing of Addition: The point at which the scavenger is added during the manufacturing process can be critical.

Data Presentation

Table 1: Acceptable Intake (AI) Limits for Common Nitrosamine Impurities

The following table summarizes the Acceptable Intake (AI) limits for several common nitrosamine impurities as recommended by regulatory authorities. An AI limit represents a level that approximates an increased cancer risk of one additional case in 100,000 people based on a lifetime of exposure.[11]

Nitrosamine Impurity	Abbreviation	Acceptable Intake (ng/day)
N-Nitrosodimethylamine	NDMA	96.0
N-Nitrosodiethylamine	NDEA	26.5
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	96.0
N-Nitrosodiisopropylamine	NDIPA	26.5
N-Nitrosoethylisopropylamine	NEIPA	26.5
N-Nitrosodibutylamine	NDBA	26.5

Note: When an acceptable intake limit cannot be determined using available data, a default limit of 26.5 ng/day is often recommended.[11] If multiple nitrosamines are present, the total intake should generally not exceed the AI of the most potent impurity.[11]

Experimental Protocols

Protocol 1: LC-MS/MS Method for Nitrosamines in a Drug Product

This protocol is a general guideline adapted from validated methods and should be optimized for specific drug products.[4]

• Sample Preparation: a. Accurately weigh a portion of the powdered drug product equivalent to a target API concentration. b. Add a suitable extraction solvent (e.g., methanol (B129727), or 1% formic acid in water).[4] c. Spike the sample with an appropriate internal standard solution (e.g., NDMA-d6, NDEA-d10).[4] d. Vortex or sonicate to ensure complete dissolution and extraction. e. Centrifuge the sample to pellet any undissolved excipients. f. Transfer the supernatant to a clean vial for analysis.

• Chromatographic Conditions:

  • LC System: UPLC/HPLC system

  • Column: A suitable reversed-phase column (e.g., C18) with appropriate dimensions.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile

  • Gradient: A suitable gradient to resolve the target nitrosamines from the API and other matrix components.

  • Flow Rate: As per column specifications.

  • Column Temperature: Typically 30-40 °C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Conditions:

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Source: ESI or APCI in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimize precursor/product ion transitions for each nitrosamine and internal standard.

Protocol 2: GC-MS/MS Method for Volatile Nitrosamines

This protocol is suitable for the analysis of volatile nitrosamines like NDMA and NDEA.

• Sample Preparation: a. Weigh the sample into a headspace vial. b. Add a suitable solvent (e.g., N,N-Dimethylformamide or water). c. Add the internal standard solution. d. Seal the vial immediately.

• Headspace Conditions:

  • Incubation Temperature: 80-120 °C

  • Incubation Time: 15-30 minutes

  • Injection Volume: 1 mL (gas phase)

• GC Conditions:

  • GC System: Gas chromatograph with a split/splitless injector.

  • Column: A suitable capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium.

  • Inlet Temperature: 200-250 °C.

  • Temperature Program: A suitable temperature ramp to separate the volatile nitrosamines.

• Mass Spectrometric Conditions:

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Source: Electron Ionization (EI).

  • Detection Mode: MRM.

Visualizations

Caption: General pathway for the formation of N-nitrosamine impurities.

Caption: Regulatory workflow for nitrosamine risk management.

Caption: A typical analytical workflow for nitrosamine testing.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Mitigation Strategies for Nitrosamine Drug Substance Related Impurities: Quality and Bioequivalence Considerations for Generic Products - The Center for Research on Complex Generics (CRCG) [complexgenerics.org]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. fda.gov [fda.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. senpharma.vn [senpharma.vn]
• 11. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. anchem.pl [anchem.pl]
• 14. fda.gov [fda.gov]
• 15. Solutions for Nitrosamine Analysis in Pharmaceuticals | Separation Science [sepscience.com]
• 16. propharmagroup.com [propharmagroup.com]

Reference Data & Comparative Studies

validation of an analytical method for N-nitroso-desmethyl-rizatriptan according to ICH guidelines

This guide provides a comprehensive overview of the validation of a sensitive analytical method for the quantification of N-nitroso-desmethyl-rizatriptan, a potential genotoxic impurity, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines. The content is intended for researchers, scientists, and drug development professionals engaged in pharmaceutical quality control and assurance.

The rising concern over nitrosamine (B1359907) impurities in pharmaceutical products necessitates robust and reliable analytical methods for their detection and quantification at trace levels.[1][2][3] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA), require stringent control over these impurities due to their classification as probable human carcinogens.[2][4][5] This guide outlines the validation of a Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) method, a state-of-the-art technique offering high sensitivity and selectivity for nitrosamine analysis.[2][3]

ICH Q2(R1) Validation Parameters

The validation of an analytical procedure is crucial to demonstrate its suitability for the intended purpose.[6][7][8] The following sections detail the experimental protocols and acceptance criteria for each validation characteristic as stipulated by ICH Q2(R1) guidelines.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components.

Experimental Protocol: The specificity of the LC-HRMS method was evaluated by analyzing a blank sample (diluent), a placebo sample (formulation matrix without the active pharmaceutical ingredient, API), a sample spiked with N-nitroso-desmethyl-rizatriptan, and a sample containing the Rizatriptan API and its known related compounds. The chromatograms were examined for any interference at the retention time of N-nitroso-desmethyl-rizatriptan.

Data Presentation:

Sample	Retention Time of N-nitroso-desmethyl-rizatriptan (min)	Peak Purity	Interference Observed
Blank	Not Applicable	Not Applicable	None
Placebo	Not Applicable	Not Applicable	None
Spiked Sample	3.5	> 0.999	None
Rizatriptan & Related Compounds	Not Applicable	Not Applicable	None

Linearity and Range

Linearity demonstrates the ability of the analytical method to obtain test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

Experimental Protocol: A series of at least five calibration standards of N-nitroso-desmethyl-rizatriptan were prepared in a diluent, ranging from the limit of quantitation (LOQ) to 150% of the target concentration (e.g., 0.05 ppm to 1.5 ppm). Each standard was injected in triplicate. The linearity was evaluated by a linear regression analysis of the peak area versus the concentration.

Data Presentation:

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9995	≥ 0.99
Range	0.05 ppm - 1.5 ppm	Defined and justified
Y-intercept	Minimal, close to zero	Should not be significantly different from zero

Accuracy

Accuracy represents the closeness of the test results obtained by the method to the true value. It is often assessed by determining the recovery of a known amount of the analyte spiked into a sample matrix.

Experimental Protocol: The accuracy of the method was determined by spiking the placebo matrix with N-nitroso-desmethyl-rizatriptan at three different concentration levels (e.g., 50%, 100%, and 150% of the target concentration). Each concentration level was prepared in triplicate and analyzed. The percentage recovery was then calculated.

Data Presentation:

Spiked Level	Amount Spiked (ppm)	Amount Recovered (ppm)	% Recovery
50%	0.50	0.49	98.0%
100%	1.00	1.01	101.0%
150%	1.50	1.48	98.7%
Average Recovery	99.2%

Precision

Precision expresses the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: repeatability and intermediate precision.[6]

Experimental Protocol:

• Repeatability (Intra-assay precision): Six replicate samples were prepared at 100% of the target concentration and analyzed on the same day by the same analyst using the same instrument.

• Intermediate Precision: The analysis was repeated on a different day by a different analyst using a different instrument to assess the effect of random events on the precision of the analytical procedure.

Data Presentation:

Precision Level	Parameter	Result	Acceptance Criteria
Repeatability	% RSD of 6 replicates	1.2%	≤ 15%
Intermediate Precision	% RSD across two days, two analysts, two instruments	1.8%	≤ 15%

Detection Limit (LOD) and Quantitation Limit (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol: LOD and LOQ were determined based on the signal-to-noise ratio. A series of diluted solutions of N-nitroso-desmethyl-rizatriptan were analyzed, and the concentrations that yielded a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ were identified.

Data Presentation:

Parameter	Method	Result
Detection Limit (LOD)	Signal-to-Noise Ratio (3:1)	0.015 ppm
Quantitation Limit (LOQ)	Signal-to-Noise Ratio (10:1)	0.05 ppm

Robustness

Robustness measures the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol: The robustness of the method was evaluated by introducing small, deliberate changes to the chromatographic conditions, such as the flow rate (± 0.1 mL/min), column temperature (± 2°C), and the pH of the mobile phase (± 0.1 units). The effect of these changes on the system suitability parameters (e.g., peak asymmetry, theoretical plates) and the final result was assessed.

Data Presentation:

Parameter Varied	Variation	System Suitability	Result (% of initial)
Flow Rate	+ 0.1 mL/min	Pass	99.5%
- 0.1 mL/min	Pass	100.8%
Column Temperature	+ 2°C	Pass	100.2%
- 2°C	Pass	99.7%
Mobile Phase pH	+ 0.1	Pass	99.1%
- 0.1	Pass	100.5%

Visualizing the Validation Process

The following diagrams illustrate the workflow and interrelation of the validation parameters.

References

• 1. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 2. fda.gov [fda.gov]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. pharmdinfo.com [pharmdinfo.com]
• 8. database.ich.org [database.ich.org]

A Proposed Framework for Inter-Laboratory Comparison of N-nitroso-desmethyl-rizatriptan Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide outlines a standardized framework for conducting an inter-laboratory comparison of analytical methods for the quantification of N-nitroso-desmethyl-rizatriptan, a genotoxic impurity found in the migraine medication, Rizatriptan. Due to the stringent regulatory acceptable intake limit of 26.5 ng/day for this impurity, robust and reproducible analytical methods are crucial for patient safety and regulatory compliance.[1][2] This document provides a proposed study design, a standardized analytical protocol based on common liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for nitrosamine (B1359907) analysis, and example data tables for comparative evaluation.

Proposed Inter-Laboratory Study Design

An inter-laboratory study, or round-robin test, is a standard method for validating the reproducibility and robustness of an analytical procedure. The following workflow outlines the key stages of a proposed study for N-nitroso-desmethyl-rizatriptan.

Caption: Workflow for a proposed inter-laboratory comparison study.

Chemical Context

N-nitroso-desmethyl-rizatriptan is a nitrosamine derivative of Rizatriptan.[1][2] Understanding their chemical structures is fundamental to developing specific analytical methods.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]

A Comparative Guide: Cross-Validation of HPLC and UPLC Methods for Rizatriptan Impurity Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) methods for the analysis of impurities in Rizatriptan. The information presented is compiled from various validated analytical methods to assist researchers in selecting the most suitable technique for their specific needs in drug development and quality control.

Introduction to Rizatriptan and Impurity Analysis

Rizatriptan is a selective 5-hydroxytryptamine1B/1D (5-HT1B/1D) receptor agonist widely used in the treatment of migraine headaches.[1] As with any active pharmaceutical ingredient (API), the presence of impurities, even in trace amounts, can affect the efficacy and safety of the drug product. Therefore, robust and sensitive analytical methods are crucial for the identification and quantification of process-related impurities and degradation products. Both HPLC and UPLC are powerful chromatographic techniques employed for this purpose. This guide explores the key performance differences between these two methods in the context of Rizatriptan impurity profiling.

Experimental Protocols

The following sections detail representative experimental conditions for both HPLC and UPLC methods as described in published literature. These protocols provide a basis for understanding the operational parameters of each technique.

Representative HPLC Method Protocol

A common approach for the analysis of Rizatriptan and its impurities involves a reversed-phase HPLC method. The following parameters are representative of such a method:

• Column: C18 XTerra™ (150 mm x 3.9 mm, 5 µm)[2]

• Mobile Phase: A mixture of methanol, triethylamine (B128534) (TEA) (1%), and 10 mM KH2PO4 (5:9.5:85.5 v/v) with the pH of the aqueous phase adjusted to 5.5.[2]

• Flow Rate: 1.2 mL/min[2]

• Detection: UV at 225 nm[2][3]

• Column Temperature: 20°C[2]

• Injection Volume: 20 µL

Representative UPLC Method Protocol

UPLC methods offer the advantage of using smaller particle size columns, leading to faster analysis times and improved resolution. A typical UPLC method for Rizatriptan impurity analysis is as follows:

• Column: Acquity BEH C18 (100 mm x 3.0 mm, 1.8 µm)[4][5]

• Mobile Phase: A gradient mixture of acetonitrile (B52724) and a buffer solution (e.g., 10mM potassium dihydrogen orthophosphate at pH 3.0).[6]

• Flow Rate: 0.3 mL/min to 0.5 mL/min[4][6]

• Detection: UV at 225 nm or 280 nm[4][6]

• Column Temperature: 40°C[7]

• Injection Volume: 1 µL to 5 µL[6][7]

Data Presentation: Performance Comparison

The following table summarizes the key performance parameters of HPLC and UPLC methods for Rizatriptan impurity analysis based on data from various studies.

Parameter	HPLC	UPLC	Key Advantages of UPLC
Run Time	Typically longer (e.g., > 20 minutes)	Significantly shorter (e.g., 13 minutes)[6]	Higher throughput, reduced solvent consumption
Resolution	Good separation of impurities	Generally higher resolution (>2.0 between Rizatriptan and impurities)[6]	Better separation of closely eluting impurities
Sensitivity (LOD & LOQ)	Method dependent	Generally lower LOD and LOQ values (e.g., LOD for Imp-1: 0.014%, Imp-2: 0.0019%, Imp-3: 0.0046%)[6]	Improved detection of trace-level impurities
Linearity (Correlation Coefficient, r)	Typically > 0.999	Consistently > 0.999[6]	High degree of quantitative accuracy
Precision (%RSD)	Within acceptable limits	Typically very low %RSD (e.g., 1.97% for system suitability)[7]	High reproducibility of results
Accuracy (% Recovery)	Good recovery (e.g., 96.64% - 97.71%)[8]	High recovery rates	Reliable quantification of impurities

Cross-Validation Workflow

The process of cross-validating HPLC and UPLC methods ensures that the chosen method is fit for its intended purpose and that the results are reliable and reproducible. The following diagram illustrates a typical workflow for such a cross-validation.

Cross-validation workflow for HPLC and UPLC methods.

Conclusion

Both HPLC and UPLC are suitable for the analysis of impurities in Rizatriptan. However, the data strongly suggests that UPLC methods offer significant advantages in terms of speed, resolution, and sensitivity. The shorter run times of UPLC lead to higher sample throughput and reduced solvent consumption, making it a more cost-effective and environmentally friendly option for routine quality control. Furthermore, the enhanced resolution and lower detection limits of UPLC provide greater confidence in the accurate quantification of trace impurities, which is critical for ensuring the safety and quality of the final drug product. The choice between HPLC and UPLC will ultimately depend on the specific requirements of the laboratory, including available instrumentation, sample throughput needs, and the desired level of analytical performance. For new method development, UPLC is the recommended approach for Rizatriptan impurity analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. biomedres.us [biomedres.us]
• 4. japsonline.com [japsonline.com]
• 5. japsonline.com [japsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Navigating the Analytical Maze: A Comparative Guide to Mass Spectrometry Platforms for Nitrosamine Detection

For researchers, scientists, and drug development professionals, the reliable detection and quantification of nitrosamine (B1359907) impurities at trace levels is a critical challenge. The carcinogenic potential of these compounds necessitates highly sensitive and robust analytical methods. Mass spectrometry has emerged as the gold standard for this task, but the variety of available platforms can make choosing the right instrument a complex decision. This guide provides an objective comparison of different mass spectrometry platforms, supported by experimental data, to aid in the selection of the most suitable technology for your nitrosamine analysis needs.

The primary mass spectrometry techniques employed for nitrosamine detection are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Resolution Mass Spectrometry (HRMS), and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). Each platform offers distinct advantages and is suited to different analytical challenges.

Performance Comparison of Mass Spectrometry Platforms

The choice of a mass spectrometry platform for nitrosamine analysis is often dictated by the required sensitivity, selectivity, and the nature of the nitrosamines being analyzed. The following tables summarize the quantitative performance of various leading instruments in the field.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS, particularly with triple quadrupole (QQQ) or QTRAP systems, is widely regarded as the gold standard for quantitative nitrosamine analysis due to its exceptional sensitivity and selectivity.[1] These instruments operate in Multiple Reaction Monitoring (MRM) mode, which provides excellent signal-to-noise ratios for target analytes in complex matrices.

Instrument Platform	Key Performance Characteristics	Reference
SCIEX QTRAP 6500+	LLOQ: 10 pg/mL for most compounds in buffer. Linearity: 10 to 5000 pg/mL. Reproducibility: %CV <7.50 at LLOQ. Accuracy: 80-120% at LLOQ.[2]	[2]
Waters Xevo TQ-S micro	LLOQ: 0.5 ng/mL (0.005 ppm) for NDMA, NDEA, and NMBA. Linearity: 0.5–100 ng/mL for NDMA and NDEA; 1–100 ng/mL for NMBA (R² >0.997). Precision: %RSD <12% for 1.0 ng/mL standard.[3][4]	[3][4]
Agilent Ultivo LC/TQ	Linearity: 0.05 to 100 ng/mL (R² > 0.996). Capable of high-throughput analysis in less than 15 seconds per injection using RapidFire system.[5][6]	[5][6]
Shimadzu LCMS-8060NX	LLOQ: <10% of the EMA acceptable limit. Linearity: 0.1 ng/mL to 10 ng/mL (R² > 0.999). Precision: %RSD <10% at LOQ.[7]	[7]

High-Resolution Mass Spectrometry (HRMS)

HRMS platforms, such as Orbitrap and Quadrupole Time-of-Flight (Q-TOF) systems, offer unparalleled mass accuracy and resolution. This allows for the confident identification of unknown nitrosamines and the differentiation of target compounds from isobaric interferences, which can be a challenge for triple quadrupole instruments.

Instrument Platform	Key Performance Characteristics	Reference
Thermo Scientific Orbitrap Exploris 120	LLOQ: ≤ 0.017 ppm for target nitrosamines. Linearity: 0.1–50 ng/mL (Accuracy ±8%, Precision <8% RSD). Mass Accuracy: Sub-ppm. Resolution: Up to 120,000.[8][9]	[8][9]
Agilent 6546 LC/Q-TOF	Linearity: 0.05 to 100 ng/mL (R² > 0.996). Provides high-resolution data for confident identification.[10]	[10]

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a powerful technique for the analysis of volatile and semi-volatile nitrosamines.[11] It offers excellent chromatographic separation and high sensitivity, making it a valuable tool for specific applications.

Instrument Platform	Key Performance Characteristics	Reference
Thermo Scientific TSQ 8000 GC-MS/MS	LOD: Below 1 ppb. Linearity: 1-500 ppb (R² > 0.99). Precision: RSD% of ion ratio < 4% at LOQ level.[12]	[12]
General GC-MS/MS	LOQ: 15 ppb for various nitrosamines in sartan drug products.[13]	[13]

Experimental Workflows and Methodologies

The successful analysis of nitrosamines relies on a well-defined experimental workflow, from sample preparation to data acquisition. The following diagrams illustrate typical workflows for the different mass spectrometry platforms.

LC-MS/MS Workflow for Nitrosamine Analysis

A typical LC-MS/MS workflow begins with sample preparation, which may involve dissolution, extraction, and filtration to remove matrix interferences.[14][15] The prepared sample is then injected into a UHPLC system for chromatographic separation, followed by ionization (commonly Atmospheric Pressure Chemical Ionization - APCI for smaller nitrosamines) and detection by a tandem mass spectrometer operating in MRM mode.[14]

LC-HRMS Workflow for Nitrosamine Analysis

The workflow for LC-HRMS is similar to that of LC-MS/MS in terms of sample preparation and liquid chromatography. The key difference lies in the mass analysis, where a high-resolution instrument like an Orbitrap or Q-TOF is used.[10][16] Data is often acquired in full scan mode to capture all ions, and the high mass accuracy allows for the confident identification of compounds based on their exact mass.

GC-MS/MS Workflow for Volatile Nitrosamine Analysis

For volatile nitrosamines, GC-MS/MS offers an excellent alternative. Sample preparation can involve direct liquid injection or headspace sampling for the most volatile compounds.[15] Following separation on a GC column, analytes are ionized, typically by Electron Ionization (EI), and quantified using a tandem mass spectrometer in MRM mode.

Detailed Experimental Protocols

LC-MS/MS (Example based on SCIEX QTRAP 6500+ and Waters Xevo TQ-S micro)

• Sample Preparation:

  • Dissolve the sample (e.g., drug substance or product) in a suitable solvent such as water or methanol (B129727).[2][3]

  • For complex matrices, perform solid-phase extraction (SPE) to remove interfering substances.[17]

  • Filter the final extract through a 0.22 µm filter before injection.[18]

• Liquid Chromatography:

  • Column: A reversed-phase column, such as a C18, is commonly used. For polar nitrosamines like NDMA, specialized columns like the Atlantis Premier BEH C18 AX may be required for adequate retention.[4]

  • Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like formic acid, is typically employed.[6][7]

  • Flow Rate: Typical flow rates range from 0.4 to 0.6 mL/min.[7]

• Mass Spectrometry:

  • Ionization: Atmospheric Pressure Chemical Ionization (APCI) is often preferred for small, volatile nitrosamines, while Electrospray Ionization (ESI) can be more suitable for larger, less volatile nitrosamine drug substance-related impurities (NDSRIs).[14]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions optimized for each nitrosamine.[2][3]

High-Resolution Mass Spectrometry (Example based on Thermo Scientific Orbitrap Exploris 120)

• Sample Preparation:

  • A simple "dilute and shoot" approach is often possible, where the sample is dissolved in an appropriate solvent and directly injected.[16]

  • For more complex matrices, a protein precipitation or SPE step may be necessary.[16]

• Liquid Chromatography:

  • Column: A column with good retention for polar compounds, such as the Acclaim Polar Advantage II, is beneficial.[16][19]

  • Mobile Phase: Similar to LC-MS/MS methods, a gradient of water and an organic solvent with a modifier is used.[19]

• Mass Spectrometry:

  • Ionization: APCI or a Heated Electrospray Ionization (HESI) source can be used.[8]

  • Acquisition Mode: Data can be acquired in full scan mode with a high resolution (e.g., 120,000) to ensure high mass accuracy for confident identification.[8][16] Targeted Single Ion Monitoring (tSIM) can be used for quantification.[19]

GC-MS/MS (Example based on general methods)

• Sample Preparation:

  • For liquid samples, a direct injection may be possible. For solid samples, extraction with a solvent like dichloromethane (B109758) is common.[13]

  • For volatile nitrosamines, headspace sampling can be employed to introduce the analytes into the GC system, minimizing matrix effects.[15]

• Gas Chromatography:

  • Column: A mid-polar capillary column is typically used for the separation of nitrosamines.[15]

  • Oven Program: A temperature gradient is used to achieve optimal separation of the target analytes.[15]

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) is the standard ionization technique.[12]

  • Acquisition Mode: MRM is used for quantification, with optimized transitions for each nitrosamine.[12][13]

Conclusion

The selection of a mass spectrometry platform for nitrosamine analysis is a critical decision that depends on the specific analytical needs of the laboratory.

• LC-MS/MS (QQQ and QTRAP) systems are the workhorses for routine quantitative analysis, offering excellent sensitivity and robustness. They are ideal for targeted analysis of known nitrosamines in a regulated environment.

• High-Resolution Mass Spectrometry (HRMS) provides the advantage of high mass accuracy, making it invaluable for the identification of unknown nitrosamines and for research and development applications where unambiguous identification is crucial.

• GC-MS/MS is a powerful and reliable technique for the analysis of volatile nitrosamines and serves as an important complementary technique to LC-MS methods.

By carefully considering the performance characteristics and experimental workflows of each platform, researchers, scientists, and drug development professionals can make an informed decision to ensure the safety and quality of pharmaceutical products.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. sciex.com [sciex.com]
• 3. waters.com [waters.com]
• 4. waters.com [waters.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. shimadzu.com [shimadzu.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. agilent.com [agilent.com]
• 11. biopharmaspec.com [biopharmaspec.com]
• 12. gcms.labrulez.com [gcms.labrulez.com]
• 13. edqm.eu [edqm.eu]
• 14. waters.com [waters.com]
• 15. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 16. Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method | Separation Science [sepscience.com]
• 17. sciex.com [sciex.com]
• 18. youtube.com [youtube.com]
• 19. lcms.cz [lcms.cz]

Navigating the Stability Landscape of Rizatriptan Benzoate: A Comparative Guide to Validated Analytical Methods

For researchers, scientists, and professionals in drug development, ensuring the stability of a drug substance like rizatriptan (B1679398) benzoate (B1203000) is a critical step. This guide provides a comprehensive comparison of various validated stability-indicating analytical methods, offering a clear overview of their performance based on experimental data. By presenting detailed methodologies and summarizing quantitative data, this document aims to be an invaluable resource for selecting and implementing the most suitable analytical strategy for rizatriptan benzoate and its degradation products.

Performance Comparison of Analytical Methods

The following tables summarize the key performance characteristics of different stability-indicating methods that have been validated for the analysis of rizatriptan benzoate. These methods are essential for separating the active pharmaceutical ingredient (API) from its degradation products, which can form under various stress conditions.

Table 1: High-Performance Liquid Chromatography (HPLC) Methods Comparison

Parameter	Method 1[1]	Method 2[2]	Method 3[3]	Method 4[4]
Column	Hiper C18 (250 mm × 4.6 mm, 5 µm)	Perfectsil C18 (250 mm × 4.6 mm, 5.0 µ)	Agilent Zorbax SB-CN (250 mm x 4.6 mm, 5 µm)	Water's XBridgeTM C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Phosphate (B84403) buffer (20 mM, pH 3.2) : Methanol (B129727) (70:30 v/v)	0.01 M Sodium dihydrogen Phosphate buffer (pH 3.5) : Methanol (80:20 v/v)	Aqueous potassium dihydrogen orthophosphate (pH 3.4), acetonitrile, and methanol (gradient)	Phosphate buffer (pH 2.5) and methanol (70:30 v/v) (gradient)
Flow Rate	1 mL/min	1.0 mL/min	Not Reported	0.8 mL/min
Detection Wavelength	225 nm	225 nm	Not Reported	227 nm
Retention Time (RT) of Rizatriptan	5.17 min	5.882 ± 0.01 min	Not Reported	4.1 min
Linearity Range	0.20-20 µg/mL	1000-7000 µg/L	Not Reported	1-10 µg/mL
Correlation Coefficient (r²)	0.9998	Not Reported	Not Reported	0.9998
LOD	0.016 µg/mL	20 µg/L	Not Reported	0.96 µg/mL
LOQ	0.0528 µg/mL	70 µg/L	Not Reported	3.21 µg/mL
Accuracy (% Recovery)	Not Reported	100.77 ± 1.214	Not Reported	100.025%
Precision (%RSD)	Not Reported	Not Reported	Not Reported	Intraday: 0.90, Interday: 0.91

Table 2: High-Performance Thin-Layer Chromatography (HPTLC) Method

Parameter	Method 5[5]
Stationary Phase	Aluminum plate precoated with Silica Gel 60 F254
Mobile Phase	Methanol : n-Propane : Triethylamine (3:5:2 v/v/v)
Detection Wavelength	280 nm
Rf Value of Rizatriptan	0.38 ± 0.02
Linearity Range	800-2800 ng/band
Correlation Coefficient (r²)	Not Reported
LOD	2.24 ng/band
LOQ	6.79 ng/band
Accuracy (% Recovery)	Not Reported
Precision (%RSD)	Not Reported

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting these analytical methods. The following section outlines the key experimental protocols for forced degradation studies and the chromatographic conditions employed in the referenced methods.

Forced Degradation Studies

Forced degradation studies are performed to demonstrate the stability-indicating nature of the analytical method. Rizatriptan benzoate is subjected to various stress conditions as recommended by the International Council for Harmonisation (ICH) guidelines.

• Acid Hydrolysis : The drug substance is typically treated with 0.5 N HCl at room temperature or elevated temperatures for a specified period. For instance, one study used 2N HCl and exposed the sample to 90°C for 8 hours[6][7].

• Base Hydrolysis : The drug is subjected to alkaline conditions, for example, using 0.1 N NaOH or 2N NaOH at room temperature or with heating. One protocol involved exposure to 2N NaOH at 90°C for 8 hours[6][7]. Mild degradation was observed under basic conditions[3].

• Oxidative Degradation : This is commonly carried out using hydrogen peroxide (e.g., 3.0% H₂O₂). A study exposed the drug to 3% H₂O₂ at room temperature for 1 hour[6][7]. Considerable degradation was noted under oxidative stress[3].

• Thermal Degradation : The solid drug substance is exposed to dry heat, for example, at 60°C for 8 hours[5]. Rizatriptan benzoate has been found to be relatively stable under thermal stress[2][6][7].

• Photolytic Degradation : The drug is exposed to UV light (e.g., in a UV cabinet) or sunlight for an extended period to assess its photosensitivity. Studies have shown that rizatriptan benzoate is stable under photolytic conditions[2][6][7].

Chromatographic Methodologies

The successful separation of rizatriptan from its degradation products is paramount. The following provides a more detailed look at the chromatographic conditions for some of the methods.

Method 1 (RP-HPLC) [1]

• Column : Hiper C18 (250 mm × 4.6 mm, 5 µm)

• Mobile Phase : A mixture of 20 mM phosphate buffer (pH adjusted to 3.2 with orthophosphoric acid) and methanol in a 70:30 v/v ratio.

• Elution : Isocratic

• Flow Rate : 1 mL/min

• Temperature : Ambient

• Detection : Photodiode Array (PDA) detector at 225 nm

Method 2 (RP-HPLC) [2]

• Column : Perfectsil C18 (250 mm × 4.6 mm, 5.0 µ)

• Mobile Phase : A mixture of 0.01 M Sodium dihydrogen Phosphate buffer (pH adjusted to 3.5 with orthophosphoric acid) and methanol in an 80:20 v/v ratio.

• Flow Rate : 1.0 mL/min

• Temperature : Ambient

• Detection : 225 nm

Method 5 (HPTLC) [5]

• Stationary Phase : Aluminum plates precoated with Silica Gel 60 F254

• Mobile Phase : A mixture of Methanol, n-Propane, and Triethylamine in a 3:5:2 v/v/v ratio.

• Detection : Densitometric scanning at 280 nm.

Visualization of the Validation Workflow

To provide a clear, high-level overview of the process, the following diagram illustrates the logical workflow for the validation of a stability-indicating method for rizatriptan benzoate.

Caption: Workflow for the validation of a stability-indicating analytical method.

References

• 1. Development and validation of reversed-phase high-performance liquid chromatography method for estimation of rizatriptan benzoate in oral strip formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rjpbcs.com [rjpbcs.com]
• 3. Development and validation of a specific stability indicating high performance liquid chromatographic method for rizatriptan benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. omicsonline.org [omicsonline.org]
• 5. oaji.net [oaji.net]
• 6. biomedres.us [biomedres.us]
• 7. biomedres.us [biomedres.us]

A Comparative Guide to Nitrosamine Quantification: Assessing Linearity, Accuracy, and Precision in Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2][3][4][5] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities, necessitating the use of highly sensitive and validated analytical methods for their detection and quantification.[3][4][5][6][7][8][9] This guide provides an objective comparison of the performance of common analytical techniques for nitrosamine quantification, with a focus on the critical validation parameters of linearity, accuracy, and precision. The information presented is based on publicly available experimental data and established regulatory standards, primarily referencing the International Council for Harmonisation (ICH) Q2(R1) guideline.[10][11][12][13]

Analytical Techniques for Nitrosamine Quantification

The most widely employed analytical techniques for the trace-level quantification of nitrosamine impurities are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[14][15][16] The choice between these methods often depends on the specific nitrosamine's volatility, thermal stability, the complexity of the sample matrix, and the required sensitivity.[17]

• LC-MS/MS is highly versatile and suitable for a broad range of nitrosamines, including those that are less volatile or thermally labile.[2] It is frequently the method of choice for the analysis of nitrosamines in various drug products.[16]

• GC-MS/MS is particularly well-suited for the analysis of volatile nitrosamines.[16][17] Headspace GC-MS/MS is a common variation that minimizes sample preparation and reduces matrix interference for volatile analytes.

A comparative study on the analysis of nine nitrosamines found that Electron Ionization (EI)-GC-MS/MS demonstrated superior performance in terms of overall linearity, limit of detection, recovery (accuracy), and precision when compared to LC-MS/MS methods using either Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).[14][18]

Data Presentation: Performance Comparison of Analytical Methods

The following tables summarize the performance characteristics of LC-MS/MS and GC-MS/MS methods for the quantification of various nitrosamine impurities, as reported in different studies.

Table 1: Performance Characteristics of LC-MS/MS Methods

Nitrosamine(s)	Method	Drug Product Matrix	Linearity (R²)	Accuracy (Recovery %)	Precision (%RSD)	Reference
NDMA, NDEA, NMBA, NEIPA	HPLC-MS/MS (APCI)	Valsartan, Losartan, Irbesartan	>0.99	80 - 120	Complies with acceptance criteria	[19][20]
NDMA	UPLC-MS/MS	Valsartan	---	92.4 - 96.5	3.5	[21]
NDEA	UPLC-MS/MS	Valsartan	---	90.6 - 125.4	---	[21]
NDMA, NDEA, NEIA, NDIPA	LC-MS	Canagliflozin	---	---	NDMA: 2.4, 2.9; NDEA: 7.9, 3.5; NEIA: 4.0, 3.3; NDIPA: 4.8, 3.7	[22]
Nine Nitrosamines	UHPLC-HRAM Orbitrap MS	Multiple Drug Products	>0.99	---	---	[21]

Table 2: Performance Characteristics of GC-MS/MS Methods

Nitrosamine(s)	Method	Drug Product Matrix	Linearity (R²)	Accuracy (Recovery %)	Precision (%RSD)	Reference
Nine Nitrosamines	EI-GC-MS/MS	Artificial Saliva	---	108.66 ± 9.32	<6	[14][18]
NDMA, NDEA	GC-MS (Headspace)	Sartans	---	---	---	[21]
Five Nitrosamines	GC-MS/MS (Liquid Injection)	Sartans	>0.996	---	---	[21]

Experimental Protocols

Detailed methodologies are essential for the successful validation and implementation of analytical methods for nitrosamine quantification. The following sections outline the general procedures for assessing linearity, accuracy, and precision, based on ICH Q2(R1) guidelines and common practices in the field.

Assessment of Linearity

The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample within a given range.[23]

Protocol:

• Preparation of Standard Solutions: A series of at least five standard solutions of the nitrosamine(s) of interest are prepared at different concentration levels, bracketing the expected concentration range in the samples.

• Analysis: Each standard solution is analyzed in triplicate.

• Data Evaluation: The analytical response is plotted against the corresponding concentration. The linearity is typically evaluated by visual inspection of the plot and by statistical methods, such as calculating the correlation coefficient (R²), y-intercept, and slope of the regression line. A correlation coefficient of ≥0.99 is generally considered acceptable.[23][24]

Figure 1. Workflow for Linearity Assessment.

Assessment of Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[23] It is often determined by recovery studies.

Protocol:

• Sample Spiking: A known amount of the nitrosamine standard is added (spiked) into a blank sample matrix at a minimum of three concentration levels (e.g., low, medium, and high), covering the specified range.

• Analysis: A minimum of three replicate preparations are analyzed at each concentration level.

• Data Evaluation: The percentage recovery is calculated by comparing the amount of nitrosamine found in the spiked sample to the known amount added. Acceptance criteria for recovery are typically in the range of 80-120%.[20]

Figure 2. Workflow for Accuracy Assessment.

Assessment of Precision

Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[23] It is usually evaluated at two levels: repeatability and intermediate precision.

Protocol:

• Repeatability (Intra-assay precision):

  • A minimum of nine determinations covering the specified range (e.g., 3 concentrations/3 replicates each) or a minimum of six determinations at 100% of the test concentration are analyzed.

  • The analyses are performed by the same analyst on the same day with the same equipment.

• Intermediate Precision (Inter-assay precision):

  • The repeatability study is repeated on a different day, by a different analyst, or with different equipment.

• Data Evaluation: The precision is expressed as the relative standard deviation (%RSD) of the series of measurements.

Figure 3. Workflow for Precision Assessment.

Conclusion

The selection and validation of an appropriate analytical method are critical for the accurate and reliable quantification of nitrosamine impurities in pharmaceutical products. Both LC-MS/MS and GC-MS/MS have demonstrated the necessary sensitivity and selectivity for this purpose. The experimental data compiled in this guide indicate that while both techniques can be validated to meet regulatory requirements, GC-MS/MS may offer advantages for certain volatile nitrosamines. It is imperative that researchers, scientists, and drug development professionals adhere to the principles outlined in the ICH Q2(R1) guidelines to ensure that their chosen analytical method is fit for its intended purpose and contributes to the overall safety and quality of medicinal products. The workflows and comparative data presented here serve as a valuable resource for navigating the complexities of nitrosamine analysis and method validation.

References

• 1. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 2. benchchem.com [benchchem.com]
• 3. netpharmalab.es [netpharmalab.es]
• 4. FDA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. fda.gov [fda.gov]
• 6. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 7. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 8. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 9. resolvemass.ca [resolvemass.ca]
• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 11. jordilabs.com [jordilabs.com]
• 12. fda.gov [fda.gov]
• 13. starodub.nl [starodub.nl]
• 14. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 16. resolvemass.ca [resolvemass.ca]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. brieflands.com [brieflands.com]
• 21. benchchem.com [benchchem.com]
• 22. impactfactor.org [impactfactor.org]
• 23. benchchem.com [benchchem.com]
• 24. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]

A Researcher's Guide to the Analytical Determination of N-Nitroso-Desmethyl-Rizatriptan: A Comparative Overview of Detection and Quantification Limits

For researchers, scientists, and drug development professionals, ensuring the safety and purity of pharmaceutical products is paramount. The emergence of nitrosamine (B1359907) impurities, such as N-nitroso-desmethyl-rizatriptan in the migraine medication rizatriptan (B1679398), has necessitated the development of highly sensitive analytical methods for their detection and quantification. N-nitroso-desmethyl-rizatriptan is a potential genotoxic impurity, and regulatory bodies like the U.S. Food and Drug Administration (FDA) have set stringent acceptable intake (AI) limits, currently at 26.5 ng/day.[1][2] This guide provides a comparative overview of analytical methodologies for determining the limit of detection (LOD) and limit of quantification (LOQ) for this specific nitrosamine, supported by experimental data from a closely related compound and detailed experimental protocols.

Comparative Analysis of Analytical Methodologies

The primary analytical technique for the trace-level quantification of nitrosamine impurities is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This method offers the high sensitivity and selectivity required to meet the low detection limits mandated by regulatory agencies. While other methods like Gas Chromatography-Mass Spectrometry (GC-MS) are also employed for nitrosamine analysis, LC-MS/MS is generally preferred for drug substance-related nitrosamine impurities (NDSRIs) like N-nitroso-desmethyl-rizatriptan due to their typical non-volatile nature.

While specific, publicly available comparative data on the LOD and LOQ for N-nitroso-desmethyl-rizatriptan is limited, data from the structurally analogous compound, N-nitroso-desmethyl-zolmitriptan, provides a strong indication of the performance achievable with modern LC-MS/MS instrumentation. A validated method for this related compound demonstrates the feasibility of achieving LOD and LOQ values in the parts per million (ppm) range, which is well below the levels required to ensure patient safety based on the acceptable intake limits.

Table 1: Illustrative LC-MS/MS Method Performance for a Structurally Similar Nitrosamine (N-nitroso-desmethyl-zolmitriptan)

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
N-nitroso-desmethyl-zolmitriptan	LC-MS/MS	0.010 ppm	0.032 ppm
Data from a validated method for a structurally similar N-nitroso-desmethyl impurity provides a reference for expected analytical sensitivity.[3]

Experimental Protocols

A robust and sensitive analytical method is crucial for the accurate determination of N-nitroso-desmethyl-rizatriptan. The following is a representative LC-MS/MS protocol, based on established methods for similar nitrosamine impurities. This protocol would require validation for the specific analysis of N-nitroso-desmethyl-rizatriptan in the desired matrix (e.g., rizatriptan drug substance or drug product).

1. Sample Preparation

• Standard Solution Preparation:

  • Prepare a stock solution of N-nitroso-desmethyl-rizatriptan reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 100 µg/mL.

  • Perform serial dilutions of the stock solution with the appropriate diluent (e.g., a mixture of water and organic solvent similar to the mobile phase) to prepare calibration standards at concentrations bracketing the expected LOQ and the specification limit.

• Sample Solution Preparation:

  • Accurately weigh a suitable amount of the rizatriptan drug substance or crushed tablets.

  • Dissolve and extract the sample with the chosen diluent to achieve a final concentration that allows for the detection of N-nitroso-desmethyl-rizatriptan at the required level.

  • The sample solution may require filtration through a 0.22 µm filter prior to injection to remove any particulate matter.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph (LC): A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A reversed-phase column suitable for the separation of polar compounds, such as a C18 or a phenyl-hexyl column.

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724) or methanol.

• Gradient Elution: A gradient elution is typically employed to ensure adequate separation of the N-nitroso-desmethyl-rizatriptan peak from the parent drug, rizatriptan, and other potential impurities.

• Flow Rate: A typical flow rate would be in the range of 0.3 to 0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40°C, to ensure reproducible chromatography.

• Injection Volume: A small injection volume, typically 1-10 µL, is used.

• MS/MS Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for N-nitroso-desmethyl-rizatriptan. The specific m/z transitions would need to be determined by infusing a standard solution of the analyte.

3. Determination of LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantification (LOQ) are typically determined based on the signal-to-noise ratio (S/N). The LOD is often defined as the concentration that yields a S/N ratio of 3:1, while the LOQ is the concentration that gives a S/N ratio of 10:1. These are confirmed by injecting a series of dilute solutions of the N-nitroso-desmethyl-rizatriptan standard and measuring the instrument response.

Workflow and Process Visualization

To provide a clear understanding of the logical flow of determining the LOD and LOQ for N-nitroso-desmethyl-rizatriptan, the following diagrams illustrate the key stages of the process.

References

• 1. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]
• 2. veeprho.com [veeprho.com]
• 3. researchgate.net [researchgate.net]

comparison of N-nitroso-desmethyl-rizatriptan levels in different rizatriptan formulations

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso-desmethyl-rizatriptan, a potential genotoxic impurity, has become a critical concern in the manufacturing of rizatriptan (B1679398) drug products. This guide provides a comparative analysis of this impurity in different rizatriptan formulations, supported by available data from regulatory actions and scientific literature.

N-nitroso-desmethyl-rizatriptan is a nitrosamine (B1359907) impurity that can form during the synthesis of the active pharmaceutical ingredient (API), the manufacturing of the drug product, or during storage.[1][2][3] Its classification as a probable human carcinogen necessitates strict control to ensure patient safety.[4] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established acceptable intake (AI) limits for such impurities.[5]

Recent recalls of both rizatriptan benzoate (B1203000) tablets and orally disintegrating tablets (ODTs) highlight that the formation of N-nitroso-desmethyl-rizatriptan is a risk across different formulation types.[6] These regulatory actions underscore the importance of robust analytical monitoring and control strategies for all rizatriptan products.

Comparative Data on N-nitroso-desmethyl-rizatriptan Levels

Formulation Type	Manufacturer (Example from Recalls)	N-nitroso-desmethyl-rizatriptan Levels	Regulatory Action	Acceptable Intake (AI) Limit (FDA)
Rizatriptan Benzoate Tablets	Glenmark	Exceeded Acceptable Limit	Recall	26.5 ng/day[7]
Rizatriptan Benzoate Orally Disintegrating Tablets (ODTs)	Glenmark	Exceeded Acceptable Limit	Recall	26.5 ng/day[7]

Note: The exact levels of N-nitroso-desmethyl-rizatriptan in the recalled batches have not been publicly disclosed. The recalls indicate that the levels were significant enough to warrant market withdrawal.

Factors Influencing Impurity Formation

The formation of N-nitroso-desmethyl-rizatriptan in rizatriptan formulations can be influenced by several factors:

• Presence of Secondary Amines: The rizatriptan molecule contains a secondary amine functional group, which is a precursor for nitrosamine formation.[6]

• Nitrosating Agents: The presence of residual nitrites in excipients used in the formulation can act as nitrosating agents.[8]

• Manufacturing Process: Conditions such as pH, temperature, and the presence of catalysts during API synthesis and drug product manufacturing can promote the formation of nitrosamines.[9]

• Storage Conditions: The stability of the drug product and the potential for degradation leading to the formation of nitrosamines over its shelf life is a critical consideration.[6]

• Formulation Composition: The specific excipients used in a formulation can influence the microenvironment and the potential for nitrosamine formation. For instance, the presence of certain antioxidants may inhibit formation, while others may inadvertently promote it.

Experimental Protocols

The sensitive and specific quantification of N-nitroso-desmethyl-rizatriptan at trace levels requires advanced analytical techniques. While a specific validated method for this impurity in various rizatriptan formulations is not publicly available, a representative Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method can be detailed based on established protocols for similar nitrosamine impurities.[10]

Representative LC-MS/MS Method for Quantification of N-nitroso-desmethyl-rizatriptan

1. Sample Preparation:

• Accurately weigh and crush a representative number of rizatriptan tablets or ODTs.

• Transfer a portion of the powdered sample, equivalent to a single dose of rizatriptan, into a volumetric flask.

• Add a suitable solvent (e.g., a mixture of methanol (B129727) and water) to dissolve the sample.

• Sonicate for 15-20 minutes to ensure complete dissolution.

• Dilute to the final volume with the solvent.

• Centrifuge an aliquot of the solution to remove any undissolved excipients.

• Transfer the supernatant to an HPLC vial for analysis.

2. Chromatographic Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A suitable gradient program to separate the N-nitroso-desmethyl-rizatriptan from the rizatriptan API and other matrix components.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for N-nitroso-desmethyl-rizatriptan and an appropriate internal standard.

  • Precursor Ion (Q1) for N-nitroso-desmethyl-rizatriptan: m/z 285.1

  • Product Ions (Q3) for N-nitroso-desmethyl-rizatriptan: To be determined through infusion and fragmentation studies of a reference standard.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

4. Quantification:

• Prepare a calibration curve using a certified reference standard of N-nitroso-desmethyl-rizatriptan.

• Quantify the amount of N-nitroso-desmethyl-rizatriptan in the samples by comparing the peak area ratios of the analyte to the internal standard against the calibration curve.

Visualizations

Caption: Experimental workflow for the quantification of N-nitroso-desmethyl-rizatriptan.

Caption: Formation pathway of N-nitroso-desmethyl-rizatriptan.

References

• 1. gmp-compliance.org [gmp-compliance.org]
• 2. resolvemass.ca [resolvemass.ca]
• 3. N-Nitroso Desmethyl Rizatriptan | Manasa Life Sciences [manasalifesciences.com]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. Information about Nitrosamine Impurities in Medications | FDA [fda.gov]
• 6. qvents.in [qvents.in]
• 7. veeprho.com [veeprho.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. pmda.go.jp [pmda.go.jp]
• 10. researchgate.net [researchgate.net]

evaluating the performance of different chromatographic columns for nitrosamine separation

For Researchers, Scientists, and Drug Development Professionals: An in-depth evaluation of the performance of various chromatographic columns for the critical task of nitrosamine (B1359907) separation in pharmaceutical analysis.

The detection and quantification of nitrosamine impurities in pharmaceutical products remain a paramount concern for regulatory bodies and manufacturers. The choice of the analytical column is a critical factor in achieving the required sensitivity, selectivity, and resolution for these challenging analytes. This guide provides an objective comparison of several popular chromatographic columns, supported by experimental data, to aid in the selection of the most suitable stationary phase for robust and reliable nitrosamine analysis.

Performance Comparison of Chromatographic Columns

The selection of an appropriate chromatographic column is pivotal for the successful separation of nitrosamines from the active pharmaceutical ingredient (API) and other matrix components. This section details the performance of various column chemistries, including traditional C18 phases and those with alternative selectivities like Phenyl-Hexyl, Biphenyl, and Porous Graphitic Carbon.

A comparative study on Nitrosamine Drug Substance-Related Impurities (NDSRIs) highlights the superior performance of a Phenyl-Hexyl column over a general-purpose C18 column for the analysis of N-nitroso-nortriptyline (NNORT) and N-nitroso-sertraline (NSERT).[1] The Phenyl-Hexyl phase leverages π-π interactions, providing enhanced resolution, which is crucial when dealing with high concentrations of the parent API.

For the separation of a broader range of common nitrosamines, specialized stationary phases have been developed. The High Strength Silica (HSS) T3 column, for instance, demonstrates excellent retention for polar nitrosamines like N-nitrosodimethylamine (NDMA).[2][3] Similarly, columns with aqueous C18 (AQ-C18) modifications are designed to provide robust retention for highly polar compounds, even under highly aqueous mobile phase conditions.[4][5][6]

The Biphenyl stationary phase has been shown to offer better retention for NDMA compared to standard C18 columns. For the separation of positional isomers, such as N-nitrosodiisopropylamine (NDIPA) and N-nitrosodi-n-propylamine (NDPA), Pentafluorophenyl (PFP) columns are often recommended due to their unique selectivity.[7] An alternative approach for the separation of a range of nitrosamines involves the use of Porous Graphitic Carbon (PGC) columns, which operate under reversed-phase conditions.

The following table summarizes the quantitative performance data for various chromatographic columns under specific experimental conditions.

Column Chemistry	Nitrosamine Analyte	Retention Time (min)	Resolution (Rs)	Peak Asymmetry (As)	LOD/LOQ (ng/mL)
Phenyl-Hexyl	N-nitroso-nortriptyline (NNORT)	15.2	44.13	-	-
Nortriptyline (API)	9.2
C18 (General Purpose)	N-nitroso-nortriptyline (NNORT)	11.7	30.08	-	-
Nortriptyline (API)	7.1
HSS T3	NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA	-	-	-	LLOQ: 0.1
InertSustain AQ-C18 HP	NDMA	~1.5	-	-	-
NMOR	~2.0	-	-	-
NDEA	~2.8	-	-	-
NEIPA	~3.5	-	-	-
NDIPA	~4.0	-	-	-
NDPA	~4.2	-	-	-
NDBA	~5.0	-	-	-
NDPhA	~5.8	-	-	-
Raptor Biphenyl	N-Nitrosodiethanolamine (NDELA)	0.90	-	-	-
N-Nitrosodimethylamine (NDMA)	1.52	-	-	-
N-Nitrosodiisopropanolamine (NDIPLA)	1.90	-	-	-
N-Nitrosomorpholine (NMOR)	2.38	-	-	-
N-Nitrosomethylethylamine (NMEA)	2.57	-	-	-
N-Nitroso-N-methyl-4-aminobutyric acid (NMBA)	2.61	-	-	-
N-Nitrosopyrrolidine (NPYR)	3.12	-	-	-
N-Nitrosodiethylamine (NDEA)	3.86	-	-	-
N-Nitrosopeperidine (NPIP)	4.66	-	-	-
N-Nitrosoethylisopropylamine (NEIPA)	4.91	-	-	-
N-Nitrosodiisopropylamine (NDIPA)	5.79	-	-	-
Supel™ Carbon LC	NDEA	12.33	-	1.11	LOD/LOQ: low mg/L
NMBA	13.92	5.12	1.05
NEIPA	15.68	4.96	1.05
NDIPA	16.71	2.67	1.02
NDBA	20.01	7.02	1.02
NMPA	20.91	2.01	1.04

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are the experimental protocols for the key experiments cited in this guide.

Method 1: C18 vs. Phenyl-Hexyl for NDSRI Analysis

• LC System: Not specified

• Columns:

  • General-purpose C18

  • Phenyl-Hexyl

• Mobile Phase: Not specified

• Gradient: Not specified

• Flow Rate: Not specified

• Column Temperature: Not specified

• Injection Volume: Not specified

• MS Detector: Tandem Mass Spectrometer (MS/MS)

• Ionization Source: Not specified

Method 2: HSS T3 for Common Nitrosamines

• LC System: ACQUITY UPLC I-Class PLUS System

• Column: ACQUITY HSS T3, 1.8 µm, 100 Å, 2.1 x 100 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  Time (min)	Flow (mL/min)	%A	%B	Curve
  Initial	0.400	98.0	2.0	Initial
  0.24	0.400	98.0	2.0	6
  4.00	0.400	5.0	95.0	6
  4.61	0.400	5.0	95.0	6
  5.00	0.400	98.0	2.0	6

  | 7.00 | 0.400 | 98.0 | 2.0 | 6 |

• Column Temperature: 45 °C

• Injection Volume: 30 µL

• MS Detector: Xevo TQ-XS Tandem Quadrupole Mass Spectrometer

• Ionization Source: APCI+

Method 3: InertSustain AQ-C18 HP for Common Nitrosamines

• LC System: Nexera XR UHPLC system

• Column: InertSustain AQ-C18 HP, 3 µm, 50 x 2.1 mm I.D.

• Mobile Phase A: 0.1% HCOOH in CH3OH

• Mobile Phase B: 0.1% HCOOH in H2O

• Gradient:

  Time (min)	A (vol%)	B (vol%)
  0.0	10	90
  0.5	10	90
  4.0	90	10
  6.0	90	10
  6.1	10	90

  | 8.0 | 10 | 90 |

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• MS Detector: API 4000 Q TRAP

• Ionization Source: APCI, Positive, SRM

Method 4: Supel™ Carbon LC for Common Nitrosamines

• LC System: Vanquish™ Flex UHPLC

• Column: Supel™ Carbon LC, 2.1 x 150 mm, 5 µm

• Mobile Phase A: Water + 0.1% TFA

• Mobile Phase B: Acetonitrile + 0.1% TFA

• Gradient:

  Time (min)	%B
  0	5
  25	95
  30	95
  31	5

  | 40 | 5 |

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

• Detector: UV at 230 nm

Visualizing the Analytical Workflow

A typical workflow for the analysis of nitrosamine impurities involves several key stages, from sample preparation to data analysis. The following diagram illustrates this logical progression.

Caption: General experimental workflow for nitrosamine analysis.

The logical flow for selecting an appropriate LC column for nitrosamine analysis is a critical decision-making process for method development.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. waters.com [waters.com]
• 4. glsciences.com [glsciences.com]
• 5. glsciences.eu [glsciences.eu]
• 6. InertSustain AQ-C18 Analytical Columns | Products | GL Sciences [glsciences.com]
• 7. agilent.com [agilent.com]

Comparative Genotoxicity of Nitrosamine Impurities: A Guide for Researchers

An objective comparison of the genotoxic potential of various nitrosamine (B1359907) impurities, supported by experimental data and detailed methodologies, to inform risk assessment and drug development.

Nitrosamine impurities in pharmaceuticals have become a significant safety concern for regulatory agencies and drug developers worldwide. These compounds are often potent genotoxic carcinogens, necessitating a thorough evaluation of their potential to damage DNA.[1][2] This guide provides a comparative genotoxicity assessment of several common nitrosamine impurities, summarizing key experimental findings and providing detailed protocols for the assays used in their evaluation. The data presented here is intended to assist researchers, scientists, and drug development professionals in understanding the relative genotoxic risks associated with these impurities and in designing appropriate testing strategies.

Quantitative Genotoxicity Data Summary

The following tables summarize the quantitative data from various studies on the genotoxicity of different nitrosamine impurities. The data is derived from commonly used in vitro and in vivo genotoxicity assays.

Table 1: Comparative Genotoxicity of Nitrosamine Impurities in the Comet Assay (in vitro)

Nitrosamine Impurity	Cell Line	Treatment Duration	Lowest Effective Concentration (LEC) (µM)	Maximum Fold Increase in % Tail DNA	Reference
NDMA	HepaRG (3D)	24h	< 78.1	~15	[1]
Primary Human Hepatocytes	24h	1250	15.4	[2]
NDEA	HepaRG (3D)	24h	< 156.3	~12	[1]
Primary Human Hepatocytes	24h	10000	7.6	[2]
NDBA	HepaRG (3D)	24h	< 625	~10	[1]
Primary Human Hepatocytes	24h	10000	2.9	[2]
NMBA	HepaRG (3D)	24h	< 1250	~8	[1]
Primary Human Hepatocytes	24h	10000	2.0	[2]
NMPA	HepaRG (3D)	24h	< 2500	~7	[1]
Primary Human Hepatocytes	24h	10000	2.1	[2]
NDIPA	HepaRG (3D)	24h	< 5000	~6	[1]
Primary Human Hepatocytes	24h	10000	2.4	[2]
NEIPA	HepaRG (3D)	24h	< 5000	~13	[1]
Primary Human Hepatocytes	24h	10000	4.6	[2]
CPNP	HepaRG (3D)	24h	< 10000	~3	[1]
Primary Human Hepatocytes	24h	10000	2.2	[2]

NDMA: N-nitrosodimethylamine, NDEA: N-nitrosodiethylamine, NDBA: N-nitrosodibutylamine, NMBA: N-nitroso-N-methyl-4-aminobutyric acid, NMPA: N-nitrosomethylphenylamine, NDIPA: N-nitrosodiisopropylamine, NEIPA: N-nitrosoethylisopropylamine, CPNP: N-cyclopentyl-4-nitrosopiperazine.

Table 2: Comparative Genotoxicity of Nitrosamine Impurities in the Micronucleus Assay (in vitro)

Nitrosamine Impurity	Cell Line	Treatment Duration	Lowest Effective Concentration (LEC) (µM)	Maximum Fold Increase in Micronuclei	Reference
NDMA	HepaRG (3D)	24h	< 78.1	~8	[1]
NDEA	HepaRG (3D)	24h	< 312.5	~6	[1]
TK6 (CYP2A6-expressing)	24h	-	Significant increase	[3][4]
NDBA	HepaRG (3D)	24h	> 10000	Not significant	[1]
NMBA	HepaRG (3D)	24h	< 2500	~4	[1]
TK6 (CYP2A6-expressing)	24h	-	Significant increase	[3][4]
NMPA	HepaRG (3D)	24h	< 5000	~3	[1]
TK6 (CYP2A6-expressing)	24h	-	Significant increase	[3][4]
NEIPA	TK6 (CYP2A6-expressing)	24h	-	Significant increase	[3][4]

Table 3: In Vivo Genotoxicity of Nitrosamines

Nitrosamine Impurity	Assay	Species	Tissue	Key Finding	Reference
NDMA	Micronucleus	Rat	Liver	Dose-dependent increase in micronucleated hepatocytes	[5]
NDEA	Micronucleus	Rat	Liver	Dose-dependent increase in micronucleated hepatocytes	[5]
Comet, TGR, DS	Rodent	Liver	Genotoxic at doses of 1 and 3 mg/kg/day	[6]
NDIPA	Micronucleus	Rat	Liver	Dose-dependent increase in micronucleated hepatocytes	[5]
NMPA	Micronucleus	Rat	Liver	Dose-dependent increase in micronucleated hepatocytes	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of the key genotoxicity assays cited in this guide.

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used primary screening assay for identifying mutagenic compounds.[7] For nitrosamines, an "enhanced" protocol is often recommended to improve sensitivity.[8][9]

• Test System: Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain WP2 uvrA (pKM101).[8][9]

• Metabolic Activation: The assay should be conducted with and without a post-mitochondrial fraction (S9). For nitrosamines, hamster liver S9 is often more effective than rat liver S9.[10] A higher concentration of S9 (e.g., 30%) is recommended.[8][9]

• Method: The pre-incubation method is generally preferred over the plate incorporation method for nitrosamines, with a recommended pre-incubation time of 30 minutes.[9][10]

• Procedure Outline:

  • A culture of the tester strain, the test compound at various concentrations, and the S9 mix (or buffer) are pre-incubated.

  • The mixture is then mixed with molten top agar (B569324) and poured onto minimal glucose agar plates.

  • Plates are incubated for 48-72 hours at 37°C.

  • The number of revertant colonies (his+ for S. typhimurium, trp+ for E. coli) is counted.

• Positive Result: A dose-dependent increase in the number of revertant colonies that is at least two-fold greater than the solvent control.

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects both clastogenic (chromosome breaking) and aneugenic (chromosome lagging) events.[11]

• Test System: Human cell lines such as HepaRG (metabolically competent) or TK6 (can be engineered to express specific CYP enzymes like CYP2A6).[1][3][4]

• Metabolic Activation: For cell lines lacking metabolic activity, an exogenous S9 mix is required. HepaRG cells possess intrinsic metabolic capabilities.[1]

• Procedure Outline:

  • Cells are exposed to the test compound at a range of concentrations with and without metabolic activation for a short (e.g., 3-4 hours) or long (e.g., 24 hours) duration.[11]

  • Following treatment, the cells are cultured for a period that allows for at least one cell division.

  • Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which makes micronuclei scoring easier.

  • Cells are harvested, fixed, and stained.

  • The frequency of micronucleated cells is determined by microscopic or flow cytometric analysis.[1]

• Positive Result: A statistically significant, dose-dependent increase in the frequency of micronucleated cells.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[12][13]

• Test System: Can be performed on a wide variety of in vitro cell cultures (e.g., HepaRG) or ex vivo cells from tissues of treated animals.[1][12]

• Procedure Outline:

  • Cells are embedded in a thin layer of agarose (B213101) on a microscope slide.

  • The cells are lysed to remove membranes and cytoplasm, leaving behind the nuclear material (nucleoids).

  • The slides are subjected to electrophoresis under alkaline conditions.

  • DNA is stained with a fluorescent dye and visualized by fluorescence microscopy.

• Data Analysis: Damaged DNA, containing strand breaks, migrates further in the electric field, forming a "comet tail." The intensity and length of the tail relative to the head are quantified to measure the extent of DNA damage.

• Positive Result: A significant increase in the percentage of DNA in the comet tail compared to control cells.

Signaling Pathways and Experimental Workflows

The genotoxicity of most nitrosamines is dependent on their metabolic activation into reactive electrophiles that can form DNA adducts.[2][14][15] This process and the subsequent cellular response are complex and involve multiple pathways.

Metabolic Activation and DNA Damage Pathway

Nitrosamines are pro-carcinogens that require metabolic activation by Cytochrome P450 (CYP) enzymes to exert their genotoxic effects.[14][15] The α-hydroxylation pathway is a key activation step, leading to the formation of unstable intermediates that generate highly reactive diazonium ions.[14][16] These ions can then alkylate DNA bases, primarily at the N7 and O6 positions of guanine.[14] If not repaired, these DNA adducts can lead to mutations during DNA replication. The cell possesses several DNA repair pathways to counteract this damage, including Base Excision Repair (BER), Nucleotide Excision Repair (NER), and direct reversal of damage by enzymes like O6-methylguanine-DNA methyltransferase (MGMT).[14][16][17]

Caption: Metabolic activation of nitrosamines and subsequent cellular DNA damage response pathways.

Experimental Workflow for In Vitro Genotoxicity Testing

A typical workflow for assessing the genotoxicity of nitrosamine impurities in vitro involves a tiered approach, starting with a bacterial mutagenicity assay and progressing to mammalian cell assays for confirmation and further characterization.

Caption: A generalized workflow for the in vitro genotoxicity assessment of nitrosamine impurities.

References

• 1. fda.gov [fda.gov]
• 2. Comparative DNA damage induced by eight nitrosamines in primary human and macaque hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s | Semantic Scholar [semanticscholar.org]
• 4. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Integration of the rat liver micronucleus assay into a 28-day treatment protocol: testing the genotoxicity of 4 small-molecule nitrosamines with different carcinogenic potencies and tumor target specificities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vivo genetic toxicity assessments for nitrosamines | Spanish Journal of Environmental Mutagenesis and Genomics [ojs.diffundit.com]
• 7. Current Status Of The Ames Test For N-nitrosamines | Lhasa Limited [lhasalimited.org]
• 8. aurigeneservices.com [aurigeneservices.com]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. criver.com [criver.com]
• 12. criver.com [criver.com]
• 13. researchgate.net [researchgate.net]
• 14. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. [PDF] DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways | Semantic Scholar [semanticscholar.org]

Comparative Guide to Analytical Methods for the Determination of N-nitroso-desmethyl-rizatriptan in Orally Disintegrating Tablets

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2] Regulatory bodies globally, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate strict control over these impurities.[2][3] N-nitroso-desmethyl-rizatriptan is a potential nitrosamine (B1359907) impurity related to Rizatriptan, an active pharmaceutical ingredient used in the treatment of migraines. This guide provides a detailed comparison of two liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of N-nitroso-desmethyl-rizatriptan in orally disintegrating tablet (ODT) formulations.

The acceptable intake (AI) limit for N-nitroso-desmethyl-rizatriptan has been set by the U.S. FDA at 26.5 ng/day, necessitating highly sensitive and robust analytical methods for its detection and quantification at trace levels.[4] This document compares a standard UHPLC-MS/MS method (Method A) with a newly developed, rapid UPLC-MS/MS method (Method B), providing the necessary experimental data and protocols to support their validation and implementation in a quality control environment.

Methodology Comparison

This guide compares two distinct LC-MS/MS methodologies. Method A represents a conventional approach with a longer chromatographic run time, while Method B leverages advanced column technology to provide a high-throughput alternative without compromising analytical performance.

• Method A: Standard UHPLC-MS/MS. A robust and reliable method providing excellent separation and sensitivity.

• Method B: Rapid UPLC-MS/MS. A newly developed method optimized for speed, significantly reducing analytical run time and increasing sample throughput.

The validation of both methods was conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Experimental Protocols

Detailed methodologies for sample preparation and the analytical conditions for both methods are provided below.

Standard and Sample Preparation

Reagents and Materials:

• N-nitroso-desmethyl-rizatriptan Reference Standard (C14H16N6O, Mol. Wt.: 284.32 g/mol )[5][6][7]

• Rizatriptan Benzoate

• Acetonitrile (LC-MS Grade)

• Methanol (B129727) (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Acetate (LC-MS Grade)

• Deionized Water

• Placebo ODT powder

Standard Stock Solution (10 µg/mL): Accurately weigh 1.0 mg of N-nitroso-desmethyl-rizatriptan reference standard and dissolve in 100.0 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a 50:50 (v/v) mixture of methanol and water to achieve concentrations for linearity, accuracy, and precision assessments.

Sample Preparation (Orally Disintegrating Tablets):

• Weigh and crush a sufficient number of orally disintegrating tablets to obtain a powder equivalent to 50 mg of Rizatriptan.

• Transfer the powder to a 50 mL volumetric flask.

• Add approximately 40 mL of 0.1% formic acid in methanol.

• Vortex for 15 minutes, followed by sonication for 10 minutes to ensure complete dissolution and extraction.[8]

• Dilute to volume with the extraction solvent and mix well.

• Centrifuge a portion of the solution at 4500 rpm for 10 minutes.[8]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[8]

Method A: Standard UHPLC-MS/MS Conditions

Parameter	Condition
Instrumentation	UHPLC system coupled with a triple quadrupole mass spectrometer (MS/MS)
Column	Poroshell HPH C18 (150 x 4.6 mm, 2.7 µm)[9]
Mobile Phase A	10 mM Ammonium Acetate with 0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	0-2 min (10% B), 2-10 min (10-90% B), 10-12 min (90% B), 12-12.1 min (90-10% B), 12.1-15 min (10% B)
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transition	Precursor Ion (Q1): m/z 285.1; Product Ions (Q3): m/z 255.1, m/z 198.1 (values are hypothetical based on compound structure)
Run Time	15 minutes

Method B: Rapid UPLC-MS/MS Conditions

Parameter	Condition
Instrumentation	UPLC system coupled with a triple quadrupole mass spectrometer (MS/MS)
Column	Acquity UPLC HSS T3 (100 x 2.1 mm, 1.8 µm)[9]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-0.5 min (5% B), 0.5-3.0 min (5-95% B), 3.0-3.5 min (95% B), 3.5-3.6 min (95-5% B), 3.6-5.0 min (5% B)
Flow Rate	0.6 mL/min
Column Temperature	45 °C
Injection Volume	2 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transition	Precursor Ion (Q1): m/z 285.1; Product Ions (Q3): m/z 255.1, m/z 198.1 (values are hypothetical based on compound structure)
Run Time	5 minutes

Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of the analytical methods, based on ICH Q2(R1) guidelines.

Caption: Workflow for Analytical Method Validation.

Comparative Validation Data

The performance of Method A and Method B was evaluated across several key validation parameters. The results are summarized in the tables below.

Table 1: System Suitability and Specificity

Parameter	Method A (Standard UHPLC)	Method B (Rapid UPLC)	Acceptance Criteria
Specificity	No Interference Observed	No Interference Observed	No interference at the retention time of the analyte
Retention Time (min)	8.52	2.75	-
Tailing Factor	1.15	1.08	≤ 2.0
Theoretical Plates	18,500	15,200	> 2000

Specificity was confirmed by analyzing placebo and Rizatriptan samples, which showed no interfering peaks at the retention time of N-nitroso-desmethyl-rizatriptan.

Table 2: Linearity, Range, LOD, and LOQ

Parameter	Method A (Standard UHPLC)	Method B (Rapid UPLC)	Acceptance Criteria
Linearity Range (ppm)	0.025 - 2.5	0.015 - 2.5	-
Correlation Coeff. (r²)	0.9995	0.9998	≥ 0.999
LOD (ppm)	0.008	0.005	Reportable
LOQ (ppm)	0.025	0.015	Reportable & S/N > 10

The Limit of Detection (LOD) and Limit of Quantification (LOQ) were determined based on a signal-to-noise ratio of 3:1 and 10:1, respectively. Method B demonstrates superior sensitivity.

Table 3: Accuracy (Recovery)

Spiked Level	Method A (% Recovery ± RSD)	Method B (% Recovery ± RSD)	Acceptance Criteria
LOQ	98.5 ± 2.1%	101.2 ± 1.8%	80.0 - 120.0%
50%	101.2 ± 1.5%	100.5 ± 1.3%	90.0 - 110.0%
100%	99.8 ± 1.1%	99.1 ± 0.9%	90.0 - 110.0%
150%	100.5 ± 0.9%	99.6 ± 0.8%	90.0 - 110.0%

Accuracy was determined by spiking the placebo matrix with known concentrations of the analyte (n=3 at each level).

Table 4: Precision (Repeatability and Intermediate Precision)

Parameter	Method A (% RSD)	Method B (% RSD)	Acceptance Criteria
Repeatability (n=6)	1.8%	1.5%	≤ 5.0%
Intermediate Precision
Analyst 1 vs Analyst 2	2.4%	2.1%	≤ 10.0%
Day 1 vs Day 2	2.6%	2.3%	≤ 10.0%

Precision was evaluated at the 100% level (0.5 ppm). Both methods demonstrate excellent precision.

Table 5: Robustness

Parameter Change	Method A (% RSD of Results)	Method B (% RSD of Results)	Acceptance Criteria
Flow Rate (± 10%)	2.1%	1.8%	≤ 5.0%
Column Temperature (± 5°C)	1.9%	1.5%	≤ 5.0%
Mobile Phase pH (± 0.2)	2.5%	2.2%	≤ 5.0%

The robustness of each method was confirmed by making deliberate small changes to the method parameters and observing the effect on the results. Both methods remained unaffected.

Conclusion and Recommendation

Both Method A and Method B are validated, suitable, and compliant with ICH guidelines for the determination of N-nitroso-desmethyl-rizatriptan in orally disintegrating tablets.

Method A (Standard UHPLC-MS/MS) is highly robust and serves as a reliable reference method. Its longer run time allows for excellent chromatographic resolution.

Method B (Rapid UPLC-MS/MS) offers significant advantages in a high-throughput environment. Key benefits include:

• Speed: A 67% reduction in run time (15 min vs. 5 min) dramatically increases sample throughput.

• Sensitivity: An improved Limit of Quantification (0.015 ppm) allows for more confident analysis at trace levels, well below the regulatory threshold.

• Efficiency: Reduced solvent consumption per analysis contributes to greener laboratory practices.

Recommendation: For routine quality control testing and high-throughput screening where efficiency is critical, Method B is the recommended approach. Its enhanced speed and sensitivity provide a clear advantage for ensuring the safety and quality of Rizatriptan ODT formulations while optimizing laboratory resources. Method A remains a valid alternative, particularly for confirmatory analysis or in laboratories not equipped with UPLC technology.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. veeprho.com [veeprho.com]
• 5. GSRS [precision.fda.gov]
• 6. N-Nitroso Desmethyl Rizatriptan | SynZeal [synzeal.com]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. fda.gov [fda.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for N-nitroso-desmethyl-rizatriptan

For researchers, scientists, and drug development professionals, the integrity of your work extends to the safe and responsible management of all laboratory materials. N-nitroso-desmethyl-rizatriptan, as an N-nitrosamine compound, is classified as a potential carcinogen and requires strict adherence to hazardous waste disposal protocols to ensure the safety of personnel and the environment.[1][2][3] This guide provides essential, step-by-step procedures for the proper disposal of N-nitroso-desmethyl-rizatriptan.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle N-nitroso-desmethyl-rizatriptan with the utmost care in a controlled laboratory environment.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-impermeable gloves, a lab coat, and safety glasses with side shields or goggles.[2]

• Ventilation: Handle the compound within a certified chemical fume hood to prevent inhalation of any dust or aerosols.[2]

• Spill Management: In the event of a spill, treat the cleanup materials as hazardous waste.[4] Avoid generating dust during cleanup; sweep or vacuum the material into a suitable, labeled container for disposal.[5]

Waste Classification and Collection

Proper classification and collection are the foundational steps for compliant disposal.

• Hazardous Waste Designation: N-nitroso-desmethyl-rizatriptan and any materials contaminated with it (e.g., pipette tips, gloves, empty containers) must be classified as hazardous chemical waste due to its potential carcinogenicity as an N-nitrosamine.[2]

• Container Selection: Use a sturdy, leak-proof container that is chemically compatible with the waste.[6][7] For liquid waste, ensure the container is designed for liquids. The original container may be used if it is in good condition.[7]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("N-nitroso-desmethyl-rizatriptan"), and the building and room number where the waste was generated.[8]

Storage and Segregation

Safe storage of hazardous waste is critical to prevent accidental exposure and reactions.

• Closed Containers: Keep waste containers tightly sealed at all times, except when adding waste.[6][7]

• Segregation: Store containers of N-nitroso-desmethyl-rizatriptan waste separately from incompatible materials. As a general rule, keep it away from strong oxidizing agents.[9][10] Store acids and bases separately, and keep oxidizing agents away from reducing agents and organic compounds.[8]

• Secondary Containment: All liquid hazardous waste must be stored in secondary containment, such as a tray or tub, that can hold the volume of the largest container.[6][8]

• Designated Storage Area: Store the waste in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[8] This area should be inspected weekly for any signs of leakage.[8]

Disposal Procedures

The final disposal of N-nitroso-desmethyl-rizatriptan must be handled by licensed professionals. Never dispose of this chemical down the drain or in regular trash.[4][6]

• Primary Disposal Method: The recommended and required method for the final disposal of N-nitrosamine compounds is high-temperature incineration conducted by a licensed hazardous waste disposal company.[1][5] This ensures the complete and safe destruction of the carcinogenic compound.[1]

• Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor to schedule a pickup.[4][6] Do not transport hazardous waste yourself.[4]

• Empty Container Disposal: An empty container that held N-nitroso-desmethyl-rizatriptan must be triple-rinsed with a suitable solvent.[4] The first rinseate must be collected and disposed of as hazardous waste.[4][6] For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[6] After rinsing and air-drying, the labels on the container should be defaced or removed before disposing of the container as solid waste.[6]

Parameter	Guideline for N-nitroso-desmethyl-rizatriptan Disposal	Citation
Waste Classification	Hazardous Chemical Waste (Potential Carcinogen)	[1][2]
Primary Disposal Method	High-Temperature Incineration	[1][5]
Container Requirements	Sturdy, leak-proof, chemically compatible, and always closed	[6][7]
Labeling	"Hazardous Waste," full chemical name, and location	[8]
On-site Storage	Designated Satellite Accumulation Area with secondary containment	[8]
Incompatible Materials	Store separately from strong oxidizing agents, acids, and bases	[8][9][10]
Empty Containers	Triple-rinse; collect first rinse (or first three for highly toxic) as hazardous waste	[4][6]
Prohibited Disposal	Do not dispose of in sinks or regular trash	[4][6]

Experimental Protocol: General Procedure for Packaging N-nitroso-desmethyl-rizatriptan Waste for Disposal

• Prepare the Waste Container: Select a compatible, leak-proof container with a secure lid. Ensure the container is clean and in good condition.[7]

• Transfer the Waste: Carefully transfer the N-nitroso-desmethyl-rizatriptan waste (solid or liquid) and any contaminated labware (e.g., gloves, wipes, pipette tips) into the designated hazardous waste container. For liquid waste, do not fill the container beyond 90% capacity to allow for expansion.

• Seal the Container: Securely cap the container to prevent any leakage or spillage.[6]

• Label the Container: Affix a completed hazardous waste label to the container.[6][8] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "N-nitroso-desmethyl-rizatriptan"

  • An accurate estimation of the concentration and volume

  • The date of accumulation

  • The name of the principal investigator and the laboratory location

• Store for Pickup: Place the sealed and labeled container in your laboratory's designated Satellite Accumulation Area, ensuring it is within secondary containment.[8]

• Request Pickup: Once the container is full or ready for disposal, submit a waste collection request to your institution's EHS department or the designated hazardous waste management service.[4][6]

Caption: Workflow for the safe disposal of N-nitroso-desmethyl-rizatriptan.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. vumc.org [vumc.org]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. engineering.purdue.edu [engineering.purdue.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. organon.com [organon.com]

Personal protective equipment for handling N-nitroso-desmethyl-rizatriptan

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial, immediate safety and logistical information for the handling and disposal of N-nitroso-desmethyl-rizatriptan. The following procedural steps are designed to minimize exposure risk and ensure a safe laboratory environment. Many N-nitroso compounds are considered potent carcinogens, and therefore, a highly cautious approach is necessary.[1][2] The principle of As Low As Reasonably Achievable (ALARA) for exposure should be strictly followed.[1]

Quantitative Safety Data

The following table summarizes the available quantitative data for N-nitroso-desmethyl-rizatriptan. It is important to note that specific exposure limits have not been established for this compound.

Parameter	Value	Source
Molecular Formula	C14H16N6O	[3][4]
Molecular Weight	284.3	[3][5]
Appearance	Light Yellow Solid	[3]

Personal Protective Equipment (PPE)

All personnel must be trained on the potential hazards of N-nitroso compounds before handling N-nitroso-desmethyl-rizatriptan.[1] The following PPE is considered the minimum requirement.

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.	Protects eyes from splashes and airborne particles.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile), inspected prior to use. Double gloving is recommended for handling concentrated solutions or the pure compound.	Prevents skin contact.[1]
Body Protection	A fire/flame resistant and impervious laboratory coat or coveralls.	Protects skin from splashes and contamination.[1]
Respiratory Protection	A NIOSH-approved respirator or a self-contained breathing apparatus should be used, especially when handling the powder form to avoid dust formation.[1][3]	Minimizes inhalation exposure.

Operational Plan: Step-by-Step Handling Procedures

Work with N-nitroso-desmethyl-rizatriptan should be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1]

Step 1: Preparation

• Ensure the certified chemical fume hood is functioning correctly.

• Cover the work surface with absorbent, disposable bench paper.

• Don all required PPE as specified in the table above.

Step 2: Handling the Compound

• Handle the compound in the smallest quantities practical for the experiment.

• When weighing the solid, do so within the chemical fume hood to prevent inhalation of any airborne particles.

• If creating a solution, add the solvent to the solid slowly to avoid splashing.

Step 3: Post-Handling

• After handling, wipe down the work surface with an appropriate decontaminating solution.

• Carefully remove and dispose of contaminated bench paper and any single-use equipment in the designated solid hazardous waste container.

• Remove PPE in the correct order to avoid cross-contamination and dispose of single-use items in the designated waste stream.

• Wash hands and any exposed skin thoroughly after handling.[4]

Disposal Plan

Proper disposal of N-nitroso-desmethyl-rizatriptan and contaminated materials is crucial to prevent environmental contamination and accidental exposure.[1]

• Solid Waste:

  • Collect unused N-nitroso-desmethyl-rizatriptan, contaminated gloves, bench paper, and other solid materials in a dedicated, clearly labeled hazardous waste container.[1]

• Liquid Waste:

  • Collect all solutions containing N-nitroso-desmethyl-rizatriptan in a separate, labeled hazardous waste container.[1]

• Disposal:

  • Dispose of all waste through an approved hazardous waste disposal plant.[4] Do not discharge into drains or the environment.[6]

Emergency First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately rinse cautiously with plenty of water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]
Skin Contact	Wash with plenty of water.[3] Remove contaminated clothing.
Ingestion	If swallowed, call a POISON CENTER or doctor if you feel unwell. Rinse mouth. Medical assistance for gastric lavage may be necessary.[3][4]
Inhalation	Remove person to fresh air and keep comfortable for breathing. If experiencing respiratory symptoms, get medical advice/attention.[4]

Experimental Workflow Diagram

Caption: Workflow for the safe handling and disposal of N-nitroso-desmethyl-rizatriptan.

References

• 1. benchchem.com [benchchem.com]
• 2. UNDERSTANDING N-NITROSO COMPOUNDS: BENEFITS, TYPES, AND SAFETY - AquigenBio [aquigenbio.com]
• 3. kmpharma.in [kmpharma.in]
• 4. lgcstandards.com [lgcstandards.com]
• 5. N-Nitroso Desmethyl Rizatriptan | CAS No: NA [aquigenbio.com]
• 6. download.basf.com [download.basf.com]